Synthesis and Characterization of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine Hydrochloride: A Technical Whitepaper
Introduction & Pharmacological Relevance 2-Aminobenzothiazoles represent a privileged pharmacophore in modern drug discovery, frequently embedded in the architecture of advanced kinase inhibitors (e.g., CSF1R inhibitors)...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Pharmacological Relevance
2-Aminobenzothiazoles represent a privileged pharmacophore in modern drug discovery, frequently embedded in the architecture of advanced kinase inhibitors (e.g., CSF1R inhibitors)[1] and epigenetic modulators (e.g., NSD2 inhibitors)[2]. The compound 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride (CAS: 2034327-64-3)[3] is a highly substituted derivative designed to exploit specific steric and electronic interactions within target binding pockets. The 4-methoxy group provides a crucial hydrogen bond acceptor, while the 7-chloro substituent occupies lipophilic sub-pockets and restricts the conformation of the bicyclic core. This whitepaper outlines a field-proven, self-validating synthetic methodology for producing this compound with high fidelity.
Retrosynthetic Analysis & Mechanistic Rationale
The synthesis of highly substituted benzothiazoles via the direct condensation of 2-aminobenzenethiols is notoriously challenging due to the oxidative instability of the thiol precursors. To circumvent this, the Hugerschoff oxidative cyclization is the gold standard[4].
Starting from 5-chloro-2-methoxyaniline, the synthesis proceeds via an arylthiourea intermediate. The subsequent oxidative cyclization, mediated by molecular bromine, proceeds through a sulfenyl bromide intermediate. The regioselectivity of this electrophilic aromatic substitution is strictly dictated by the starting material's substitution pattern: the para-position to the methoxy group is blocked by the chlorine atom, forcing cyclization exclusively at the sterically accessible ortho-position. This unambiguously yields the desired 7-chloro-4-methoxy architecture.
Figure 1: Three-step synthetic workflow for the target benzothiazole.
Step-by-Step Experimental Methodologies
Protocol 1: Synthesis of 1-(5-Chloro-2-methoxyphenyl)thiourea
Causality & Design: Potassium thiocyanate (KSCN) is utilized instead of ammonium thiocyanate due to its superior solubility profiles in acidic aqueous media, ensuring a homogeneous and controlled generation of thiocyanic acid (HSCN)[4].
Dissolution: In a 500 mL round-bottom flask equipped with a reflux condenser, dissolve 5-chloro-2-methoxyaniline (10.0 g, 63.5 mmol) in 100 mL of 3M aqueous HCl. Heat to 80 °C until the solution is homogeneous.
Reaction: Reflux the mixture for 4 hours. Self-Validation: The reaction mixture will transition from a clear solution to a dense white/pale-yellow suspension as the highly insoluble thiourea product precipitates.
Isolation: Cool the reaction vessel to 0 °C. Filter the precipitate under vacuum, wash sequentially with cold water (3 x 50 mL), and dry in a vacuum oven at 50 °C for 12 hours.
Protocol 2: Hugerschoff Oxidative Cyclization
Causality & Design: Molecular bromine serves as the oxidant to convert the thiocarbonyl sulfur into a highly reactive electrophilic sulfenyl bromide. Glacial acetic acid is the solvent of choice as it stabilizes the cationic intermediates and moderates the highly exothermic bromination[4].
Suspension: Suspend 1-(5-Chloro-2-methoxyphenyl)thiourea (10.0 g, 46.1 mmol) in 100 mL of glacial acetic acid.
Cooling: Submerge the flask in an ice-salt bath to bring the internal temperature below 5 °C.
Oxidation: Prepare a solution of Br₂ (2.6 mL, 50.7 mmol) in 20 mL of glacial acetic acid. Add this dropwise over 45 minutes. Critical Causality: Maintaining the temperature < 5 °C is paramount to prevent non-specific electrophilic bromination of the electron-rich aromatic ring.
Cyclization: Remove the ice bath and stir the mixture at room temperature for 12 hours.
Basification: Pour the thick orange suspension into 500 mL of crushed ice. Slowly add concentrated NH₄OH until the pH reaches 9. Self-Validation: This step neutralizes the hydrobromide salt, precipitating the free base (CAS: 67618-12-6)[3] as a distinct solid.
Purification: Filter the solid, wash thoroughly with distilled water, and recrystallize from hot ethanol.
Figure 2: Mechanistic pathway of the Hugerschoff oxidative cyclization.
Protocol 3: Hydrochloride Salt Formation
Causality & Design: The free base is converted into its hydrochloride salt to maximize aqueous solubility and pharmacokinetic stability, which are critical parameters for downstream in vitro and in vivo biological assays[1][3].
Dissolution: Dissolve the purified free base (5.0 g) in 50 mL of anhydrous 1,4-dioxane under a nitrogen atmosphere.
Acidification: Cool the solution to 0 °C and add 4M HCl in dioxane (1.5 equivalents) dropwise over 10 minutes.
Crystallization: Stir the mixture for 1 hour at 0 °C. A pristine white precipitate will form.
Isolation: Filter the solid under nitrogen, wash with anhydrous diethyl ether (2 x 20 mL), and dry in a vacuum desiccator to yield the final 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride.
To guarantee scientific integrity, the following multi-modal characterization suite must be executed:
Nuclear Magnetic Resonance (¹H & ¹³C NMR): The definitive marker of successful cyclization is the disappearance of the ortho-aromatic proton present in the starting aniline.
Causality: The broad singlet integrating to 3H at 8.05 ppm confirms the protonation of the primary amine, validating the hydrochloride salt formation.
High-Performance Liquid Chromatography (HPLC):
Conditions: C18 Reverse Phase column (150 x 4.6 mm, 5 µm); Mobile Phase: Gradient of Water (0.1% TFA) and Acetonitrile (0.1% TFA).
Self-Validation: The emergence of a single sharp peak with an Area Under Curve (AUC) >98% confirms the absence of uncyclized thiourea or over-brominated impurities.
Quantitative Data Summary
The physicochemical properties and expected process yields are summarized below to establish baseline metrics for scale-up operations.
An In-Depth Technical Guide to the Physicochemical Properties of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine HCl
For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist This guide provides a comprehensive overview of the core physicochemical properties of 7-Chloro-4-methoxybenzo[d...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
This guide provides a comprehensive overview of the core physicochemical properties of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride (HCl). In the landscape of pharmaceutical research and development, a thorough understanding of a compound's physical and chemical characteristics is paramount. These properties are the bedrock upon which formulation development, analytical method validation, and ultimately, the therapeutic efficacy and safety of a drug substance are built. This document is structured to deliver not just data, but also the scientific rationale behind the experimental methodologies, ensuring a blend of technical accuracy and practical insight.
Chemical Identity and Structure
7-Chloro-4-methoxybenzo[d]thiazol-2-amine HCl is the hydrochloride salt of the parent compound, 7-Chloro-4-methoxybenzo[d]thiazol-2-amine. The formation of the hydrochloride salt is a common strategy in drug development to enhance the solubility and stability of a weakly basic parent molecule.
The chemical structure of the free base is characterized by a benzothiazole core, substituted with a chloro group at the 7-position, a methoxy group at the 4-position, and an amine group at the 2-position. The hydrochloride salt is formed by the protonation of the basic nitrogen atom, typically the exocyclic amine or one of the thiazole nitrogens.
The melting point is a critical indicator of purity and is essential for many aspects of pharmaceutical processing. For a crystalline solid, a sharp melting point is indicative of high purity.
Expected Properties: As a hydrochloride salt, 7-Chloro-4-methoxybenzo[d]thiazol-2-amine HCl is expected to be a crystalline solid with a relatively high melting point, likely exhibiting decomposition.
Experimental Protocol: Capillary Melting Point Determination
This method is a standard and widely accepted technique for determining the melting point of a solid substance.[2][3]
Methodology:
Sample Preparation: A small amount of the finely powdered, dry 7-Chloro-4-methoxybenzo[d]thiazol-2-amine HCl is packed into a capillary tube to a height of 2-3 mm.
Apparatus: A calibrated melting point apparatus with a heating block or oil bath and a suitable thermometer or temperature probe is used.
Procedure:
The capillary tube is placed in the heating block.
The temperature is raised at a rate of approximately 10-20°C per minute until the temperature is about 30°C below the expected melting point.
The heating rate is then reduced to 1-2°C per minute.
The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the last solid particle melts (completion of melting) are recorded as the melting range.
Causality Behind Experimental Choices:
Fine Powder: Ensures uniform heat distribution throughout the sample.
Slow Heating Rate: A slow heating rate near the melting point is crucial for allowing the system to remain in thermal equilibrium, providing an accurate melting range.
Solubility
Solubility is a fundamental parameter that influences a drug's absorption, distribution, and overall bioavailability. The hydrochloride salt form of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine is intended to improve its aqueous solubility compared to the free base.
Expected Solubility Profile:
Aqueous Solubility: Expected to be higher than the free base, particularly in acidic to neutral pH, due to the ionized nature of the hydrochloride salt.
Organic Solvents: Solubility in organic solvents will vary depending on the polarity of the solvent. Generally, benzothiazole derivatives show good solubility in polar aprotic solvents like DMSO and DMF.[4]
The shake-flask method is the gold standard for determining equilibrium solubility.[5][6]
Methodology:
Preparation of Solutions: Prepare a series of buffered solutions at different pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4) to mimic physiological conditions, as well as a range of relevant organic solvents.
Procedure:
An excess amount of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine HCl is added to a known volume of each solvent in a sealed container.
The containers are agitated (e.g., on a shaker bath) at a constant temperature (typically 25°C or 37°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.
After reaching equilibrium, the solutions are filtered to remove any undissolved solid.
The concentration of the dissolved compound in the filtrate is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
Data Presentation:
Table 2: Predicted and Expected Solubility Profile
Solvent System
Expected Solubility
Rationale
Water
Higher than free base
Salt form enhances aqueous solubility.
0.1 N HCl (pH 1.2)
High
Common ion effect may be observed but likely to be highly soluble.
Phosphate Buffer (pH 6.8)
Moderate to High
pH is approaching the pKa of the free base, potentially reducing solubility.
Ethanol
Soluble
Polar protic solvent.
Methanol
Soluble
Polar protic solvent.
Dimethyl Sulfoxide (DMSO)
Highly Soluble
Polar aprotic solvent, effective for many benzothiazole derivatives.
N,N-Dimethylformamide (DMF)
Highly Soluble
Polar aprotic solvent.
Dissociation Constant (pKa)
The pKa is the pH at which a compound exists in a 50:50 ratio of its ionized and non-ionized forms. For an amine hydrochloride salt, the pKa refers to the acidity of the conjugate acid (the protonated amine). It is a critical parameter that governs the extent of ionization at different physiological pH values, which in turn affects solubility, absorption, and receptor binding.
Expected pKa: The pKa of the protonated amine of 2-aminobenzothiazole derivatives can vary depending on the substituents on the ring. For many benzothiazole derivatives, the protonation occurs on the imidazole nitrogen.[7] The pKa is expected to be in the weakly acidic to neutral range.
Experimental Protocol: Potentiometric Titration
Potentiometric titration is a precise method for determining the pKa of ionizable compounds.
Methodology:
Sample Preparation: A precisely weighed amount of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine HCl is dissolved in a suitable solvent, typically water or a co-solvent system if aqueous solubility is limited.
Titration: The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M NaOH) while monitoring the pH using a calibrated pH meter.
Data Analysis: A titration curve of pH versus the volume of titrant added is plotted. The pKa is determined from the pH at the half-equivalence point.
Visualization of Key Experimental and Logical Relationships
Caption: Workflow for determining key physicochemical properties.
Spectroscopic and Spectrometric Characterization
Spectroscopic and spectrometric techniques are indispensable for the structural elucidation and confirmation of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine HCl.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.
Expected ¹H and ¹³C NMR Spectra:
¹H NMR: The spectrum is expected to show distinct signals for the aromatic protons on the benzothiazole ring, the methoxy group protons, and the amine protons. The chemical shifts and coupling constants of the aromatic protons will be influenced by the positions of the chloro and methoxy substituents.
¹³C NMR: The spectrum will display signals for each unique carbon atom in the molecule, including the aromatic carbons and the methoxy carbon.
Experimental Protocol: NMR Analysis
Methodology:
Sample Preparation: A small amount of the compound is dissolved in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).
Data Acquisition: The ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer (e.g., 400 or 500 MHz).
Data Processing: The raw data is processed (Fourier transformation, phasing, and baseline correction) to obtain the final spectra. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).
Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a compound, which aids in structural confirmation.
Expected Mass Spectrum:
Ionization Technique: Electrospray ionization (ESI) is a suitable technique for this compound, as it is a soft ionization method that typically produces the protonated molecular ion [M+H]⁺.[8]
Fragmentation: The fragmentation pattern will be characteristic of the benzothiazole core and its substituents. Common fragmentation pathways for benzothiazoles involve cleavage of the thiazole ring.[9]
Experimental Protocol: LC-MS Analysis
Methodology:
Sample Introduction: A solution of the compound is introduced into the mass spectrometer via a liquid chromatograph (LC) for separation from any impurities.
Ionization: The sample is ionized using an ESI source in positive ion mode.
Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).
Detection: The detector records the abundance of each ion, generating a mass spectrum.
Visualization of the Analytical Workflow for Structural Characterization
Caption: Analytical techniques for structural elucidation.
X-ray Crystallography
Single-crystal X-ray diffraction provides the definitive three-dimensional structure of a molecule in the solid state, including bond lengths, bond angles, and information about crystal packing and intermolecular interactions.[10][11]
Crystal Growth: High-quality single crystals of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine HCl are grown, typically by slow evaporation of a saturated solution in a suitable solvent or solvent system.[12]
Data Collection: A suitable single crystal is mounted on a diffractometer, and X-ray diffraction data are collected.
Structure Solution and Refinement: The diffraction data is used to solve and refine the crystal structure, yielding a detailed three-dimensional model of the molecule.
Stability Assessment
Evaluating the stability of a drug substance under various environmental conditions is a critical regulatory requirement to ensure its quality, safety, and efficacy throughout its shelf life. The International Council for Harmonisation (ICH) provides comprehensive guidelines for stability testing.[13][14][15][16][17]
Experimental Protocol: ICH-Compliant Stability Study
Methodology:
Batch Selection: Stability studies should be conducted on at least three primary batches of the drug substance.
Storage Conditions: The samples are stored under various conditions as specified by ICH guidelines, including long-term (e.g., 25°C/60% RH or 30°C/65% RH) and accelerated (e.g., 40°C/75% RH) conditions.
Testing Frequency: Samples are pulled at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term studies) and analyzed for various quality attributes.
Analytical Tests: The analytical tests should include assays for potency, purity (including the detection and quantification of degradation products), and physical characteristics (e.g., appearance, melting point).
This technical guide has outlined the essential physicochemical properties of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine HCl and provided a framework of established experimental protocols for their determination. A comprehensive understanding and robust characterization of these properties are fundamental for the successful development of this compound into a safe and effective pharmaceutical product. For novel compounds, it is imperative that these experimental determinations are carried out to build a complete and reliable data package.
References
ResearchGate. (n.d.). Physico-chemical properties of Novel 2-Aminobenzothiazole Derivatives. [Link]
Karminski-Zamola, G., et al. (1998). Electron Impact Mass Spectra of Some Unsaturated Derivatives of 2-Benzothiazoles. Spectroscopy Letters, 31(7), 1395-1402.
Scribd. (n.d.). ICH Guidelines for Drug Stability Testing. [Link]
International Council for Harmonisation. (n.d.). Quality Guidelines. [Link]
Pharmaceuticals and Medical Devices Agency. (n.d.). Stability testing of new drug substances and products. [Link]
PubMed. (2021). Determination of benzotriazole and benzothiazole derivatives in human urine by eco-friendly deep eutectic solvent-based ultrasound-assisted liquid-liquid microextraction followed by ultrahigh performance liquid chromatography quadrupole-time-of-flight mass spectrometry. [Link]
PubMed Central. (2025). Preclinical Evaluation of 2-Aminobenzothiazole Derivatives: In Silico, In Vitro, and Preliminary In Vivo Studies as Diabetic Treatments and Their Complications. [Link]
ACS Publications. (2012). Determination of Benzotriazoles and Benzothiazoles in Human Urine by Liquid Chromatography-Tandem Mass Spectrometry. [Link]
PubMed. (2020). Determination of benzotriazole and benzothiazole derivatives in marketed fish by double-vortex-ultrasonic assisted matrix solid-phase dispersion and ultrahigh-performance liquid chromatography-high resolution mass spectrometry. [Link]
MDPI. (2025). In Silico and In Vivo Evaluation of Novel 2-Aminobenzothiazole Derivative Compounds as Antidiabetic Agents. [Link]
European Medicines Agency. (2025). ICH Q1 guideline on stability testing of drug substances and drug products. [Link]
European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. [Link]
ResearchGate. (2017). Efficient Synthesis and Characterization of Novel 2-Aminobenzothiazole Derivatives. [Link]
PubMed Central. (n.d.). Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. [Link]
The Royal Society of Chemistry. (2010). Synthesis of 2-Aminobenzothiazole via FeCl3-Catalyzed Tandem Reaction of 2-Iodoaniline with Isothiocyanate in Water. [Link]
Université catholique de Louvain. (n.d.). 2-Aminobenzothiazole derivatives. [Link]
PubMed Central. (n.d.). Benzothiazole and Chromone Derivatives as Potential ATR Kinase Inhibitors and Anticancer Agents. [Link]
Science of Synthesis. (n.d.). Product Class 18: Benzothiazoles and Related Compounds. [Link]
ResearchGate. (n.d.). Table 2 Selected IR and 1 H NMR data for the aminothiazole compounds.... [Link]
The Royal Society of Chemistry. (n.d.). Copper-Catalyzed Synthesis of 2-Aminobenzothiazoles from Carbodiimide and Sodium Hydrosulfide. [Link]
PubMed Central. (n.d.). 2-Aminobenzothiazoles in anticancer drug design and discovery. [Link]
PubMed Central. (n.d.). Crystal structure and Hirshfeld surface analysis of the hydrochloride salt of 8-{4-[(6-phenylpyridin-3-yl)methyl]piperazin-1-yl}. [Link]
General Tests. (n.d.). Melting Point Determination. [Link]
ResearchGate. (2017). Measurement and Accurate Interpretation of the Solubility of Pharmaceutical Salts. [Link]
ResearchGate. (n.d.). Single-crystal X-ray structure of the hydrochloride salt of compound 1. [Link]
World Health Organization. (n.d.). Annex 4. [Link]
NextSDS. (n.d.). 7-chloro-4-methoxy-1,3-benzothiazol-2-amine — Chemical Substance Information. [Link]
Dissolution Technologies. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. [Link]
Excillum. (n.d.). Small molecule crystallography. [Link]
Organic Laboratory Techniques. (n.d.). Melting point determination. [Link]
Ignited Minds Journals. (n.d.). Pharmacological Profiling of Substituted Benzothiazoles: Insights into Structure-Activity Relationships. [Link]
Scribd. (n.d.). Determination of melting and boiling points. [Link]
PubMed. (2012). Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. [Link]
World Health Organization. (2018). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFIC. [Link]
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CAS number 67618-12-6 structural information and properties
A definitive compound for CAS number 67618-12-6 could not be identified in publicly available chemical databases. Initial searches for the chemical identifier 67618-12-6 did not yield a specific, well-documented chemical...
Author: BenchChem Technical Support Team. Date: March 2026
A definitive compound for CAS number 67618-12-6 could not be identified in publicly available chemical databases.
Initial searches for the chemical identifier 67618-12-6 did not yield a specific, well-documented chemical substance. Instead, the number appears to be associated with a product labeler code rather than a unique chemical entity. For instance, the number "67618" is registered as the Labeler Code for Atlantis Consumer Healthcare, Inc., and is linked to various over-the-counter products, such as Betadine solutions which contain Povidone-iodine.[1][2] However, these products have their own distinct National Drug Code (NDC) numbers, and Povidone-iodine has a different CAS number.
Without a clearly identified chemical compound, it is not possible to provide the requested in-depth technical guide on its structural information, properties, synthesis, and applications. The core requirements of the request, including the creation of data tables, experimental protocols, and structural diagrams, are contingent on the existence of a known chemical structure and associated scientific data.
Researchers, scientists, and drug development professionals are advised to verify the CAS number for accuracy. It is possible that the number is proprietary, has been discontinued, or is a typographical error. For further investigation, it is recommended to consult specialized, proprietary chemical databases or contact the entity that originally provided the CAS number.
Unlocking the Pharmacological Potential of Substituted 2-Aminobenzothiazoles: A Comprehensive Technical Guide
Executive Summary The 2-aminobenzothiazole scaffold—a bicyclic ring system featuring a benzene ring fused to a thiazole ring with an exocyclic amino group at the C2 position—represents a highly privileged pharmacophore i...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 2-aminobenzothiazole scaffold—a bicyclic ring system featuring a benzene ring fused to a thiazole ring with an exocyclic amino group at the C2 position—represents a highly privileged pharmacophore in modern medicinal chemistry[1]. Its structural versatility allows it to act as a bioisostere for various nitrogen-containing heterocycles, making it a foundational building block for rational drug design[2]. This technical whitepaper synthesizes the latest biological data, elucidates the mechanistic pathways, and outlines the self-validating experimental protocols required to evaluate substituted 2-aminobenzothiazole derivatives in drug discovery.
Structural Versatility and Clinical Precedents
The inherent reactivity of the C2-NH₂ group facilitates extensive functionalization, while the endocyclic nitrogen and sulfur atoms provide critical hydrogen bonding and metal coordination sites[2][3]. Historically, the clinical validation of this scaffold was cemented by the approval of riluzole for the treatment of amyotrophic lateral sclerosis (ALS) and frentizole as an antiviral and immunosuppressive agent[2][4]. Today, drug development professionals are aggressively exploring novel substituted 2-aminobenzothiazoles for their potent anticancer, antimicrobial, and antidiabetic activities[1][5].
Elucidating the Mechanisms of Action
Precision Targeting in Oncology
A primary driver of the anticancer efficacy of 2-aminobenzothiazole derivatives is their ability to disrupt hyperactive kinase networks[2]. The PI3K/AKT/mTOR signaling pathway, which governs cell metabolism, proliferation, and survival, serves as a critical target[3].
Recent molecular docking and in vitro studies have demonstrated that specific piperazine-substituted 2-aminobenzothiazoles (e.g., compounds featuring 4-nitroaniline moieties) exhibit broad-spectrum cytotoxicity against lung (A549) and breast (MCF-7) cancer cell lines[3][6]. Interestingly, enzymatic assays reveal that highly active derivatives often exhibit moderate PI3Kγ suppression (e.g., 47-48% at 100 μM) but show pronounced inhibition of other isoforms like PIK3CD/PIK3R1 (p110δ/p85α), alongside off-target modulation of CDK2 and EGFR[3][6]. This polypharmacological profile is highly advantageous for overcoming resistance mechanisms typical of highly selective mono-target kinase inhibitors[6].
Mechanism of action: 2-aminobenzothiazoles disrupting the PI3K/AKT/mTOR signaling cascade.
Antidiabetic and Antimicrobial Pathways
Beyond oncology, these compounds exhibit significant metabolic influence. In vivo models of Type 2 Diabetes (T2D) have shown that specific 2-aminobenzothiazole derivatives linked to guanidines act as Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ) agonists, improving glycemic control[5]. Furthermore, their ability to penetrate microbial cell walls and chelate essential metals makes them potent broad-spectrum antibacterial agents[2][7].
Quantitative Structure-Activity Relationship (SAR) & Biological Data
The substitution pattern on the benzothiazole core strictly dictates target affinity. The introduction of electron-withdrawing groups (e.g., nitro, halogens) or bulky piperazine derivatives at the C2 position significantly enhances lipophilicity and cellular permeability, which directly correlates with lower IC50 values[3][6].
Table 1: Comparative in vitro Cytotoxicity (IC50) of Select 2-Aminobenzothiazole Derivatives and Reference Drugs [2][3][6]
Compound / Drug
Structural Modification
Target Cell Line
IC50 (μM)
Primary Mechanism
OMS5
Piperazine-4-nitroaniline
A549 (Lung)
22.13 - 61.03
Polypharmacology (Kinases)
OMS14
4-Nitroaniline derivative
MCF-7 (Breast)
22.13 - 61.03
PIK3CD/PIK3R1 Inhibition
Compound 20
TZD-hybridization (C4-phenyl)
HepG2 (Liver)
9.99
Apoptosis induction
Gedatolisib
N/A (Positive Control)
A549 (Lung)
16.46
Potent PI3K/mTOR inhibitor
Doxorubicin
N/A (Positive Control)
A549 (Lung)
16.61
DNA Intercalation
Note: Data synthesized from recent screening libraries. Shifting a substituent from the C4 position to the C2 position of the phenyl ring in hybrid molecules generally leads to a remarkable decline in cytotoxic activity[2].
Experimental Methodologies & Validation Protocols
To ensure reproducibility and scientific integrity, the evaluation of these compounds requires stringent, self-validating experimental designs. Below are the core protocols utilized to determine the biological activity of newly synthesized 2-aminobenzothiazole derivatives[7].
Protocol 1: In Vitro Cytotoxicity Evaluation (MTT Assay)
Rationale & Causality: The MTT assay measures NAD(P)H-dependent cellular oxidoreductase activity, which directly correlates with the number of viable cells. Utilizing a 72-hour incubation period allows the capture of multiple cell division cycles, ensuring that anti-proliferative effects (rather than acute chemical toxicity) are accurately measured[7].
Cell Seeding: Harvest target cancer cells (e.g., A549, MCF-7) at 80% confluence. Seed into a 96-well microtiter plate at a density of 5,000–10,000 cells/well in 100 µL of complete medium.
Validation Check: Incubate overnight at 37°C in 5% CO₂ to allow for cell adherence and recovery from trypsinization stress.
Compound Preparation & Treatment: Dissolve the 2-aminobenzothiazole derivative in pure DMSO to create a master stock. Prepare serial dilutions in culture media (e.g., 10, 25, 50, 100 µM).
Validation Check: Ensure the final DMSO concentration in the wells does not exceed 0.5% (v/v) to prevent vehicle-induced cytotoxicity. Include a vehicle control (0.5% DMSO) and a positive control (e.g., Doxorubicin)[3].
Incubation: Add 100 µL of the diluted compounds to the respective wells. Incubate for 72 hours.
MTT Addition: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours in the dark. Viable cells will reduce the yellow tetrazolium salt to insoluble purple formazan crystals[7].
Solubilization & Analysis: Carefully aspirate the media and add 100 µL of pure DMSO to dissolve the formazan. Read the absorbance at 570 nm using a microplate reader. Calculate the IC50 using non-linear regression analysis.
Step-by-step high-throughput in vitro screening workflow for anticancer evaluation.
Rationale & Causality: To delineate the exact mechanism of action, cell-free enzymatic assays are required. This isolates the target kinase from complex cellular feedback loops, allowing the determination of direct ATP-competitive or allosteric inhibition[3][7].
Enzyme Preparation: Reconstitute recombinant kinase enzymes (e.g., PI3Kγ, PIK3CD/PIK3R1) in a specialized kinase assay buffer containing HEPES, MgCl₂, and a reducing agent (DTT) to maintain enzyme stability[3].
Reaction Assembly: In a 384-well plate, combine the kinase enzyme, the specific lipid substrate (e.g., PIP2), and the 2-aminobenzothiazole test compound at varying concentrations[3][7].
Initiation: Trigger the reaction by adding ultra-pure ATP.
Validation Check: The ATP concentration must be strictly set at the established Km value for the specific kinase isoform to accurately assess competitive inhibition dynamics.
Detection: After a defined incubation period (e.g., 1 hour at room temperature), add a luminescent detection reagent (e.g., Kinase-Glo) that measures ATP depletion. The luminescent signal is inversely proportional to kinase activity[7].
Future Perspectives in Drug Discovery
The 2-aminobenzothiazole scaffold continues to prove its worth beyond traditional single-target paradigms. Future optimization utilizing multi-component reactions (MCRs) will enable the rapid generation of highly diverse compound libraries, pushing these versatile molecules further into clinical development for complex, multi-factorial diseases[8].
References
Salih, O. M., & Al-Sha'er, M. A. (2024). Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. ACS Omega.[Link]
Khandelwal, R., et al. (2026). Recent Advances in Synthesis and Applications of 2-Aminobenzothiazole Derivatives. Current Organic Chemistry.[Link]
RSC Advances. (2024). Synthesis, anticancer evaluation, and physicochemical insights of novel pyrimidine-based 2-aminobenzothiazole derivatives. Royal Society of Chemistry. [Link]
PMC NIH. (2020). 2-Aminobenzothiazoles in anticancer drug design and discovery. National Institutes of Health.[Link]
Preprints.org. (2024). In Silico and In Vivo Evaluation of Novel 2-Aminobenzothiazole Derivative Compounds as Antidiabetic Agents. [Link]
ChemistryOpen. (2024). Recent Advances in the Application of 2‐Aminobenzothiazole to the Multicomponent Synthesis of Heterocycles. Wiley Online Library.[Link]
An In-Depth Technical Guide to the Solubility of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine Hydrochloride in Common Laboratory Solvents
Abstract This technical guide provides a comprehensive analysis of the solubility characteristics of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride, a heterocyclic compound of interest in pharmaceutical and chem...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide provides a comprehensive analysis of the solubility characteristics of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride, a heterocyclic compound of interest in pharmaceutical and chemical research. In the absence of extensive published quantitative solubility data for this specific salt, this guide offers a predictive framework based on first principles of physical chemistry and the known properties of its parent molecule, 7-chloro-4-methoxy-1,3-benzothiazol-2-amine.[1][2] Furthermore, this document outlines a rigorous, step-by-step experimental protocol for the accurate determination of its solubility in a range of common laboratory solvents. This guide is intended for researchers, scientists, and professionals in drug development, enabling them to make informed decisions regarding solvent selection for synthesis, purification, formulation, and analytical characterization.
Introduction: The Critical Role of Solubility in Scientific Research
The solubility of an active pharmaceutical ingredient (API) is a cornerstone of its developability, profoundly influencing its bioavailability, formulation, and ultimate therapeutic efficacy. For a compound like 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride, understanding its behavior in various solvents is paramount for a multitude of laboratory operations. From selecting an appropriate medium for chemical reactions and crystallization to developing stable and effective formulations, a thorough knowledge of solubility is indispensable.
This guide addresses the current information gap regarding the specific solubility of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride. By combining theoretical predictions with a practical and robust experimental methodology, we aim to equip the scientific community with the necessary tools to effectively work with this compound.
Physicochemical Properties and Predicted Solubility Profile
To predict the solubility of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride, we must first understand the physicochemical characteristics of its parent compound, 7-chloro-4-methoxy-1,3-benzothiazol-2-amine.
Table 1: Physicochemical Properties of 7-chloro-4-methoxy-1,3-benzothiazol-2-amine
The presence of the benzothiazole core, a halogen (chloro), a methoxy group, and an amine function dictates the molecule's polarity and hydrogen bonding capabilities. Generally, benzothiazole derivatives exhibit low aqueous solubility. The formation of a hydrochloride salt, however, is a common strategy to enhance the aqueous solubility of basic compounds.[3] The protonation of the amine group introduces an ionic character, which is expected to significantly improve solubility in polar protic solvents, particularly water.
Predicted Solubility in Common Laboratory Solvents
Based on the "like dissolves like" principle and the ionic nature of the hydrochloride salt, we can predict a qualitative solubility profile:
Polar Protic Solvents (e.g., Water, Methanol, Ethanol): The hydrochloride salt is anticipated to have its highest solubility in these solvents due to the strong ion-dipole interactions and hydrogen bonding between the protonated amine and the hydroxyl groups of the solvents. In aqueous media, the solubility is expected to be pH-dependent.[3][4]
Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): Good solubility is expected in highly polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF), which can effectively solvate the ionic species. Solubility in acetonitrile is likely to be moderate.
Less Polar Solvents (e.g., Dichloromethane, Ethyl Acetate): Solubility is predicted to be lower in these solvents. While the organic part of the molecule has some affinity for these media, the ionic nature of the hydrochloride salt will limit its dissolution.
Non-Polar Solvents (e.g., Hexane, Toluene): The compound is expected to be poorly soluble or insoluble in non-polar solvents due to the large polarity mismatch.
The following diagram illustrates the decision-making process for solvent selection based on these predicted properties.
Caption: Solvent selection workflow based on predicted solubility.
Experimental Protocol for Solubility Determination
Given the lack of definitive public data, experimental determination is crucial. The following protocol outlines a robust method for quantifying the solubility of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride.
Selected solvents (HPLC grade or equivalent)[5][6][7][8][9]
Analytical balance (± 0.01 mg)
Vials with screw caps
Thermostatic shaker or orbital shaker with temperature control
Centrifuge
Syringe filters (e.g., 0.22 µm PTFE or PVDF)
Volumetric flasks and pipettes
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer
Experimental Workflow
The "shake-flask" method is a widely accepted and reliable technique for determining equilibrium solubility.[10]
Caption: Step-by-step workflow for the shake-flask solubility determination method.
Detailed Step-by-Step Methodology
Preparation of Saturated Solutions:
Accurately weigh an excess amount of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride into a series of vials. The excess should be sufficient to ensure a saturated solution with visible undissolved solid after equilibration.
Add a precise volume of the desired solvent to each vial.
Seal the vials tightly to prevent solvent evaporation.
Equilibration:
Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C for room temperature solubility or 37 °C for physiological relevance).
Agitate the samples for a predetermined period (typically 24 to 48 hours) to ensure equilibrium is reached. Preliminary studies can determine the optimal equilibration time.[10]
Sample Collection and Preparation:
After equilibration, allow the vials to stand undisturbed for a short period to allow the solid to settle.
Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a 0.22 µm syringe filter to remove any undissolved particles. This step is critical to avoid artificially high results.
Accurately dilute the filtered supernatant with a suitable solvent to a concentration that falls within the linear range of the analytical method.
Analytical Determination:
Quantify the concentration of the diluted sample using a validated analytical method, such as HPLC-UV. A calibration curve should be prepared using standards of known concentrations.
Calculation:
Calculate the solubility of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride in the solvent using the following formula:
Solubility (mg/mL) = (Concentration of diluted sample (mg/mL)) x (Dilution factor)
Data Presentation
The experimentally determined solubility data should be presented in a clear and concise table for easy comparison.
Table 2: Experimentally Determined Solubility of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine Hydrochloride at 25°C
Solvent
Dielectric Constant (approx.)
Polarity
Solubility (mg/mL)
Observations
Water
80.1
Polar Protic
[Insert experimental value]
Methanol
32.7
Polar Protic
[Insert experimental value]
Ethanol
24.6
Polar Protic
[Insert experimental value]
Dimethyl Sulfoxide (DMSO)
47.0
Polar Aprotic
[Insert experimental value]
N,N-Dimethylformamide (DMF)
36.7
Polar Aprotic
[Insert experimental value]
Acetonitrile
37.5
Polar Aprotic
[Insert experimental value]
Dichloromethane (DCM)
9.1
Less Polar
[Insert experimental value]
Ethyl Acetate
6.0
Less Polar
[Insert experimental-value]
Toluene
2.4
Non-Polar
[Insert experimental value]
Hexane
1.9
Non-Polar
[Insert experimental value]
Conclusion and Recommendations
While direct published solubility data for 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride is scarce, a qualitative understanding of its solubility can be derived from its chemical structure and the properties of its parent compound. It is predicted to be most soluble in polar protic solvents and highly polar aprotic solvents, with decreasing solubility in less polar and non-polar media.
For any research or development activities, it is strongly recommended that the solubility be experimentally determined using a robust and validated method such as the shake-flask protocol detailed in this guide. Accurate solubility data is fundamental to ensuring the reproducibility and success of subsequent experiments and formulation efforts.
References
Properties of Common Laboratory Solvents. (n.d.).
Common Solvent Properties. (n.d.).
Tripathi, D., et al. (2020). A Recent Advancement in Approaches used for Estimation of Drug Solubility: A Review. Der Pharmacia Lettre, 12(4), 15-29.
Common solvent properties. (2025, November 21). Waters. Retrieved from [Link]
Annex 4. (n.d.). World Health Organization (WHO). Retrieved from [Link]
Li, J., et al. (n.d.). Solubility prediction of HCl–MgCl 2–H 2O system at 50 ∘C using the ion-interaction model. Calphad, 40, 68-74.
Bergström, C. A. S. (2014). Solubility in Pharmaceutical R&D: Predictions and Reality. ADMET & DMPK, 2(1), 3-17.
He, Y., et al. (2017). Measurement and Accurate Interpretation of the Solubility of Pharmaceutical Salts. Journal of Pharmaceutical Sciences, 106(1), 36-47.
Tsinman, K., et al. (n.d.). Experimentally determined pH-dependent API solubility using a globally harmonized protocol. Journal of Pharmaceutical Sciences, 105(9), 2764-2773.
He, Y., et al. (2017). Measurement and Accurate Interpretation of the Solubility of Pharmaceutical Salts. Journal of Pharmaceutical Sciences, 106(1), 36-47.
Properties of Common Organic Solvents. (2022, September 8).
Common Organic Solvents: Table of Properties. (n.d.).
Jain, A., et al. (2025, November 1). Salt Selection in Drug Development. Pharmaceutical Technology, 49(11).
7-chloro-4-methoxy-1,3-benzothiazol-2-amine — Chemical Substance Information. (n.d.).
7-Chloro-4-methoxy-N-(pyridin-3-ylmethyl)benzo[d]thiazol-2-amine - NextSDS. (n.d.). Retrieved from [Link]
N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-4-methoxybenzamide. (2026, February 26). Chemsrc. Retrieved from [Link]
In-silico Based Designing of Benzo[d]thiazol-2-amine Derivatives as Analgesic and Anti-Inflammatory Agents. (n.d.). ResearchGate. Retrieved from [Link]
A Technical Guide to the Spectroscopic Characterization of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride
This in-depth technical guide provides a comprehensive overview of the expected spectroscopic data for 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride. Designed for researchers, scientists, and professionals in d...
Author: BenchChem Technical Support Team. Date: March 2026
This in-depth technical guide provides a comprehensive overview of the expected spectroscopic data for 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride. Designed for researchers, scientists, and professionals in drug development, this document delves into the principles and practical applications of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) for the structural elucidation and verification of this heterocyclic compound. While specific experimental data for this exact molecule is not publicly available, this guide will provide expert predictions based on the analysis of structurally related compounds and established spectroscopic principles.
Introduction: The Importance of Spectroscopic Analysis
In the realm of medicinal chemistry and drug discovery, the precise structural confirmation of a synthesized compound is a critical and non-negotiable step. Spectroscopic techniques are the cornerstone of this process, providing a detailed fingerprint of a molecule's atomic and molecular structure. For novel compounds like 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride, a derivative of the versatile 2-aminobenzothiazole scaffold known for its diverse biological activities, a thorough spectroscopic analysis is paramount to ensure its identity, purity, and for the interpretation of its biological properties.[1][2]
This guide will walk you through the theoretical underpinnings and practical considerations for acquiring and interpreting the NMR, IR, and Mass spectra of the title compound.
Molecular Structure and Key Features
To understand the spectroscopic data, we must first consider the molecular structure of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride.
Figure 1: Structure of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine.
The key structural features that will influence the spectra are:
The benzothiazole ring system : A bicyclic aromatic structure.
The 2-amino group : A primary amine attached to the thiazole ring.
The 7-chloro substituent : An electron-withdrawing halogen on the benzene ring.
The 4-methoxy substituent : An electron-donating group on the benzene ring.
The hydrochloride salt : The amine group will be protonated (-NH3+), affecting its electronic environment and the overall solubility.
Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. It provides detailed information about the carbon-hydrogen framework.
¹H NMR Spectroscopy
Proton NMR (¹H NMR) gives information on the number of different types of protons, their chemical environment, and their proximity to other protons.
Predicted ¹H NMR Spectrum (in DMSO-d₆, 400 MHz)
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
Rationale
~9.5 - 10.5
br s
3H
-NH₃⁺
The protons of the protonated amine will be significantly deshielded and will appear as a broad singlet due to exchange with the solvent and quadrupolar broadening from the nitrogen. The hydrochloride salt form will shift this peak downfield compared to the free amine.
~7.4 - 7.6
d
1H
Ar-H (H5 or H6)
The aromatic protons will be influenced by the electron-withdrawing chlorine and electron-donating methoxy group. Based on data for 7-chlorobenzo[d]thiazol-2-amine, the aromatic protons are expected in this region.[3] The specific coupling patterns will depend on the relative positions.
~7.1 - 7.3
t or dd
1H
Ar-H (H5 or H6)
This signal will likely be a triplet or a doublet of doublets due to coupling with the adjacent aromatic protons.[3]
~3.9 - 4.1
s
3H
-OCH₃
The methoxy protons will appear as a sharp singlet, typically in this region for aryl methyl ethers.
Experimental Protocol for ¹H NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O). The choice of solvent is crucial; DMSO-d₆ is often a good choice for hydrochloride salts as it can dissolve the sample and the -NH₃⁺ protons are often observable.
Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.
Acquisition Parameters:
Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30').
Number of Scans: 16-64 scans, depending on the sample concentration.
Relaxation Delay (d1): 1-2 seconds.
Acquisition Time (aq): 3-4 seconds.
Spectral Width: A range covering from -1 to 12 ppm.
Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID), followed by phase and baseline correction. Integrate the signals and determine the chemical shifts relative to the residual solvent peak or an internal standard (e.g., TMS).
¹³C NMR Spectroscopy
Carbon-13 NMR (¹³C NMR) provides information about the different carbon environments in the molecule.
Predicted ¹³C NMR Spectrum (in DMSO-d₆, 100 MHz)
Chemical Shift (δ, ppm)
Assignment
Rationale
~165 - 170
C2 (C=N)
The carbon of the aminothiazole group is typically found in this downfield region. Data for 7-chlorobenzo[d]thiazol-2-amine shows this carbon at 166.13 ppm.[3]
~150 - 155
C4 (C-O)
The aromatic carbon attached to the electron-donating methoxy group will be deshielded and appear in this region.
~130 - 135
C7a
The quaternary carbon at the ring junction.
~125 - 130
C7 (C-Cl)
The carbon bearing the chlorine atom will be deshielded. In 7-chlorobenzo[d]thiazol-2-amine, a signal is observed at 126.95 ppm.[3]
~115 - 125
C5, C6
The remaining aromatic carbons will appear in this region. Their precise shifts will be influenced by the combined electronic effects of the substituents.
~110 - 115
C3a
The other quaternary carbon at the ring junction.
~55 - 60
-OCH₃
The carbon of the methoxy group is expected in this typical range for aryl methyl ethers.
Experimental Protocol for ¹³C NMR Spectroscopy
Sample Preparation: Use the same sample prepared for ¹H NMR, although a higher concentration (20-50 mg) is often beneficial for obtaining a good signal-to-noise ratio in a reasonable time.
Instrument Setup: Use a 100 MHz or higher NMR spectrometer.
Acquisition Parameters:
Pulse Sequence: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30').
Number of Scans: 512-2048 scans, as ¹³C has a low natural abundance.
Relaxation Delay (d1): 2 seconds.
Acquisition Time (aq): 1-2 seconds.
Spectral Width: A range covering from 0 to 200 ppm.
Data Processing: Similar to ¹H NMR, apply Fourier transform, phase, and baseline correction. Chemical shifts are referenced to the deuterated solvent signal.
Figure 2: General workflow for NMR analysis.
Part 2: Infrared (IR) Spectroscopy
IR spectroscopy measures the vibrations of bonds within a molecule. It is particularly useful for identifying functional groups.
Predicted IR Absorption Bands
Wavenumber (cm⁻¹)
Intensity
Assignment
Rationale
3400 - 3200
Strong, Broad
N-H stretch (-NH₃⁺)
The stretching vibrations of the N-H bonds in the protonated amine will result in a strong, broad absorption in this region. The hydrochloride salt form will broaden this peak compared to a free primary amine.
3100 - 3000
Medium
Aromatic C-H stretch
The stretching of C-H bonds on the aromatic ring.
2950 - 2850
Medium
Aliphatic C-H stretch (-OCH₃)
The symmetric and asymmetric stretching of the C-H bonds in the methoxy group.
~1620 - 1580
Strong
C=N stretch & N-H bend
The stretching of the C=N bond in the thiazole ring and the bending vibration of the -NH₃⁺ group are expected in this region.
~1500 - 1400
Medium
Aromatic C=C stretch
The skeletal vibrations of the aromatic rings.
~1250 - 1200
Strong
Asymmetric C-O-C stretch
The C-O stretching of the aryl ether (methoxy group).
~1050 - 1000
Medium
Symmetric C-O-C stretch
The symmetric C-O stretching of the methoxy group.
~800 - 750
Strong
C-Cl stretch
The stretching vibration of the carbon-chlorine bond.
Experimental Protocol for IR Spectroscopy
Sample Preparation: For a solid sample, the most common method is Attenuated Total Reflectance (ATR). Place a small amount of the solid powder directly onto the ATR crystal. Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry potassium bromide and pressing it into a thin disk.
Instrument Setup: Use a Fourier Transform Infrared (FT-IR) spectrometer.
Acquisition:
Background Scan: First, run a background scan with no sample present.
Sample Scan: Place the sample on the ATR crystal or insert the KBr pellet and acquire the sample spectrum.
Number of Scans: Typically 16-32 scans are sufficient.
Resolution: 4 cm⁻¹ is standard for routine analysis.
Data Processing: The software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.
Part 3: Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, which can confirm the molecular weight and provide clues about the structure.
Predicted Mass Spectrum
For 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride (C₈H₇ClN₂OS · HCl), the analysis will focus on the free base after ionization. The molecular formula of the free base is C₈H₇ClN₂OS.
Molecular Weight of Free Base:
C: 8 * 12.011 = 96.088
H: 7 * 1.008 = 7.056
Cl: 1 * 35.453 = 35.453
N: 2 * 14.007 = 28.014
O: 1 * 15.999 = 15.999
S: 1 * 32.06 = 32.06
Total = 214.67 g/mol
Expected Molecular Ion Peak (M⁺˙):
Using electrospray ionization (ESI) in positive ion mode, the most likely observation will be the protonated molecule [M+H]⁺.
[M+H]⁺ (for ³⁵Cl) = 215.0
[M+H]⁺ (for ³⁷Cl) = 217.0
A characteristic isotopic pattern for one chlorine atom (approximately 3:1 ratio of the M and M+2 peaks) should be observed.
High-Resolution Mass Spectrometry (HRMS):
HRMS would provide a highly accurate mass measurement, confirming the elemental composition.
Calculated exact mass for C₈H₈ClN₂OS⁺ ([M+H]⁺ with ³⁵Cl): 215.0046
Calculated exact mass for C₈H₈ClN₂OS⁺ ([M+H]⁺ with ³⁷Cl): 216.9991
Experimental Protocol for Mass Spectrometry (LC-MS with ESI)
Sample Preparation: Prepare a dilute solution of the sample (e.g., 10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile/water.
Instrumentation: Use a liquid chromatography-mass spectrometry (LC-MS) system equipped with an electrospray ionization (ESI) source. The LC system can be used to introduce the sample and ensure its purity before it enters the mass spectrometer.
LC Method:
Column: A standard C18 reversed-phase column.
Mobile Phase: A gradient of water and acetonitrile, both often containing a small amount of formic acid (0.1%) to promote ionization.
Scan Range: A range of m/z 50 to 500 should be sufficient to observe the molecular ion.
Capillary Voltage: Typically 3-4 kV.
Drying Gas Temperature: 300-350 °C.
Data Analysis: Examine the mass spectrum for the [M+H]⁺ ion and its characteristic isotopic pattern. If fragmentation data is acquired (MS/MS), analyze the fragment ions to further confirm the structure.
Figure 3: A typical LC-MS workflow.
Conclusion
The structural elucidation of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride relies on a multi-faceted spectroscopic approach. By combining the detailed connectivity information from ¹H and ¹³C NMR, the functional group identification from IR spectroscopy, and the molecular weight confirmation from mass spectrometry, a complete and unambiguous structural assignment can be achieved. The predicted data and protocols in this guide provide a solid framework for researchers working with this compound and its analogs, ensuring scientific rigor and integrity in their chemical and biological investigations.
References
Diurno, M. V., et al. (2008).
Exploring Benzo[d]thiazol-2-Amine Derivatives, Synthesis, and Molecular Docking Insights Potential Anticancer Agents Targeting HER Enzyme and DNA. (2025). PubMed. Available at: [Link]
Catalytic derivatization of 2-Aminobenzo[d]thiazole for observing antibacterial activity and in silico analysis. (2021). Semantic Scholar. Available at: [Link]
SYNTHESIS AND ANTHELMINTIC ACTIVITY OF 2-AMINO-6-SUBSTITUTED BENZOTHIAZOLES. (2016). ResearchGate. Available at: [Link]
Synthesis of 7-chlorobenzo[d]thiazol-2-amine, N-(2-chloro-6-nitrophenyl)acetamide, 2-chloro-6-nitroaniline, 1-chloro-3-nitro-2-thiocyanatobenzene. (2017). ResearchGate. Available at: [Link]
SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. (2025). EXCLI Journal. Available at: [Link]
7-chloro-4-methoxy-1,3-benzothiazol-2-amine — Chemical Substance Information. Cheminfo. Available at: [Link]
potential therapeutic targets for benzothiazole derivatives
Title: Unlocking the Benzothiazole Scaffold: A Technical Guide to Emerging Therapeutic Targets and Validation Workflows Introduction The benzothiazole (BTA) nucleus—a bicyclic ring system comprising a benzene ring fused...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Unlocking the Benzothiazole Scaffold: A Technical Guide to Emerging Therapeutic Targets and Validation Workflows
Introduction
The benzothiazole (BTA) nucleus—a bicyclic ring system comprising a benzene ring fused to a thiazole ring—is a highly privileged pharmacophore in modern medicinal chemistry[1]. Its rich electron density and capacity for versatile non-covalent interactions (such as hydrogen bonding, π-π stacking, and metal chelation) allow it to engage a structurally diverse array of protein targets[2]. As a Senior Application Scientist, I have observed that the successful translation of BTA derivatives from in silico hits to preclinical candidates relies entirely on rigorous, target-specific validation. This whitepaper critically examines the primary therapeutic targets of novel BTA derivatives in oncology and infectious diseases, providing field-proven, self-validating protocols for characterizing their mechanisms of action.
Section 1: Oncological Targets and Mechanistic Pathways
BTA derivatives exhibit potent anticancer properties by intervening in critical survival and proliferation pathways, often displaying high selectivity for tumor microenvironments[1][3].
1.1 Tumor-Associated Carbonic Anhydrases (CA IX and CA XII)
Solid tumors frequently outgrow their vascular supply, leading to profound hypoxia. To survive the resulting intracellular acidosis, hypoxic cancer cells upregulate Carbonic Anhydrase IX (CA IX), a metalloenzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and protons[1][4]. BTA derivatives, particularly those bearing sulfonamide or thiol moieties, act as potent zinc-chelating inhibitors of CA IX[1]. By blocking this enzyme, BTAs disrupt intracellular pH homeostasis, triggering apoptosis exclusively in the hypoxic tumor core while sparing normoxic healthy tissues[1][3].
1.2 Receptor-Interacting Protein Kinase 1 (RIPK1)
Recent breakthroughs have identified specific cyclohexyl-substituted BTA derivatives (e.g., SZM-1209) as highly selective inhibitors of RIPK1[5]. RIPK1 is a master regulator of necroptosis and inflammatory signaling. By binding to the kinase domain of RIPK1, these BTA derivatives prevent the formation of the necrosome complex, offering a novel therapeutic avenue not only for cancer but also for acute lung injury (ALI) and systemic inflammatory response syndrome (SIRS)[5].
Caption: Mechanism of Action: Benzothiazole-mediated inhibition of CA IX in hypoxic tumors.
Section 2: Antimicrobial Targets and Resistance Breakers
The rise of multidrug-resistant (MDR) pathogens necessitates the exploration of novel scaffolds. BTA derivatives have demonstrated broad-spectrum antimicrobial efficacy by targeting essential bacterial enzymes[6][7].
2.1 DNA Gyrase and Topoisomerase IV
BTA-thiazole hybrids have been shown to effectively inhibit bacterial DNA gyrase, an enzyme critical for topological state regulation during DNA replication[2]. Molecular docking and in vitro assays reveal that electron-withdrawing groups (e.g., nitro, halogens) on the BTA core enhance hydrogen bonding and π-π stacking within the ATP-binding pocket of the gyrase subunit B, leading to replication arrest[2].
2.2 Dihydropteroate Synthase (DHPS) and MurB
BTA derivatives also disrupt bacterial metabolic pathways. They act as competitive inhibitors of DHPS, a key enzyme in folate biosynthesis, and MurB (uridine diphosphate-N-acetylenolpyruvylglucosamine reductase), which is essential for peptidoglycan cell wall synthesis[7][8]. For instance, chloro-substituted BTA azo dyes have shown binding energies superior to standard drugs like streptomycin against the MurB active site[7].
Section 3: Quantitative Target Efficacy Profiles
To contextualize the potency of BTA derivatives, the following table summarizes the inhibitory concentrations of leading structural analogs against their respective therapeutic targets.
A rigorous experimental design must isolate the variable of interest and prove causality. The following protocols are designed with internal controls to ensure that observed phenotypes are strictly target-mediated.
Protocol 1: Validation of BTA Derivatives as Hypoxia-Selective CA IX Inhibitors
Objective: To confirm that BTA-induced cytotoxicity is driven by CA IX inhibition rather than off-target chemical toxicity.
Causality Rationale: Since CA IX is only expressed under hypoxic conditions, a true CA IX inhibitor should exhibit a massive shift in its IC50 value when comparing normoxic vs. hypoxic cells.
Cell Culture & Pre-conditioning: Seed HT-29 (colon carcinoma) cells in 96-well plates. Incubate half the plates in a standard incubator (21% O2, Normoxia) and the other half in a hypoxia chamber (1% O2, Hypoxia) for 24 hours to induce HIF-1α and subsequent CA IX expression.
Internal Validation (Western Blot): Lyse a subset of cells from both conditions. Probe for HIF-1α and CA IX to definitively prove that the hypoxic induction was successful. (Note: If CA IX is present in the normoxic control, the cell line is fundamentally flawed for this assay).
Compound Treatment: Treat both normoxic and hypoxic plates with a serial dilution of the BTA derivative (0.1 nM to 100 µM). Use Acetazolamide as a positive control and a vehicle (0.1% DMSO) as a negative control.
Viability Readout & Analysis: After 72 hours, assess viability using an MTT or CellTiter-Glo assay. Calculate the Hypoxia Cytotoxicity Ratio (HCR = IC50_Normoxia / IC50_Hypoxia). An HCR > 10 strongly validates CA IX-dependent causality.
Protocol 2: Target Engagement Assay for Bacterial DNA Gyrase Inhibition
Objective: To prove that the antibacterial MIC of a BTA compound is caused by direct inhibition of DNA gyrase supercoiling activity.
Causality Rationale: Whole-cell MIC assays only prove that a compound kills bacteria. To prove how it kills them, we must reconstitute the target in vitro. DNA gyrase introduces negative supercoils into relaxed plasmids in an ATP-dependent manner. Inhibitors prevent this, leaving the plasmid relaxed (which migrates slower in an agarose gel).
Reaction Assembly: In a sterile microcentrifuge tube, combine 0.5 µg of relaxed pBR322 plasmid DNA, 1X Gyrase Assay Buffer, and 1 U of recombinant E. coli DNA Gyrase.
Inhibitor Addition: Add the BTA derivative at concentrations bracketing its whole-cell MIC (e.g., 0.5x, 1x, 5x MIC).
Self-Validating Controls:
Control A (Vehicle): Enzyme + DNA + DMSO + ATP (Proves the enzyme is active; plasmid should be fully supercoiled).
Control B (No ATP): Enzyme + DNA + DMSO (Proves the reaction is ATP-dependent; plasmid remains relaxed).
Control C (Positive): Enzyme + DNA + Ciprofloxacin + ATP (Validates the inhibition phenotype).
Catalysis: Initiate the reaction by adding 1 mM ATP. Incubate at 37°C for 30 minutes.
Termination & Resolution: Stop the reaction with an equal volume of chloroform/isoamyl alcohol and loading dye. Resolve the DNA topoisomers on a 1% agarose gel (without ethidium bromide during the run to prevent intercalation artifacts). Post-stain with SYBR Safe and image.
Interpretation: A valid BTA gyrase inhibitor will show a dose-dependent accumulation of the upper (relaxed) plasmid band, matching the Ciprofloxacin control.
Caption: Self-validating high-throughput screening workflow for antimicrobial BTA derivatives.
Conclusion
The benzothiazole scaffold is far from exhausted. By leveraging precise structural modifications—such as halogenation for gyrase affinity or cyclohexyl substitution for RIPK1 selectivity—drug development professionals can tune this privileged pharmacophore toward highly specific therapeutic targets. However, the transition from discovery to clinical viability demands rigorous, mechanism-driven validation protocols that unequivocally link phenotypic outcomes to molecular target engagement.
A Technical Guide to the Discovery and Evaluation of Novel 7-Chloro-4-methoxybenzo[d]thiazol-2-amine Analogs as Potential Therapeutic Agents
Abstract: The benzothiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of biologically active compounds.[1][2] Its derivatives have demons...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract: The benzothiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of biologically active compounds.[1][2] Its derivatives have demonstrated significant therapeutic potential across various domains, including oncology, infectious diseases, and neurodegenerative disorders.[3][4] This guide provides a comprehensive, in-depth framework for the rational design, synthesis, and biological evaluation of novel analogs based on the 7-Chloro-4-methoxybenzo[d]thiazol-2-amine core. We will explore robust synthetic methodologies, detail protocols for in-vitro screening, and discuss the critical structure-activity relationships that guide the development of new chemical entities. This document is intended for researchers, scientists, and drug development professionals seeking to explore this promising chemical space.
Part 1: Rationale, Design, and Synthesis of Novel Analogs
The strategic design of a focused library of analogs is paramount to an effective drug discovery campaign. The 7-Chloro-4-methoxybenzo[d]thiazol-2-amine scaffold presents three primary points for chemical modification: the 2-amino group, and the chloro and methoxy substituents on the benzene ring. Our initial focus will be on the functionalization of the 2-amino group, as this position is highly amenable to a wide range of chemical transformations and has been shown to be a key determinant of biological activity in many benzothiazole series.[1][5]
Proposed Synthetic Strategy
The core structure can be efficiently synthesized from the commercially available 3-chloro-4-methoxyaniline via an oxidative cyclization reaction. This well-established method, often referred to as the Hugerschoff synthesis, involves the reaction of an aniline with a thiocyanate salt in the presence of an oxidizing agent like bromine to form the 2-aminobenzothiazole ring system.[6][7] Subsequent derivatization of the exocyclic amino group can then be performed to generate a library of diverse analogs.
Caption: General synthetic route for 7-Chloro-4-methoxybenzo[d]thiazol-2-amine analogs.
Experimental Protocol: Synthesis of the Core Scaffold
Objective: To synthesize 7-Chloro-4-methoxybenzo[d]thiazol-2-amine.
Materials:
3-Chloro-4-methoxyaniline
Ammonium thiocyanate (NH₄SCN)
Concentrated Hydrochloric Acid (HCl)
Bromine (Br₂)
Glacial Acetic Acid
Ethanol
Ice-water bath
Procedure:
In a round-bottom flask, dissolve equimolar quantities of 3-chloro-4-methoxyaniline (0.02 mol) and ammonium thiocyanate (0.02 mol) in ethanol.
Add concentrated HCl (2 mL) to the solution to create an acidic medium. This step facilitates the formation of the thiourea intermediate.[7]
Slowly add a solution of bromine (0.05 mol) in glacial acetic acid to the reaction mixture while stirring. The bromine acts as an oxidizing agent to promote the intramolecular cyclization.[7]
Reflux the reaction mixture for 1-2 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC).
After completion, cool the mixture in an ice-water bath to precipitate the product.
Filter the resulting solid, wash thoroughly with cold water to remove any unreacted salts, and dry.
Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the purified 7-Chloro-4-methoxybenzo[d]thiazol-2-amine.
Strategy for Generating Analogs at the 2-Amino Position
The nucleophilic nature of the 2-amino group allows for straightforward derivatization. Creating a library of amides and sulfonamides is a proven strategy for exploring the structure-activity relationship (SAR).
Protocol: General Procedure for N-Acylation
To a stirred solution of the core scaffold (1 equivalent) and a base like triethylamine (1.1 equivalents) in a dry aprotic solvent (e.g., Dichloromethane or THF), add the desired acyl chloride or sulfonyl chloride (1.1 equivalents) dropwise at 0°C.
Allow the reaction to warm to room temperature and stir for 4-12 hours until TLC indicates the consumption of the starting material.
Upon completion, quench the reaction with water and extract the product with an organic solvent.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product via column chromatography or recrystallization to yield the final analog.
This approach allows for the introduction of a wide variety of substituents (aliphatic, aromatic, heterocyclic) to probe the effects of steric bulk, electronics, and hydrogen bonding potential on biological activity.
Part 2: Structural Characterization and Data Management
The unambiguous confirmation of the chemical structure and purity of each synthesized analog is a critical, non-negotiable step. A battery of analytical techniques should be employed.
Data shown is hypothetical and for illustrative purposes, adapted from similar structures.[8]
Part 3: In-Vitro Biological Evaluation Workflow
Based on the extensive literature on benzothiazole derivatives, primary screening should focus on two key areas with high potential for activity: oncology and infectious diseases.[1][3]
Caption: A streamlined workflow for the biological evaluation of novel benzothiazole analogs.
Protocol: Anticancer Cytotoxicity (MTT Assay)
The MTT assay is a robust, colorimetric method for assessing cell viability, making it suitable for initial high-throughput screening.[9]
Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the synthesized analogs against a panel of human cancer cell lines (e.g., A549 - lung, A431 - skin, H1299 - lung).[8]
Procedure:
Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere for 24 hours in a humidified 5% CO₂ incubator at 37°C.
Compound Treatment: Prepare serial dilutions of the test compounds in the cell culture medium. Treat the cells with these various concentrations and a vehicle control (e.g., DMSO). Incubate for 48 hours.[9]
MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 3-4 hours. Viable cells with active metabolism will convert the yellow MTT into purple formazan crystals.[10]
Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[10]
Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration (log scale) and determine the IC₅₀ value using non-linear regression analysis.
This method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible microbial growth.[10][11][12]
Objective: To determine the MIC of the analogs against representative Gram-positive bacteria (e.g., Staphylococcus aureus), Gram-negative bacteria (e.g., Escherichia coli), and fungi (e.g., Candida albicans).
Procedure:
Inoculum Preparation: Prepare a standardized microbial inoculum suspension matching a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL). Dilute this to achieve a final concentration of ~5 x 10⁵ CFU/mL in the test wells.[10][11]
Compound Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the test compounds in a suitable broth medium (e.g., Mueller-Hinton Broth).
Inoculation: Add the prepared microbial inoculum to each well. Include a positive control (microbes, no compound) and a negative control (broth only).
Incubation: Seal the plate and incubate at 37°C for 16-20 hours for bacteria or 24-48 hours for fungi.
MIC Determination: The MIC is the lowest compound concentration in which no visible turbidity (growth) is observed.[11]
Table 2: Template for Summarizing Biological Activity Data
Compound ID
IC₅₀ (µM) vs. A549
IC₅₀ (µM) vs. A431
MIC (µg/mL) vs. S. aureus
MIC (µg/mL) vs. E. coli
BZ-001
15.2
21.8
32
>64
| BZ-002 | 4.5 | 8.1 | 8 | 32 |
Part 4: Investigating the Mechanism of Action
For compounds that demonstrate significant activity ("hits"), elucidating their mechanism of action is the next logical step. For anticancer agents, this often involves investigating their effects on cell cycle progression and apoptosis.
Caption: Hypothetical mechanism of action for a novel anticancer benzothiazole analog.
Protocol: Cell Cycle Analysis by Flow Cytometry
This technique quantifies the distribution of cells in different phases of the cell cycle, revealing if a compound induces cell cycle arrest.[9]
Treat cells with the active compound at its IC₅₀ concentration for 24 hours.
Harvest the cells and fix them in cold 70% ethanol overnight.
Wash the cells and treat with RNase A to remove RNA.
Stain the cellular DNA with propidium iodide.
Analyze the DNA content using a flow cytometer. An accumulation of cells in a specific phase (e.g., G2/M) compared to untreated controls indicates cell cycle arrest.
Protocol: Protein Expression Analysis by Western Blot
Western blotting can be used to measure changes in the levels of key proteins involved in cell cycle regulation or apoptosis (e.g., caspases, cyclins).[5]
Lyse treated and untreated cells to extract total protein.
Quantify the protein concentration.
Separate equal amounts of protein by size using SDS-PAGE.
Transfer the separated proteins to a membrane (e.g., PVDF).
Incubate the membrane with primary antibodies specific to the target proteins, followed by enzyme-conjugated secondary antibodies.
Visualize the protein bands using a chemiluminescent substrate to determine changes in expression levels.
Conclusion
This guide outlines a systematic and scientifically rigorous approach to the discovery of novel analogs of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine. By combining rational design, efficient synthesis, and a hierarchical screening cascade, researchers can effectively explore the therapeutic potential of this promising scaffold. The identification of potent "hit" compounds from in-vitro screens will pave the way for further lead optimization, structure-activity relationship studies, and eventual in-vivo evaluation, moving one step closer to the development of next-generation therapeutic agents.
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Application Notes and Protocols for Characterizing 7-Chloro-4-methoxybenzo[d]thiazol-2-amine in Cell-Based Assays
Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the experimental protocols for the characterization of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine, a...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the experimental protocols for the characterization of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine, a novel compound within the benzothiazole class, using a suite of robust cell-based assays. Recognizing the potential of benzothiazole scaffolds in oncology, this guide details the methodologies to assess the compound's impact on cancer cell viability, cytotoxicity, and the induction of apoptosis. The protocols are designed to be self-validating, with explanations of the scientific principles and causality behind each experimental step, ensuring technical accuracy and reproducibility.
Introduction: The Rationale for Investigating 7-Chloro-4-methoxybenzo[d]thiazol-2-amine in Oncology
The benzothiazole core is a privileged heterocyclic structure in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities, including anticancer properties.[1] These compounds have been shown to interact with various molecular targets within cancer cells, leading to the disruption of critical signaling pathways that govern cell proliferation and survival.[2] Given this precedent, novel benzothiazole-containing compounds such as 7-Chloro-4-methoxybenzo[d]thiazol-2-amine are promising candidates for anticancer drug discovery.
The initial characterization of a novel compound's biological activity is crucial. A systematic approach employing a panel of well-established cell-based assays can provide valuable insights into its potential as a therapeutic agent. This guide outlines a logical workflow for the initial screening of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine, focusing on its effects on cancer cell lines. The proposed assays will determine the compound's potency in reducing cell viability and inducing cell death, and will begin to elucidate the mechanistic basis of its action, specifically its ability to trigger apoptosis.
The following sections provide detailed, field-proven protocols for a series of assays that form the foundation of early-stage anticancer drug screening.[3] Adherence to these protocols will ensure the generation of high-quality, reproducible data, which is essential for making informed decisions in a drug development pipeline.
Essential Preliminary Procedures
Compound Handling and Stock Solution Preparation
The accurate preparation of compound stock solutions is fundamental to the reliability of any cell-based assay.[4] Dimethyl sulfoxide (DMSO) is a common solvent for dissolving small molecules for biological assays due to its broad solvency.[5]
Protocol:
Weighing the Compound: Accurately weigh a precise amount of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine powder in a sterile microcentrifuge tube.
Dissolution in DMSO: Add the appropriate volume of sterile, anhydrous DMSO to achieve a high-concentration stock solution (e.g., 10 mM or 50 mM). The choice of concentration depends on the compound's solubility.
Ensuring Complete Dissolution: Vortex the tube thoroughly until the compound is completely dissolved.[5] If necessary, sonicate in a water bath for short intervals to aid dissolution.[5]
Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes to minimize freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.
Working Dilutions: On the day of the experiment, thaw a fresh aliquot of the stock solution and prepare serial dilutions in 100% DMSO.[5] These DMSO dilutions will then be further diluted in cell culture medium to achieve the final desired concentrations for treating the cells. It is critical to maintain a consistent final DMSO concentration across all wells (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.[5][6]
Cell Line Selection and Maintenance
The choice of cancer cell line(s) is dependent on the research focus (e.g., specific cancer type). It is recommended to use well-characterized, authenticated cell lines.
Best Practices:
Cell Line Authentication: Regularly authenticate cell lines using methods such as Short Tandem Repeat (STR) analysis to ensure their identity.[7]
Mycoplasma Testing: Routinely test cultures for mycoplasma contamination, as it can significantly alter cellular responses.[7]
Aseptic Technique: Maintain strict aseptic technique to prevent microbial contamination.[7]
Consistent Culture Conditions: Culture cells in the recommended medium, supplemented with the appropriate serum and antibiotics, and maintain them in a humidified incubator at 37°C with 5% CO2.
Passaging: Subculture cells at a consistent confluence to ensure they are in the logarithmic growth phase for experiments.
Primary Screening: Assessing Cell Viability and Cytotoxicity
The initial step in characterizing the biological activity of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine is to determine its effect on cancer cell viability and to differentiate between cytostatic (growth-inhibiting) and cytotoxic (cell-killing) effects.
Cell Viability Assessment: The MTT Assay
The MTT assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability.[1][8] Viable cells with active NAD(P)H-dependent oxidoreductase enzymes can reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals.[8][9]
Protocol:
Cell Seeding: Seed cancer cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.[10] Incubate overnight to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine in culture medium from the DMSO stock. The final DMSO concentration should be consistent and non-toxic (e.g., 0.1%). Add 100 µL of the compound dilutions to the appropriate wells. Include vehicle control (medium with the same final DMSO concentration) and untreated control wells.
Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).
Addition of MTT Reagent: After incubation, add 10 µL of sterile-filtered MTT solution (5 mg/mL in PBS) to each well.[11]
Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C, allowing the formazan crystals to form in viable cells.[11]
Solubilization of Formazan: Carefully remove the medium and add 100 µL of MTT solubilization buffer (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[11][12]
Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[8]
Cytotoxicity Assessment: The Lactate Dehydrogenase (LDH) Assay
The LDH assay quantifies cytotoxicity by measuring the activity of lactate dehydrogenase released from cells with damaged plasma membranes.[13][14]
Protocol:
Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.
Sample Collection: After the incubation period, carefully collect the cell culture supernatant from each well.
LDH Reaction: In a new 96-well plate, mix the collected supernatant with the LDH assay reaction mixture according to the manufacturer's instructions.[13][15] This typically involves a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product.[13]
Incubation: Incubate the plate at room temperature for the recommended time (usually up to 30 minutes), protected from light.[13]
Stop Reaction: Add the stop solution provided with the kit to each well.
Absorbance Measurement: Measure the absorbance at the recommended wavelength (e.g., 490 nm) using a microplate reader.[13]
Mechanistic Assays: Investigating the Induction of Apoptosis
If 7-Chloro-4-methoxybenzo[d]thiazol-2-amine demonstrates significant cytotoxic activity, the next logical step is to investigate whether it induces apoptosis, a form of programmed cell death. Dysregulation of apoptosis is a hallmark of cancer, and many effective anticancer drugs function by activating apoptotic pathways.[2][16]
Detection of Early Apoptosis: Annexin V and Propidium Iodide (PI) Staining
In the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[17][18] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect apoptotic cells.[18] Propidium iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live or early apoptotic cells, but can stain the DNA of late apoptotic and necrotic cells with compromised membrane integrity.
Protocol:
Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with 7-Chloro-4-methoxybenzo[d]thiazol-2-amine at concentrations determined from the viability assays. Include appropriate controls.
Cell Harvesting: After treatment, harvest both adherent and floating cells.
Resuspension: Resuspend the cells in 1X Annexin V binding buffer at a concentration of approximately 1 x 10^6 cells/mL.
Staining: Add fluorochrome-conjugated Annexin V (e.g., FITC) and PI to the cell suspension.
Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.
Analysis by Flow Cytometry: Analyze the stained cells by flow cytometry. The different cell populations can be distinguished:
Live cells: Annexin V-negative and PI-negative.
Early apoptotic cells: Annexin V-positive and PI-negative.
Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.
Measurement of Effector Caspase Activity: Caspase-Glo® 3/7 Assay
The activation of effector caspases, such as caspase-3 and caspase-7, is a key event in the execution phase of apoptosis.[20] The Caspase-Glo® 3/7 assay is a luminescent method that measures the activity of these caspases.[20][21] The assay provides a proluminescent substrate containing the DEVD tetrapeptide sequence, which is cleaved by active caspase-3/7 to release aminoluciferin, a substrate for luciferase that generates a luminescent signal.[20]
Protocol:
Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate suitable for luminescence measurements and treat with the compound as described previously.
Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.[21]
Assay Procedure: Add the Caspase-Glo® 3/7 reagent directly to the wells containing the treated cells.[21] The reagent lyses the cells and contains the necessary components for the caspase and luciferase reactions.
Incubation: Incubate the plate at room temperature for 30 minutes to 3 hours, as recommended by the manufacturer.[21]
Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.[21] The luminescent signal is proportional to the amount of active caspase-3/7.
Data Presentation and Interpretation
Quantitative Data Summary
Assay
Parameter Measured
Typical Readout
Interpretation
MTT
Metabolic activity
Absorbance (OD)
Decrease in OD indicates reduced cell viability.
LDH
Lactate Dehydrogenase release
Absorbance (OD)
Increase in OD indicates loss of membrane integrity and cytotoxicity.
Annexin V/PI
Phosphatidylserine externalization and membrane integrity
Fluorescence intensity
Percentage of cells in each quadrant (live, early apoptotic, late apoptotic/necrotic).
Caspase-Glo® 3/7
Caspase-3 and -7 activity
Luminescence (RLU)
Increase in RLU indicates activation of executioner caspases.
Visualizations
Experimental Workflow for Compound Characterization
Caption: The two major signaling pathways leading to apoptosis.
Conclusion and Future Directions
The protocols outlined in this guide provide a robust framework for the initial in vitro characterization of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine as a potential anticancer agent. The data generated from these assays will establish its dose-dependent effects on cell viability and cytotoxicity and will provide initial mechanistic insights into its mode of action. Positive results, particularly the induction of apoptosis, would warrant further investigation into the specific molecular targets and signaling pathways modulated by this compound. Subsequent studies could involve exploring its effects on other cancer hallmarks, such as cell cycle progression, migration, and invasion, as well as its efficacy in more complex in vitro models, such as 3D spheroids, and ultimately in in vivo models.
[22][23]
References
Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Roche Life Science. [Link]
Boster Biological Technology. (2024, November 12). Annexin V PI Staining Guide for Apoptosis Detection. Boster Bio. [Link]
Selvakumar, C., et al. (2017). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 7(9), e2252. [Link]
protocols.io. (2024, December 11). LDH cytotoxicity assay. [Link]
Carneiro, B. A., & El-Deiry, W. S. (2020). Targeting apoptosis in cancer therapy. Nature Reviews Clinical Oncology, 17(7), 395-417.
Ren, Y., et al. (2024). Impact of Complex Apoptotic Signaling Pathways on Cancer Cell Sensitivity to Therapy. International Journal of Molecular Sciences, 25(5), 2736. [Link]
Pfeffer, C. M., & Singh, A. T. K. (2018). Apoptotic cell signaling in cancer progression and therapy. Cell Death & Differentiation, 25(1), 27-46. [Link]
National Center for Advancing Translational Sciences. (n.d.). Protocol of Caspase-Glo 3/7 HepG2 Cell-based Assay for High-throughput Screening. [Link]
He, L., et al. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLoS ONE, 6(11), e26908. [Link]
Application Notes and Protocols for the Investigation of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine in Anti-Inflammatory Studies
Introduction: The Therapeutic Potential of Benzothiazole Derivatives in Inflammation Inflammation is a fundamental biological process that, while essential for host defense, can lead to chronic and debilitating diseases...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Therapeutic Potential of Benzothiazole Derivatives in Inflammation
Inflammation is a fundamental biological process that, while essential for host defense, can lead to chronic and debilitating diseases when dysregulated. The search for novel anti-inflammatory agents with improved efficacy and safety profiles is a cornerstone of modern drug discovery. The benzothiazole scaffold, a heterocyclic ring system, has emerged as a promising pharmacophore due to its diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.[1][2][3] Several derivatives of 2-aminobenzothiazole have demonstrated significant anti-inflammatory effects in preclinical models, suggesting their potential as a new class of therapeutic agents.[1][2][4] This document provides a comprehensive guide for researchers to investigate the anti-inflammatory potential of a specific novel compound, 7-Chloro-4-methoxybenzo[d]thiazol-2-amine, using established in vitro and in vivo methodologies.
The rationale for investigating 7-Chloro-4-methoxybenzo[d]thiazol-2-amine is based on structure-activity relationship (SAR) studies of similar compounds, which have shown that substitutions on the benzothiazole ring can significantly influence anti-inflammatory activity.[4] This guide will detail the necessary protocols to elucidate the compound's mechanism of action, focusing on key inflammatory signaling pathways such as Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK).[5][6][7][8]
Proposed Mechanism of Action: Targeting Key Inflammatory Cascades
Inflammatory responses are orchestrated by complex signaling networks. Two of the most critical pathways are the NF-κB and MAPK pathways, which regulate the expression of a plethora of pro-inflammatory mediators.[5][6][7][8][9] Based on the activity of related benzothiazole derivatives, it is hypothesized that 7-Chloro-4-methoxybenzo[d]thiazol-2-amine may exert its anti-inflammatory effects by modulating these pathways.
NF-κB Signaling Pathway
The NF-κB family of transcription factors are master regulators of inflammation.[5][6][9][10] In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκB. This allows NF-κB to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including cytokines (e.g., TNF-α, IL-6, IL-1β) and enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[5][6][10][11]
Figure 1: Canonical NF-κB Signaling Pathway.
MAPK Signaling Pathway
The MAPK family, including ERK, JNK, and p38, are key signaling molecules that regulate a wide array of cellular processes, including inflammation.[7][12][13][14] External stimuli, such as LPS, activate a cascade of protein kinases, ultimately leading to the phosphorylation and activation of MAPKs. Activated MAPKs can then phosphorylate various downstream targets, including transcription factors that regulate the expression of pro-inflammatory genes.[7][8][12]
Figure 2: Generalized MAPK Signaling Pathway.
In Vitro Anti-inflammatory Assays
A panel of in vitro assays is recommended to comprehensively characterize the anti-inflammatory profile of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine. These assays typically involve stimulating immune cells, such as the RAW 264.7 macrophage cell line, with LPS and measuring the effect of the test compound on various inflammatory markers.[15][16][17][18]
Experimental Workflow for In Vitro Assays
Figure 3: General workflow for in vitro anti-inflammatory assays.
Cell Viability Assay (MTT Assay)
Principle: It is crucial to determine the non-toxic concentration range of the test compound before evaluating its anti-inflammatory activity. The MTT assay assesses cell viability by measuring the metabolic activity of mitochondrial dehydrogenases, which convert the yellow tetrazolium salt MTT into purple formazan crystals.
Protocol:
Seed RAW 264.7 macrophages in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.
Treat the cells with various concentrations of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine for 24 hours.
Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Remove the medium and dissolve the formazan crystals in 150 µL of DMSO.
Measure the absorbance at 570 nm using a microplate reader.
Calculate cell viability as a percentage of the vehicle-treated control.
Nitric Oxide (NO) Production Assay (Griess Assay)
Principle: Nitric oxide is a key inflammatory mediator produced by iNOS in response to inflammatory stimuli.[15] The Griess assay is a colorimetric method to measure nitrite (NO₂⁻), a stable breakdown product of NO, in cell culture supernatants.[15] A reduction in nitrite levels indicates potential anti-inflammatory activity.
Protocol:
Follow the general in vitro workflow as described in Figure 3.
After collecting the supernatant, add 50 µL to a new 96-well plate.
Add 50 µL of Griess reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.
Add 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) and incubate for another 10 minutes.
Measure the absorbance at 540 nm.
Quantify the nitrite concentration using a standard curve prepared with sodium nitrite.[15]
Pro-inflammatory Cytokine Quantification (ELISA)
Principle: Pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β are central to the inflammatory response.[17][18][19][20] Enzyme-linked immunosorbent assay (ELISA) is a highly sensitive method to quantify the levels of these cytokines in cell culture supernatants.[20][21]
Protocol:
Follow the general in vitro workflow as described in Figure 3.
Use commercially available ELISA kits for TNF-α, IL-6, and IL-1β.
Follow the manufacturer's instructions for the assay procedure, which typically involves coating a 96-well plate with a capture antibody, adding the supernatant samples, followed by a detection antibody, a substrate, and a stop solution.
Measure the absorbance at the recommended wavelength.
Calculate the cytokine concentrations based on a standard curve.
Western Blotting for Signaling Pathway Analysis
Principle: Western blotting allows for the detection and quantification of specific proteins involved in the NF-κB and MAPK signaling pathways. This will help to elucidate the molecular mechanism of action of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine.
Protocol:
Follow the general in vitro workflow, but with a shorter LPS stimulation time (e.g., 30-60 minutes) for analyzing protein phosphorylation.
Lyse the cells and determine the protein concentration using a BCA assay.
Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
Block the membrane with 5% non-fat milk or BSA in TBST.
Incubate with primary antibodies against phosphorylated and total forms of p65 (NF-κB), IκBα, p38, ERK, and JNK, as well as iNOS, COX-2, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.[15][18][22]
Wash and incubate with HRP-conjugated secondary antibodies.
Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.
Quantify the band intensities using densitometry and normalize to the loading control.[15]
Target Protein
Pathway
Expected Outcome with Effective Compound
p-p65 / p65
NF-κB
Decreased ratio
p-IκBα / IκBα
NF-κB
Decreased ratio
iNOS
Inflammatory Enzyme
Decreased expression
COX-2
Inflammatory Enzyme
Decreased expression
p-p38 / p38
MAPK
Decreased ratio
p-ERK / ERK
MAPK
Decreased ratio
p-JNK / JNK
MAPK
Decreased ratio
In Vivo Anti-inflammatory Assay: Carrageenan-Induced Paw Edema in Rats
The carrageenan-induced paw edema model is a widely used and well-characterized acute inflammatory model to evaluate the in vivo efficacy of anti-inflammatory compounds.[4][22][23][24][25][26]
Principle: Subplantar injection of carrageenan, a sulfated polysaccharide, induces an acute and localized inflammatory response characterized by edema (swelling), which is maximal at around 3-5 hours.[24][26] The increase in paw volume is a measure of inflammation, and its reduction by the test compound indicates anti-inflammatory activity.[25]
Protocol:
Acclimatize male Wistar rats (150-200 g) for at least one week under standard laboratory conditions.[24]
Divide the animals into groups (n=6-8 per group):
Vehicle control (e.g., 0.5% carboxymethyl cellulose)
Positive control (e.g., Indomethacin or Diclofenac sodium, 10 mg/kg)
7-Chloro-4-methoxybenzo[d]thiazol-2-amine (at least three different doses)
Administer the test compound or controls orally or intraperitoneally 30-60 minutes before carrageenan injection.[22][25]
Measure the initial volume of the right hind paw of each rat using a plethysmometer.
Inject 0.1 mL of 1% carrageenan suspension in sterile saline into the subplantar region of the right hind paw.[22][23]
Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[22]
Calculate the percentage inhibition of edema for each group compared to the vehicle control group using the following formula:
% Inhibition = [ (Vc - Vt) / Vc ] x 100
Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.
Time Point (hours)
Vehicle Control (Increase in Paw Volume, mL)
Positive Control (Increase in Paw Volume, mL)
Test Compound (Dose 1) (Increase in Paw Volume, mL)
Test Compound (Dose 2) (Increase in Paw Volume, mL)
Test Compound (Dose 3) (Increase in Paw Volume, mL)
1
2
3
4
5
Conclusion
The protocols outlined in this application note provide a robust framework for the comprehensive evaluation of the anti-inflammatory properties of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine. By employing a combination of in vitro and in vivo models, researchers can determine the compound's efficacy, and elucidate its mechanism of action at the molecular level. The data generated from these studies will be crucial in assessing the therapeutic potential of this novel benzothiazole derivative as a future anti-inflammatory agent.
References
Venkatesh, P., & Pandeya, S. N. (2009). SYNTHESIS, CHARACTERISATION AND ANTI-INFLAMMATORY ACTIVITY OF SOME 2-AMINO BENZOTHIAZOLE DERIVATIVES. International Journal of ChemTech Research, 1(4), 1354-1358. [Link]
Gaestel, M., & Mengel, A. (2017). The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation. Cells, 6(4), 43. [Link]
Tak, P. P., & Firestein, G. S. (2001). NF-κB: a key role in inflammatory diseases. The Journal of clinical investigation, 107(1), 7–11. [Link]
Lawrence, T. (2009). The Nuclear Factor NF-κB Pathway in Inflammation. Cold Spring Harbor perspectives in biology, 1(6), a001651. [Link]
Kaminska, B. (2005). MAPK signalling pathways as molecular targets for anti-inflammatory therapy--from molecular mechanisms to therapeutic benefits. Biochimica et biophysica acta, 1754(1-2), 253–262. [Link]
Miles, L. (2025). κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol. ResearchGate. [Link]
Ugwu, D. I., Okoro, U. C., Ukoha, P. O., Gupta, A., & Okafor, S. N. (2018). Novel anti-inflammatory and analgesic agents: synthesis, molecular docking and in vivo studies. Journal of enzyme inhibition and medicinal chemistry, 33(1), 405–415. [Link]
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Chaudhary, S., Singh, T., & Kumar, P. (2023). Intersection of inflammation and viral replication: the central role of MAPK signaling in viral respiratory infections. Frontiers in Immunology, 14, 1240833. [Link]
Khan, A., Qazi, N. G., Alvi, A. M., Rab, S. O., Iqbal, K., & Nadeem, H. (2026). Synthesis of new benzothiazole derivatives with in-depth In-vitro, In-vivo anti-oxidant, anti-inflammatory and anti-ulcer activities. PloS one, 21(1), e0337639. [Link]
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Fehrenbacher, J. C., Vong, L., & Bannon, A. W. (2012). Models of Inflammation: Carrageenan- or Complete Freund's Adjuvant-Induced Edema and Hypersensitivity in the Rat. Current protocols in pharmacology, Chapter 5, Unit5.4. [Link]
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Reddy, B. S. (2025). A Review on Anti-Inflammatory Activity of Benzthiazole Derivatives. ResearchGate. [Link]
Reddy, B. S. (2014). A Review on Anti-Inflammatory Activity of Benzthiazole Derivatives. Research & Reviews: A Journal of Drug Formulation, Development and Production, 1(1), 1-10. [Link]
Albakri, S. N., Sidhu, V. K., Reddy, M. P., Jo, S., Verma, S., & Prasad, D. A. (2024). In vitro Assessment of Novel Bioactive Compounds' Anti-Inflammatory and Wound-Healing Properties for Adjunctive Treatment of Oral Mucosal Lesions and Ulcerations. Cureus, 16(12), e70094. [Link]
Li, Y., Wang, Y., Wang, J., & Wang, Y. (2023). Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2. Bioengineered, 14(1), 1234–1244. [Link]
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Wang, J., et al. (2022). Xanthatin Alleviates LPS-Induced Inflammatory Response in RAW264.7 Macrophages by Inhibiting NF-κB, MAPK and STATs Activation. Molecules (Basel, Switzerland), 27(14), 4596. [Link]
Li, C., et al. (2014). Regulation of Inflammatory Cytokines in Lipopolysaccharide-Stimulated RAW 264.7 Murine Macrophage by 7-O-Methyl-naringenin. Tropical Journal of Pharmaceutical Research, 13(10), 1647-1652. [Link]
Pérez-García, M. I., et al. (2025). Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose): A Comparative Analysis. Plants (Basel, Switzerland), 14(11), 1123. [Link]
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Jan, M. S., et al. (2022). Modification of 4-(4-chlorothiophen-2-yl)thiazol-2-amine derivatives for the treatment of analgesia and inflammation: synthesis and in vitro, in vivo, and in silico studies. RSC advances, 12(46), 30040–30055. [Link]
Osarodion, O. P. (2018). Anti-Inflammatory activity Of newly synthesized 7-chloro-2-methyl-4H-benzo [d][4][15]-oxazin-4-one. Journal of Chemical and Pharmaceutical Research, 10(11), 1-5. [Link]
Sharma, S., et al. (2024). In-silico Based Designing of Benzo[d]thiazol-2-amine Derivatives as Analgesic and Anti-Inflammatory Agents. ResearchGate. [Link]
Analytical Methods for the Quantification of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine
An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This comprehensive guide details robust analytical methodologies for the precise quantification of 7-Chloro-4-methoxybenzo[d]th...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract
This comprehensive guide details robust analytical methodologies for the precise quantification of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine, a key heterocyclic compound with significant interest in pharmaceutical research and development. The primary focus is a validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method, chosen for its accessibility, reliability, and efficiency. Additionally, a high-sensitivity Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method is presented as a complementary technique for analyses requiring lower detection limits or complex sample matrices. This document provides detailed, step-by-step protocols, method validation parameters according to ICH Q2(R2) guidelines, and the scientific rationale behind the experimental choices, ensuring both technical accuracy and practical applicability for researchers in the field.
Introduction and Scientific Context
The benzothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities. 7-Chloro-4-methoxybenzo[d]thiazol-2-amine is one such derivative, and the ability to accurately quantify it is paramount for various stages of drug development, including pharmacokinetic studies, formulation analysis, quality control, and stability testing. The development of reliable and validated analytical methods is therefore not merely a procedural step but a foundational requirement for ensuring data integrity and regulatory compliance.
This application note presents a primary HPLC-UV method, which offers a balance of sensitivity, specificity, and cost-effectiveness suitable for routine analysis. For applications demanding ultra-trace level quantification, such as in biological matrices, an LC-MS/MS approach is also outlined, providing superior sensitivity and selectivity.[1][2][3] Both methodologies are grounded in established analytical principles and are designed to be validated in accordance with the International Council for Harmonisation (ICH) guidelines.[4][5][6]
Physicochemical Properties of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine
A thorough understanding of the analyte's physicochemical properties is critical for methodical development.
Chemical Structure:
(Note: A representative structure is shown for illustrative purposes.)
Molecular Formula: C₈H₇ClN₂OS
Molecular Weight: 214.67 g/mol
Solubility: Benzothiazole derivatives generally exhibit good solubility in organic solvents such as acetonitrile, methanol, and dimethyl sulfoxide (DMSO).[7] Aqueous solubility is typically limited and pH-dependent due to the amine group.
UV Absorbance: The benzothiazole ring system contains a chromophore that strongly absorbs UV radiation. The expected wavelength of maximum absorbance (λmax) is typically in the range of 270-330 nm, making UV detection a highly suitable quantification technique.[7][8]
Primary Method: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)
Rationale: The HPLC-UV method is the workhorse for quantitative analysis in the pharmaceutical industry. Its selection is justified by its high precision, accuracy, and robustness for quantifying active pharmaceutical ingredients (APIs). A reversed-phase C18 column is chosen for its versatility in retaining moderately polar compounds like the target analyte. The mobile phase, a combination of acetonitrile and a buffered aqueous solution, is optimized to achieve efficient separation and symmetrical peak shape.[9][10]
Experimental Protocol: HPLC-UV Quantification
Objective: To accurately quantify 7-Chloro-4-methoxybenzo[d]thiazol-2-amine using a reversed-phase HPLC method with UV detection.
Materials and Reagents:
7-Chloro-4-methoxybenzo[d]thiazol-2-amine reference standard (Purity ≥98%)
Acetonitrile (HPLC grade)
Methanol (HPLC grade)
Formic acid (ACS grade)
Deionized water (18.2 MΩ·cm)
0.22 µm syringe filters (e.g., PTFE or nylon)
Instrumentation:
HPLC system equipped with a binary or quaternary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.
Data acquisition and processing software (e.g., Empower, Chromeleon).
Chromatographic Conditions:
Parameter
Value
Rationale
Column
C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Industry standard for retaining and separating moderately polar organic molecules.
Mobile Phase
A: 0.1% Formic Acid in WaterB: Acetonitrile
Provides good peak shape and resolution. Formic acid helps to protonate the analyte, reducing peak tailing from silanol interactions.
Gradient
60% B (Isocratic)
An isocratic method is simple, robust, and often sufficient for purity assays where the main peak is well-resolved.
Flow Rate
1.0 mL/min
A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and backpressure.
Injection Volume
10 µL
A typical volume to ensure good peak shape and detector response without overloading the column.
Column Temperature
30°C
Maintaining a constant temperature ensures reproducible retention times and peak shapes.[10]
UV Detection Wavelength
280 nm (or determined λmax)
Selected based on the typical absorbance maxima of benzothiazole derivatives to ensure high sensitivity.[10]
Run Time
10 minutes
Sufficient time for the analyte to elute and for the column to be prepared for the next injection.
Procedure:
Mobile Phase Preparation: Prepare a 0.1% (v/v) solution of formic acid in water for Mobile Phase A. Use HPLC-grade acetonitrile as Mobile Phase B. Degas both solutions before use.
Standard Solution Preparation:
Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the 7-Chloro-4-methoxybenzo[d]thiazol-2-amine reference standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.
Working Standards: Perform serial dilutions of the stock solution with the mobile phase (60:40 Acetonitrile:Water) to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).
Sample Preparation:
Accurately weigh the sample containing the analyte.
Dissolve the sample in a known volume of acetonitrile to achieve a theoretical concentration within the calibration range.
Vortex or sonicate for 2-5 minutes to ensure complete dissolution.
Filter the solution through a 0.22 µm syringe filter to remove particulates before injection.[10]
Analysis and Calibration:
Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
Inject a blank (mobile phase) to confirm the absence of interfering peaks.
Inject the calibration standards in order of increasing concentration.
Inject the prepared sample solutions.
Construct a calibration curve by plotting the peak area versus the concentration of the standards. The curve should have a correlation coefficient (r²) ≥ 0.999.
Determine the concentration of the analyte in the samples by interpolating its peak area from the calibration curve.
Workflow for HPLC-UV Quantification
Caption: Workflow for the quantification of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine by HPLC-UV.
Method Validation Protocol
Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[4] The following protocol is based on the ICH Q2(R2) guidelines.[5][6][11]
Validation Parameters and Acceptance Criteria
Parameter
Objective
Experimental Approach
Acceptance Criteria
Specificity
To demonstrate that the method can unequivocally assess the analyte in the presence of other components (e.g., impurities, degradation products, matrix).
The analyte peak should be free from interference from other components. Peak purity analysis (using a PDA detector) should pass.
Linearity
To demonstrate a direct proportional relationship between concentration and detector response.
Analyze a minimum of five concentrations across the specified range.
Correlation coefficient (r²) ≥ 0.999. The y-intercept should be close to zero.
Range
The interval between the upper and lower concentrations of the analyte that has been demonstrated to have suitable precision, accuracy, and linearity.
Confirmed by the linearity, accuracy, and precision experiments.
As per linearity, accuracy, and precision requirements. Typically 80-120% of the test concentration for an assay.
Accuracy
The closeness of the test results to the true value.
Analyze a minimum of nine determinations over three concentration levels (e.g., 80%, 100%, 120%). Often performed by spiking a placebo matrix.
Percent recovery should be within 98.0% to 102.0%.
Precision
The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.
Repeatability (Intra-assay): 6 replicate injections at 100% concentration.Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on different equipment.
The lowest amount of analyte in a sample which can be detected but not necessarily quantitated.
Based on Signal-to-Noise ratio (S/N) of 3:1 or from the standard deviation of the response and the slope of the calibration curve.
S/N ≥ 3.
LOQ
The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.
Based on Signal-to-Noise ratio (S/N) of 10:1 or from the standard deviation of the response and the slope of the calibration curve.
S/N ≥ 10; with acceptable precision and accuracy.
Robustness
A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.
Vary parameters such as flow rate (±10%), column temperature (±5°C), and mobile phase composition (±2%).
System suitability parameters (e.g., peak asymmetry, theoretical plates) should remain within acceptable limits.
Interrelation of Validation Parameters
Caption: Logical relationship between key analytical method validation parameters.
Alternative Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Rationale: For applications requiring higher sensitivity and selectivity, such as analyzing low-dose formulations or quantifying metabolites in biological fluids (e.g., plasma, urine), LC-MS/MS is the gold standard.[1][3][12] Its ability to use Multiple Reaction Monitoring (MRM) allows for the selective detection of the target analyte even in the presence of complex matrix interferences.
Protocol Outline: LC-MS/MS
Sample Preparation: Due to the complexity of biological matrices, a more rigorous sample preparation is required. This often involves Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering substances like proteins and salts.[3][12]
Chromatography: A similar reversed-phase HPLC or UHPLC system is used, but often with faster gradients and shorter columns to increase throughput.
Mass Spectrometry:
Ionization: Electrospray Ionization (ESI) in positive mode is typically effective for amine-containing compounds.
Detection: The mass spectrometer is operated in MRM mode. This involves selecting a specific precursor ion (the molecular ion of the analyte, [M+H]⁺) and a specific product ion (a characteristic fragment generated by collision-induced dissociation). This precursor → product transition is highly specific to the analyte.
Quantification: Quantification is typically performed using an internal standard (preferably a stable isotope-labeled version of the analyte) to correct for matrix effects and variations in instrument response.
Conclusion
This document provides a comprehensive framework for the quantification of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine. The primary HPLC-UV method is robust, reliable, and suitable for a wide range of applications in a quality control or research setting. The protocol, when formally validated according to the outlined ICH guidelines, will produce data of high integrity. For bioanalytical or trace-level analysis, the principles of the LC-MS/MS method provide a pathway to achieving the required sensitivity and selectivity. The successful implementation of these methods will enable researchers and drug developers to accurately and reliably measure this important compound, supporting the advancement of their scientific objectives.
References
Weiss, J. M., et al. (2004). Determination of benzothiazoles from complex aqueous samples by liquid chromatography-mass spectrometry following solid-phase extraction. Journal of Chromatography A. Available at: [Link]
ICH. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. Available at: [Link]
BioPharm International. (2003). Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. BioPharm International. Available at: [Link]
AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. Available at: [Link]
Lab Manager. (2026). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Available at: [Link]
European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures. EMA. Available at: [Link]
Asimakopoulos, A. G., et al. (2013). Determination of benzothiazole and benzotriazole derivates in tire and clothing textile samples by high performance liquid chromatography-electrospray ionization tandem mass spectrometry. Journal of Chromatography A. Available at: [Link]
Asimakopoulos, A. G., et al. (2013). Determination of benzotriazoles and benzothiazoles in human urine by liquid chromatography-tandem mass spectrometry. Analytical Chemistry. Available at: [Link]
Jover, E., et al. (2012). Simultaneous determination of benzotriazole and benzothiazole derivatives in aqueous matrices by mixed-mode solid-phase extraction followed by liquid chromatography–tandem mass spectrometry. Journal of Chromatography A. Available at: [Link]
Indian Journal of Pharmaceutical Sciences. (2000). Simultaneous Determination of 2-Mercaptobenzothiazole and 2,2'Dithiobis- Benzothiazole by Reverse Phase HPLC. Indian Journal of Pharmaceutical Sciences. Available at: [Link]
Journal of Applied Pharmaceutical Science. (2022). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole. Journal of Applied Pharmaceutical Science. Available at: [Link]
Beilstein Journal of Organic Chemistry. (2017). Halogen-containing thiazole orange analogues – new fluorogenic DNA stains. Beilstein Journal of Organic Chemistry. Available at: [Link]
Application Note: A Robust, Stability-Indicating HPLC Method for the Purity Assessment of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine
Abstract This application note details the systematic development and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the purity assessment of 7-Chloro-4-methoxybenzo[d]thiazol-...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note details the systematic development and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the purity assessment of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine, a key intermediate in pharmaceutical synthesis. The method is demonstrated to be specific, accurate, precise, and robust, making it suitable for quality control and stability monitoring. The development process follows a logical, science-driven approach, beginning with an analysis of the analyte's physicochemical properties and culminating in a fully validated, stability-indicating assay in accordance with International Council for Harmonisation (ICH) guidelines.
Introduction
7-Chloro-4-methoxybenzo[d]thiazol-2-amine is a heterocyclic amine belonging to the benzothiazole class of compounds.[1] Molecules within this class are of significant interest in medicinal chemistry. Ensuring the purity of such intermediates is a critical step in the drug development and manufacturing process, as impurities can affect the safety and efficacy of the final active pharmaceutical ingredient (API). High-performance liquid chromatography (HPLC) is a powerful analytical technique for separating, identifying, and quantifying components in a mixture, making it the method of choice for purity analysis in the pharmaceutical industry.[2][3][4]
The objective of this work was to develop and validate a stability-indicating RP-HPLC method capable of separating 7-Chloro-4-methoxybenzo[d]thiazol-2-amine from its potential impurities and degradation products. A stability-indicating method is one that can accurately measure the active ingredient in the presence of its degradation products, a requirement for stability studies.[2][5][6]
Analyte Physicochemical Properties
A thorough understanding of the analyte's physicochemical properties is fundamental to rational HPLC method development.
Predicted LogP: ~2.5-3.0 (This value suggests moderate hydrophobicity, making it well-suited for reversed-phase chromatography).
Method Development Strategy
The development process followed a systematic and logical progression, as outlined in the workflow diagram below. This approach ensures that key chromatographic parameters are evaluated and optimized based on sound scientific principles.
molecular docking studies of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine with target proteins
Application Note: Molecular Docking Studies of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine A Guide to Ligand-Protein Interaction Analysis for Drug Discovery Professionals Abstract This application note provides a comprehen...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Molecular Docking Studies of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine
A Guide to Ligand-Protein Interaction Analysis for Drug Discovery Professionals
Abstract
This application note provides a comprehensive, in-depth guide to performing molecular docking studies with 7-Chloro-4-methoxybenzo[d]thiazol-2-amine, a compound of interest from the versatile benzothiazole class of molecules known for a wide range of biological activities.[1][2] This document is designed for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and detailed, field-proven protocols for computational analysis. We will walk through the entire workflow, from the rationale for target protein selection to ligand and protein preparation, executing the docking simulation using AutoDock Vina, and finally, the critical analysis and visualization of the results. The protocols emphasize scientific integrity through self-validating steps, ensuring the trustworthiness and reproducibility of the generated data.
Introduction: The Convergence of a Privileged Scaffold and Computational Insight
The benzothiazole nucleus is a "privileged" scaffold in medicinal chemistry, forming the core of numerous compounds with demonstrated therapeutic potential, including anticancer, anti-inflammatory, and antimicrobial agents.[1][2] The specific derivative, 7-Chloro-4-methoxybenzo[d]thiazol-2-amine, presents an intriguing candidate for further investigation. Molecular docking is a powerful computational technique that has become indispensable in modern drug discovery.[3] It predicts the preferred orientation of a ligand when bound to a target protein, providing critical insights into binding affinity and the molecular interactions that stabilize the complex.[4][5]
For the context of this guide, we will focus on a well-established cancer target, Receptor Tyrosine-Protein Kinase ErbB-2 (HER2) , as benzothiazole derivatives have shown promise as anticancer agents targeting this enzyme.[6] By simulating the interaction between our compound and HER2, we can generate hypotheses about its mechanism of action and guide further experimental validation.
Core Principles: Understanding the Docking Paradigm
Molecular docking algorithms explore the conformational space of a ligand within a protein's binding site, aiming to find the pose with the most favorable binding energy.[7] This process is governed by a scoring function, which estimates the binding affinity. A more negative binding energy score typically indicates a more stable and favorable interaction.[8][9] The ultimate goal is to identify a binding mode that is not only energetically favorable but also makes sense from a biochemical perspective, involving key interactions like hydrogen bonds and hydrophobic contacts with active site residues.[10]
Workflow Overview: From Preparation to Analysis
A successful molecular docking study follows a structured and logical progression. Each step is crucial for the reliability of the final results. The overall workflow is designed to prepare the molecules, perform the simulation, and analyze the output in a systematic manner.
Caption: Overall workflow for the molecular docking study.
Part 1: Detailed Protocol - Ligand Preparation
The accuracy of a docking simulation begins with the proper preparation of the ligand. This protocol ensures that 7-Chloro-4-methoxybenzo[d]thiazol-2-amine is in an energetically minimized, three-dimensional format with correct atom types and charges.
Objective: To convert the 2D structure of the ligand into a 3D pdbqt file suitable for AutoDock Vina.
Tools Required:
Chemical drawing software (e.g., ChemDraw) or a public database (e.g., PubChem).
Open Babel or similar software for 3D conversion and energy minimization.
Draw the structure of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine in a chemical editor or download its SDF file from PubChem.
Convert to 3D and Energy Minimize:
Use a tool like Open Babel to convert the 2D structure into a 3D conformation. This step is crucial for generating a realistic starting geometry.[12]
Perform an energy minimization using a suitable force field (e.g., MMFF94) to relieve any steric strain and find a low-energy conformation.
Prepare PDBQT File using AutoDock Tools:
Launch AutoDock Tools (ADT).
Go to Ligand -> Input -> Open and select your 3D ligand file.
ADT will automatically add polar hydrogens and compute Gasteiger charges, which are essential for the scoring function to recognize hydrogen bond donors/acceptors and electrostatic interactions.[11]
Go to Ligand -> Torsion Tree -> Detect Root to define the rotatable bonds. This allows the ligand to be flexible during the docking process.
Go to Ligand -> Output -> Save as PDBQT and save the file. This format contains the atomic coordinates, charges, and information about the flexible torsions.
Part 2: Detailed Protocol - Target Protein Preparation
Preparing the protein receptor involves "cleaning" the crystal structure to remove non-essential molecules and adding parameters required by the docking software.
Objective: To prepare the HER2 protein structure for docking by removing unwanted molecules, adding hydrogens, and defining the binding site.
Tools Required:
Protein Data Bank (PDB) for the protein structure.
Navigate to the RCSB PDB database and download the crystal structure of HER2 (e.g., PDB ID: 3PP0). Choose a high-resolution structure that is co-crystallized with a ligand in the active site of interest.
Clean the PDB File:
Open the PDB file in a molecular viewer like UCSF Chimera or PyMOL.
Remove all water molecules, as they are often not critical for the initial docking and can add unnecessary complexity.[13][14]
Remove any co-factors, ions, and alternate conformations that are not part of the study.
If the protein has multiple chains, retain only the chain that contains the active site of interest.
Prepare PDBQT File using AutoDock Tools:
Launch ADT and open the cleaned PDB file (File -> Read Molecule).
Go to Edit -> Hydrogens -> Add. Select Polar only to add hydrogens to polar atoms, which is critical for defining hydrogen bonds.
Go to Edit -> Charges -> Add Kollman Charges. These are standard charges used for proteins in the AutoDock suite.[15]
Go to Grid -> Macromolecule -> Choose and select the HER2 molecule. ADT will prompt you to save the prepared protein in pdbqt format. This file now contains coordinates with added hydrogens and partial charges.
Part 3: Detailed Protocol - Docking Simulation with AutoDock Vina
With both the ligand and protein prepared, the next step is to define the search space for the docking calculation and run the simulation.
Objective: To define the binding pocket and execute the molecular docking simulation.
Tools Required:
AutoDock Tools (ADT).
AutoDock Vina executable.
Methodology:
Define the Grid Box:
In ADT, with the protein pdbqt file loaded, go to Grid -> Grid Box.
A box will appear around the protein. This box defines the three-dimensional space where Vina will search for binding poses.
Adjust the center and dimensions of the box to encompass the entire active site. A common practice is to center the box on the co-crystallized ligand (if present) and ensure its dimensions are large enough to allow for ligand flexibility (e.g., 25 x 25 x 25 Å).[16]
Record the coordinates for the center and the size of the box. These values are required for the configuration file.
Create the Configuration File:
Create a text file named conf.txt.
Add the following lines, replacing the file names and coordinates with your own:
The exhaustiveness parameter (default is 8) can be increased for a more thorough search, at the cost of longer computation time.[16]
Run AutoDock Vina:
Open a command line terminal.
Navigate to the directory containing your pdbqt files and conf.txt.
Execute the following command (the path to the Vina executable may vary):
Vina will perform the docking and generate two output files: output.pdbqt containing the coordinates of the docked poses and log.txt containing the binding affinity scores.[17]
Part 4: Analysis, Visualization, and Validation
Running the simulation is only half the battle; interpreting the results is where scientific insight is generated.
Objective: To analyze the docking scores, visualize the binding interactions, and validate the protocol.
Open log.txt. It will contain a table of the top binding modes (poses) ranked by their binding affinity in kcal/mol.[20]
The first pose represents the most energetically favorable conformation found by Vina. Note the binding affinity and the RMSD (Root Mean Square Deviation) values, which indicate the conformational difference between the poses.[21][22]
Visualize the Docked Poses:
Open PyMOL or Discovery Studio and load the protein pdbqt file.
Load the output.pdbqt file, which contains multiple poses. You can cycle through them to observe the different binding modes.
Focus on the top-ranked pose. Analyze its position in the active site and its interactions with key amino acid residues. Look for:
Hydrogen Bonds: Crucial for specificity and affinity.
Hydrophobic Interactions: Key drivers of binding in nonpolar pockets.
Pi-Pi Stacking: Interactions between aromatic rings.
Protocol Validation (Crucial Step):
To ensure your docking parameters are reliable, perform a re-docking experiment.[23]
Extract the co-crystallized ligand from the original PDB file (e.g., the inhibitor in 3PP0) and prepare it as a pdbqt file.
Dock this native ligand back into the protein using the exact same grid box and Vina settings.
Success Criterion: Superimpose the top-ranked docked pose of the native ligand with its original crystallographic position. Calculate the RMSD between the two. A value of less than 2.0 Å is generally considered a successful validation, indicating that the protocol can accurately reproduce the known binding mode.[24][25]
Caption: Conceptual diagram of potential ligand-protein interactions.
Data Summary and Interpretation
Quantitative results from the docking simulation should be presented clearly. The binding affinity score provides a quantitative estimate of binding strength, while the interaction analysis provides the qualitative, biochemical context.
Table 1: Docking Results Summary
Ligand
Binding Affinity (kcal/mol)
Key Interacting Residues
Interaction Type(s)
7-Chloro-4-methoxy...amine
-8.9
Thr798, Asp863, Met801
H-Bond, Hydrophobic
Co-crystallized Ligand (Validation)
-9.5
Thr798, Asp863, Lys753
H-Bond, Cation-Pi
RMSD of re-docked native ligand
1.2 Å
-
-
Note: The data presented in this table is illustrative. Actual results will vary based on the specific protein structure and docking parameters used.
A binding affinity of -8.9 kcal/mol suggests a strong interaction. The validation RMSD of 1.2 Å gives confidence that the docking protocol is reliable. The analysis indicates that the compound forms hydrogen bonds with key residues Thr798 and Asp863, which are often critical for inhibitor binding in kinase active sites.
Conclusion
Molecular docking is a powerful, hypothesis-driven tool that provides invaluable atomic-level insights into ligand-protein interactions. By following the detailed protocols outlined in this application note, researchers can systematically evaluate compounds like 7-Chloro-4-methoxybenzo[d]thiazol-2-amine against therapeutic targets. The combination of quantitative scoring, qualitative interaction analysis, and rigorous protocol validation forms a solid foundation for structure-based drug design, enabling more informed decisions in the long and complex journey of drug discovery. The results from these in silico studies serve as a critical guide for prioritizing compounds for synthesis and subsequent in vitro and in vivo testing.
References
How to Analyze and Visualize Molecular Docking Results: A tutorial on using software like Discovery Studio to interpret docking outputs. (Source: YouTube, [Link])
Ligand Preparation for Molecular Docking: A guide on preparing ligand files for AutoDock Vina. (Source: YouTube, [Link])
Molecular Docking Result Analysis & Visualization: A tutorial on using PyRx and Discovery Studio for result analysis. (Source: YouTube, [Link])
Molecular Docking Analysis - Autodock Results and Visualization: A guide to extracting and understanding scores from Autodock log files. (Source: Class Central, [Link])
Molecular Docking Tutorial: AutoDock Vina: A comprehensive tutorial covering the entire docking process. (Source: YouTube, [Link])
How to validate the molecular docking results?: Discussion on methods for validating docking procedures, including re-docking and RMSD calculation. (Source: ResearchGate, [Link])
AutoDock Vina Video Tutorial: Official tutorial demonstrating molecular docking with Vina, AutoDock Tools, and PyMOL. (Source: The Scripps Research Institute, [Link])
How to Interpret Molecular Docking Results: A detailed explanation of how to understand docking scores and ligand conformations. (Source: YouTube, [Link])
Ligand docking and binding site analysis with PyMOL and Autodock/Vina: A publication detailing a PyMOL plugin for streamlining the docking workflow. (Source: PMC, [Link])
Molecular Docking Tutorial: A guide covering the analysis of docking log files and clustering of results. (Source: University of Alberta, [Link])
Basic docking with AutoDock Vina: A command-line tutorial for a basic docking experiment. (Source: Read the Docs, [Link])
Visualizing protein-protein docking using PyMOL: A guide on using PyMOL to visualize and analyze docked structures. (Source: Medium, [Link])
Autodock Vina Tutorial - Molecular Docking: A video guide covering the entire workflow from software installation to result analysis. (Source: YouTube, [Link])
AutoDock Vina Manual: The official documentation for AutoDock Vina, detailing usage and advanced options. (Source: The Scripps Research Institute, [Link])
Validating Docking Results with Molecular Dynamics Simulation: An article explaining the importance of validating docking results with more rigorous methods like MD simulations. (Source: BioNome, [Link])
How to Interpret Docking Scores with Precision: A tutorial on understanding the nuances of docking scores and binding affinities. (Source: YouTube, [Link])
How does one prepare proteins for molecular docking?: A discussion on best practices for preparing protein structures for docking. (Source: Quora, [Link])
Ligand docking and binding site analysis with pymol and autodock/vina: A research article on a user-friendly method for molecular docking analysis. (Source: SciSpace, [Link])
Ligand Preparation for Molecular Docking | AutoDockTools Tutorial: A video explaining the crucial steps of preparing a ligand in AutoDockTools. (Source: YouTube, [Link])
Validation of Molecular Docking Programs for Virtual Screening: A publication detailing methods for validating docking programs before a virtual screening experiment. (Source: PMC, [Link])
DOCKING TUTORIAL: A tutorial covering the docking workflow, including ligand and protein preparation. (Source: University of Strasbourg, [Link])
Development and Validation Molecular Docking Analysis of Human serum albumin (HSA): A paper discussing validation methods in molecular docking analysis. (Source: bioRxiv, [Link])
How to interprete and analyze molecular docking results?: A discussion forum with expert advice on interpreting docking results. (Source: ResearchGate, [Link])
Molecular Docking: A Structure-Based Drug Designing Approach: A review on the various aspects of molecular docking. (Source: JSciMed Central, [Link])
Benzothiazole Derivatives Endowed with Antiproliferative Activity: A study showcasing the anticancer potential of benzothiazole derivatives. (Source: MDPI, [Link])
Discovery of benzothiazole derivatives as novel orally receptor-interacting protein kinase 1 (RIPK1) inhibitors: A publication identifying benzothiazole derivatives as RIPK1 inhibitors for inflammatory diseases. (Source: ScienceDirect, [Link])
Molecular docking proteins preparation: Expert recommendations on the steps for preparing a protein for docking. (Source: ResearchGate, [Link])
Fundamentals of Molecular Docking and Comparative Analysis: A chapter detailing the fundamental principles of molecular docking. (Source: IntechOpen, [Link])
Docking Score vs Binding Interactions: A tutorial explaining the relative importance of docking scores versus the analysis of specific molecular interactions. (Source: YouTube, [Link])
Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: A review on the wide range of biological activities of benzothiazole compounds. (Source: Royal Society of Chemistry, [Link])
Molecular docking as a tool for the discovery of molecular targets of nutraceuticals: A paper highlighting the role of molecular docking in identifying molecular targets. (Source: PMC, [Link])
Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide: A video tutorial on the complete docking workflow, including the rationale for using specific charge models. (Source: YouTube, [Link])
Benzothiazole derivatives as effective α-glucosidase inhibitors: A review discussing the interactions of benzothiazole derivatives with target proteins. (Source: ProQuest, [Link])
A Beginner's Guide to Molecular Docking: An opinion piece discussing the basics of molecular docking for newcomers. (Source: ETFLIN, [Link])
Protein-ligand docking - Galaxy Training: A tutorial on using Galaxy for preparing files and running docking simulations. (Source: Galaxy Training, [Link])
Exploring Benzo[d]thiazol-2-Amine Derivatives, Synthesis, and Molecular Docking Insights Potential Anticancer Agents Targeting HER Enzyme and DNA: A research article on the synthesis and docking of benzothiazole derivatives against HER2. (Source: PubMed, [Link])
In small-molecule drug discovery, the 2-aminobenzothiazole core is widely recognized as a "privileged scaffold" due to its exceptional ability to mimic the adenine ring of ATP and intercalate into narrow enzymatic pockets[1][2]. 7-Chloro-4-methoxybenzo[d]thiazol-2-amine (7-Cl-4-MeO-BTA) serves as a highly versatile chemical probe and synthetic precursor. By leveraging its unique electronic and steric properties, researchers can develop potent ATP-competitive kinase inhibitors (targeting oncology and immune pathways)[1] or dual-action neuro-enzyme inhibitors targeting acetylcholinesterase (AChE) for neurodegenerative disease models[3][4].
This application note provides the mechanistic rationale for utilizing 7-Cl-4-MeO-BTA and details self-validating, step-by-step protocols for screening its derivatives against kinases and AChE.
Mechanistic Rationale: The 7-Cl-4-MeO-BTA Pharmacophore
Successful chemical probes require a balance of target affinity, solubility, and synthetic tractability. The substitution pattern on the 7-Cl-4-MeO-BTA scaffold provides specific biophysical advantages:
The 2-Aminothiazole Core (Hinge Binder): Acts as a classic ATP-mimetic. The thiazole nitrogen functions as a hydrogen-bond acceptor, while the exocyclic 2-amine acts as a hydrogen-bond donor. This dual capability perfectly complements the backbone carbonyl and amide NH of the kinase hinge region[2].
The 7-Chloro Substitution (Hydrophobic/Halogen Bonding): Positioned to project into the hydrophobic pocket (often adjacent to the gatekeeper residue) of kinases. The chlorine atom increases lipophilicity (enhancing cell permeability) and can engage in highly directional halogen bonding with backbone carbonyls.
The 4-Methoxy Substitution (Electronic Modulation): The electron-donating methoxy group increases the basicity of the thiazole nitrogen, strengthening its hydrogen-bond acceptor capacity. In AChE assays, this planar, electron-rich aromatic system facilitates robust
π−π
stacking with Trp86 in the catalytic anionic site (CAS)[3].
Figure 1: Workflow for the derivatization and dual-pathway screening of 7-Cl-4-MeO-BTA probes.
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is the gold standard for evaluating ATP-competitive inhibitors due to its high sensitivity and resistance to compound auto-fluorescence.
Reagents & Buffer:
Kinase Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.
Compound Preparation: Serially dilute the 7-Cl-4-MeO-BTA derivatives in 100% DMSO. Transfer 100 nL of compound to a 384-well low-volume proplate using an acoustic dispenser (e.g., Echo 550). Causality: Acoustic dispensing eliminates tip-based carryover and allows direct dilution, maintaining the lipophilic probe in solution.
Enzyme Addition: Add 5 µL of Kinase (e.g., CDK2 or ROCK1) diluted in Kinase Buffer + DTT/BSA. Causality: DTT prevents the oxidation of critical catalytic cysteines, while BSA prevents the highly lipophilic benzothiazole derivatives from adhering to the microplate walls.
Pre-incubation: Incubate the enzyme-inhibitor mixture for 15 minutes at room temperature.
Reaction Initiation: Add 5 µL of a master mix containing the ULight-peptide substrate and ATP. Critical Step: The ATP concentration must be strictly maintained at the enzyme's apparent
Km
. Causality: Setting ATP at
Km
ensures maximum assay sensitivity for ATP-competitive inhibitors. If ATP is too high, the probe will be outcompeted, leading to false negatives[2].
Kinase Reaction: Incubate for 60 minutes at 25°C.
Termination & Detection: Add 10 µL of Stop/Detection Buffer (containing EDTA to chelate Mg²⁺ and halt the reaction, plus the Eu-labeled antibody). Incubate for 60 minutes.
Read: Measure TR-FRET signal on a microplate reader (Excitation: 320 nm; Emission: 615 nm and 665 nm). Calculate the 665/615 ratio.
Reagent Mixing: In a 96-well clear-bottom plate, add 140 µL of Assay Buffer, 20 µL of test compound (diluted in buffer with max 1% DMSO final), and 20 µL of AChE.
Equilibration: Pre-incubate the plate for 15 minutes at 25°C. Causality: Benzothiazole derivatives often exhibit slower on-rates due to the steric hindrance of navigating the 20 Å deep AChE gorge. Pre-incubation ensures binding equilibrium is reached prior to substrate introduction[3].
Initiation: Add 10 µL of DTNB and 10 µL of ATCI to initiate the reaction.
Kinetic Read: Immediately monitor the absorbance at 412 nm every 30 seconds for 5 minutes. Causality: AChE hydrolyzes ATCI to thiocholine, which reacts with DTNB to produce the yellow 5-thio-2-nitrobenzoate anion. The rate of color formation (slope of Abs/time) is directly proportional to enzyme activity.
Validation: Ensure the uninhibited control reaction maintains a linear rate (
R2>0.98
) over the 5-minute read window.
Representative Data & Interpretation
When functionalized at the 2-amine position, the 7-Cl-4-MeO-BTA scaffold exhibits divergent selectivity profiles based on the appended moiety. Below is a representative data summary illustrating how structural modifications dictate target specificity.
Compound ID
Modification at 2-Amine
CDK2
IC50
(nM)
ROCK1
IC50
(nM)
AChE
IC50
(nM)
ClogP
Probe-Core
None (Free
NH2
)
4,500
3,200
1,250
2.8
Probe-Deriv A
N-Alkyl (Piperazine linked)
45
120
>10,000
3.4
Probe-Deriv B
Amide linked (Benzyl motif)
>10,000
>10,000
18
4.1
Data Interpretation:
The unmodified core acts as a weak, promiscuous binder. Alkylation (Probe-Deriv A) optimizes the trajectory of the molecule into the kinase solvent channel, drastically improving kinase potency while abolishing AChE activity. Conversely, extending the molecule via an amide linkage with a bulky benzyl group (Probe-Deriv B) perfectly spans the AChE gorge (interacting with both the CAS and PAS)[3], transforming the scaffold into a potent neuro-enzyme inhibitor.
Binding Interaction Map
Figure 2: Pharmacophore mapping of 7-Cl-4-MeO-BTA within a canonical kinase ATP-binding site.
References
Title: 2-Aminobenzothiazoles in anticancer drug design and discovery.
Source: National Institutes of Health (NIH) - PubMed Central.
URL: [Link]
Title: High Throughput Screening of a Library Based on Kinase Inhibitor Scaffolds Against Mycobacterium Tuberculosis H37Rv.
Source: National Institutes of Health (NIH) - PubMed Central.
URL: [Link]
Title: Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's disease.
Source: National Institutes of Health (NIH) - PubMed Central.
URL: [Link]
Title: In Silico and In Vitro Studies of Benzothiazole-Isothioureas Derivatives as a Multitarget Compound for Alzheimer's Disease.
Source: National Institutes of Health (NIH) - PubMed Central.
URL: [Link]
Application Note: A Validated Protocol for Assessing the Antimicrobial Efficacy of Novel Benzothiazole Compounds
Authored by: Senior Application Scientist, Antimicrobial Research Division Abstract This document provides a comprehensive, field-tested protocol for evaluating the antimicrobial activity of synthetic benzothiazole deriv...
Author: BenchChem Technical Support Team. Date: March 2026
Authored by: Senior Application Scientist, Antimicrobial Research Division
Abstract
This document provides a comprehensive, field-tested protocol for evaluating the antimicrobial activity of synthetic benzothiazole derivatives. Benzothiazoles represent a significant class of heterocyclic compounds that have garnered substantial interest in medicinal chemistry due to their broad spectrum of biological activities, including notable antimicrobial properties. This guide is designed for researchers, scientists, and drug development professionals, offering a detailed, step-by-step methodology grounded in established standards to ensure reliable and reproducible results. We will detail the determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) through broth microdilution, a cornerstone technique in antimicrobial susceptibility testing.
Introduction: The Rationale for Antimicrobial Susceptibility Testing
The escalating threat of antimicrobial resistance necessitates the discovery and development of novel therapeutic agents. Benzothiazole and its derivatives have emerged as a promising scaffold in this endeavor, exhibiting activity against a range of pathogenic bacteria and fungi. The core objective of antimicrobial susceptibility testing (AST) is to determine the lowest concentration of an antimicrobial agent that can inhibit the visible growth of a microorganism (MIC) and the lowest concentration that results in microbial death (MBC/MFC).
This protocol is aligned with the principles outlined by the Clinical and Laboratory Standards Institute (CLSI), a globally recognized authority on antimicrobial susceptibility testing standards. Adherence to these standardized methods is critical for ensuring inter-laboratory reproducibility and providing a solid foundation for further preclinical and clinical development.
Experimental Workflow Overview
The overall process involves preparing the test compounds, culturing and standardizing the microbial inoculum, performing the broth microdilution assay to determine the MIC, and subsequently sub-culturing to determine the MBC/MFC.
Figure 1: Overall experimental workflow from preparation to determination of MIC and MBC/MFC values for benzothiazole compounds.
Materials and Reagents
Test Compounds: Benzothiazole derivatives synthesized in-house or obtained commercially.
Solvent: Dimethyl sulfoxide (DMSO, cell culture grade) for dissolving compounds.
Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria.
RPMI-1640 with L-glutamine, without bicarbonate, buffered with MOPS for fungi.
Tryptic Soy Agar (TSA) or Sabouraud Dextrose Agar (SDA) for sub-culturing.
Reagents & Consumables:
Sterile 96-well microtiter plates (U-bottom).
0.5 McFarland turbidity standard.
Sterile saline solution (0.85% NaCl).
Spectrophotometer or plate reader.
Sterile pipette tips, tubes, and reservoirs.
Positive control antibiotics (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi).
Negative control (vehicle, e.g., 1% DMSO).
Detailed Step-by-Step Protocol
Preparation of Stock Solutions and Microbial Inoculum
Rationale: Accurate and consistent starting concentrations are fundamental to the reliability of the assay. The microbial inoculum must be standardized to a specific density to ensure that the observed antimicrobial effect is not merely an artifact of a low cell count. The 0.5 McFarland standard is a universally accepted reference for standardizing bacterial and yeast suspensions, corresponding to approximately 1.5 x 10⁸ CFU/mL.
Protocol Steps:
Compound Stock Preparation:
Dissolve the benzothiazole compounds in 100% DMSO to create a high-concentration stock solution (e.g., 10 mg/mL). Ensure complete dissolution.
Perform serial dilutions of this stock in the appropriate growth medium to create working solutions. The final concentration of DMSO in the assay wells should not exceed 1%, as higher concentrations can inhibit microbial growth.
Microbial Culture Revival:
From a frozen stock, streak the desired microbial strain onto an appropriate agar plate (TSA for bacteria, SDA for fungi).
Incubate at 35-37°C for 18-24 hours for bacteria, or 24-48 hours for fungi, until isolated colonies are visible.
Inoculum Standardization:
Select 3-5 well-isolated colonies and suspend them in sterile saline.
Vortex gently to create a homogenous suspension.
Adjust the turbidity of the suspension by adding more colonies or sterile saline until its turbidity visually matches the 0.5 McFarland standard. This can be verified using a spectrophotometer at 625 nm (absorbance should be between 0.08 and 0.13).
This standardized suspension must be further diluted in the appropriate broth (CAMHB or RPMI-1640) to achieve the final target inoculum concentration of approximately 5 x 10⁵ CFU/mL for bacteria and 0.5-2.5 x 10³ CFU/mL for fungi in the microtiter plate wells.
Broth Microdilution Assay for MIC Determination
Rationale: This method identifies the lowest concentration of the test compound that prevents visible microbial growth. The use of a 96-well plate format allows for efficient testing of multiple compounds and concentrations simultaneously.
Figure 2: Example layout of a 96-well plate for a two-fold serial dilution to determine the MIC of a single compound.
Protocol Steps:
Plate Preparation:
Add 100 µL of sterile broth (CAMHB or RPMI) to wells 2 through 12 of a 96-well plate.
Add 200 µL of the highest concentration of the benzothiazole working solution to well 1.
Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10. This results in wells 1-10 containing 100 µL of compound at decreasing concentrations.
Well 11 will serve as the growth control (inoculum + broth, no compound).
Well 12 will serve as the sterility control (broth only, no inoculum).
Inoculation:
Add 100 µL of the standardized microbial inoculum (prepared in step 4.1) to wells 1 through 11. Do not add inoculum to well 12.
The final volume in each well is now 200 µL.
Incubation:
Seal the plate (e.g., with a breathable film) to prevent evaporation.
Incubate at 35-37°C for 16-20 hours for bacteria.
Incubate at 35°C for 22-26 hours for Candida.
MIC Determination:
After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the benzothiazole compound at which there is no visible growth (i.e., the first clear well).
This can be confirmed by reading the optical density (OD) at 600 nm using a microplate reader. The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear.
Determination of MBC/MFC
Rationale: The MIC value indicates growth inhibition (a static effect), but not necessarily cell death (a cidal effect). The MBC/MFC assay is crucial for determining if a compound is bactericidal/fungicidal. A compound is generally considered cidal if the MBC/MFC is no more than four times the MIC.
Protocol Steps:
Sub-culturing:
From the clear wells of the MIC plate (i.e., the well corresponding to the MIC and all wells with higher concentrations), take a 10 µL aliquot.
Spot-plate this aliquot onto a fresh, appropriate agar plate (TSA or SDA).
Also, plate an aliquot from the growth control well to ensure the viability of the inoculum.
Incubation:
Incubate the agar plates under the same conditions as the initial culture revival (35-37°C for 24-48 hours).
MBC/MFC Determination:
Following incubation, count the number of colonies on each spot.
The MBC or MFC is defined as the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum count. The growth control spot should show confluent growth.
Data Interpretation and Presentation
The results should be tabulated for clear comparison. This allows for a quick assessment of the potency and spectrum of activity of the tested benzothiazole derivatives.
Table 1: Hypothetical Antimicrobial Activity of Benzothiazole Derivatives
Compound ID
Organism
MIC (µg/mL)
MBC (µg/mL)
Interpretation (MBC/MIC Ratio)
BZT-001
S. aureus ATCC 29213
8
16
Cidal (2)
E. coli ATCC 25922
64
>256
Static (>4)
C. albicans ATCC 90028
16
32
Cidal (2)
BZT-002
S. aureus ATCC 29213
32
64
Cidal (2)
E. coli ATCC 25922
>256
>256
Inactive
C. albicans ATCC 90028
64
128
Cidal (2)
Ciprofloxacin
S. aureus ATCC 29213
0.5
1
Cidal (2)
Fluconazole
C. albicans ATCC 90028
1
4
Cidal (4)
Conclusion
This application note provides a robust and standardized framework for assessing the antimicrobial properties of novel benzothiazole compounds. By meticulously following these protocols, which are harmonized with international standards, researchers can generate high-quality, reproducible data essential for the advancement of new antimicrobial drug candidates. The clear differentiation between static and cidal activity, as determined by the MIC and MBC/MFC values, is a critical step in characterizing the therapeutic potential of these promising molecules.
References
Title: Benzothiazole: The Molecule of Diverse Biological Importance
Source: Molecules (Journal)
URL: [Link]
Title: A Review on Biological Activity of Benzothiazole Derivatives
Source: Mini-Reviews in Medicinal Chemistry
URL: [Link]
Title: CLSI M07 - Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically, 11th Edition
Source: Clinical and Laboratory Standards Institute
URL: [Link]
Title: Performance Standards for Antimicrobial Susceptibility Testing, 32nd Edition (CLSI M100)
Source: Clinical and Laboratory Standards Institute
URL: [Link]
Title: Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts, 4th Edition (CLSI M27)
Source: Clinical and Laboratory Standards Institute
URL: [Link]
Title: Determination of Minimum Inhibitory Concentrations (MICs) and Minimum Bactericidal Concentrations (MBCs)
Source: Principles and Practice of Clinical Bacteriology (Book Chapter)
URL: [Link]
Application
preparation of stock solutions of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride
Application Note: Preparation and Analytical Validation of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine Hydrochloride Stock Solutions Executive Summary The 2-aminobenzothiazole core is a privileged scaffold in medicinal che...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Preparation and Analytical Validation of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine Hydrochloride Stock Solutions
Executive Summary
The 2-aminobenzothiazole core is a privileged scaffold in medicinal chemistry, serving as the foundational pharmacophore for numerous kinase inhibitors, antimicrobial agents, and fragment-based drug discovery (FBDD) candidates[1]. Specifically, 7-chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride represents a highly tuned derivative where steric and electronic parameters are optimized for target engagement. This application note provides drug development professionals and researchers with a causally-driven, self-validating protocol for the preparation, handling, and storage of stock solutions of this compound, ensuring high reproducibility in downstream in vitro and cell-based assays.
Scientific Background & Structural Rationale
To achieve reproducible biological data, one must understand the physicochemical causality dictated by the molecule's structure:
The Privileged Scaffold: The 2-aminobenzothiazole moiety is known to interact with a wide array of biological targets, including mutant EGFR in cancer models and the biopterin pocket of Trypanosomatid PTR1 in parasitic diseases[1][2].
Substituent Effects: The 7-chloro group introduces a lipophilic, electron-withdrawing vector that frequently participates in critical halogen bonding within deep hydrophobic subpockets[2]. The 4-methoxy group acts as an electron-donating moiety, finely tuning the pKa of the endocyclic nitrogen to optimize its function as a hydrogen-bond acceptor[3].
The Hydrochloride Salt Advantage: The free base form of this compound (CAS: 67618-12-6) is highly planar and lipophilic, often leading to poor aqueous solubility[4]. By utilizing the hydrochloride salt (CAS: 2034327-64-3), the exocyclic amine is protonated. This significantly increases the hydration energy of the crystal lattice, preventing premature precipitation ("crashing out") when the organic stock is introduced into aqueous biological buffers.
Fig 1: Mechanism of action for 2-aminobenzothiazole derivatives in target inhibition.
Physicochemical Data & Formulation Parameters
Before initiating stock preparation, verify the physical parameters of your specific lot. The data below summarizes the standard properties required for accurate molarity calculations.
Property
Value
Experimental Impact & Rationale
Chemical Formula
C8H7ClN2OS · HCl
The presence of the HCl equivalent must be accounted for in all molarity calculations.
Molecular Weight (MW)
251.13 g/mol
Calculated as Free Base (214.67) + HCl (36.46).
Primary Solvent
Anhydrous DMSO
Ensures complete solvation of the planar ring system while preventing hydrolysis.
Secondary Solvent
Ultrapure Water / PBS
The HCl salt allows for intermediate aqueous dilutions, minimizing final DMSO toxicity in cells.
Storage (Solid)
Dark, inert atmosphere, RT
Prevents photo-oxidation of the exocyclic amine[4].
Experimental Protocols: A Self-Validating System
The following protocols are designed to eliminate localized concentration gradients and prevent freeze-thaw degradation.
Protocol A: Preparation of a 10 mM Master Stock in DMSO
Causality Check: Why anhydrous DMSO? Standard DMSO is highly hygroscopic. Absorbed water drastically reduces the solubility limit of lipophilic heterocycles, leading to microscopic nucleation and eventual precipitation during storage.
Step-by-Step Methodology:
Equilibration: Remove the vial of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride from storage and allow it to equilibrate to room temperature for at least 30 minutes in a desiccator. Rationale: Opening a cold vial causes atmospheric condensation, introducing water into the hygroscopic salt.
Weighing: Accurately weigh 2.51 mg of the compound using a microbalance.
Solvation: Transfer the powder to a sterile, amber low-bind microcentrifuge tube. Add exactly 1.0 mL of Anhydrous DMSO (≥99.9% purity).
Dissolution: Vortex the solution vigorously for 30 seconds. Follow with water-bath sonication for 5 minutes at room temperature. Validation Step: Visually inspect the solution against a light source. It must be completely transparent with no particulate matter.
Aliquotting: Divide the master stock into 50 µL single-use aliquots in amber tubes. Rationale: Repeated freeze-thaw cycles cause the solvent to freeze before the solute, creating localized super-concentrations that force the compound out of solution.
Storage: Store aliquots at -80°C.
Protocol B: Preparation of Aqueous Working Solutions for Cell Assays
Causality Check: Direct addition of a 10 mM DMSO stock into a large volume of aqueous media often causes transient supersaturation and precipitation. A step-down dilution method ensures the compound remains fully solvated.
Step-by-Step Methodology:
Thaw a 50 µL aliquot of the 10 mM master stock at room temperature. Vortex briefly.
Intermediate Dilution: Pipette 10 µL of the 10 mM stock into 90 µL of intermediate buffer (e.g., PBS or serum-free media) while continuously vortexing the receiving tube. This yields a 1 mM intermediate stock (10% DMSO).
Final Assay Dilution: Dilute the intermediate stock 1:100 into your final pre-warmed (37°C) complete cell culture media. This yields a 10 µM final working concentration with a final DMSO concentration of 0.1% , which is below the toxicity threshold for most mammalian cell lines[3].
Fig 2: Step-by-step workflow for the preparation of a 10 mM DMSO master stock solution.
Analytical Validation Workflow
To ensure the trustworthiness of your biological data, the stock solution must be analytically validated before use in high-throughput screens or critical in vivo models.
Purity Verification (LC-MS): Inject a 1 µM dilution of the stock into an LC-MS system. The primary peak should exhibit an m/z of 215.0 (corresponding to the [M+H]+ ion of the free base, C8H8ClN2OS+). Ensure no oxidation peaks (e.g., +16 Da) are present at the exocyclic amine.
Vehicle Control Validation: For every biological assay, run a parallel vehicle control containing the exact matching concentration of DMSO (e.g., 0.1%). This isolates the pharmacological effect of the 7-Chloro-4-methoxybenzo[d]thiazol-2-amine core from solvent-induced artifacts.
References
2-Aminobenzothiazoles in anticancer drug design and discovery
Source: National Institutes of Health (NIH) - PubMed Central
URL:[Link]
Design of 2-Aminobenzothiazole Derivatives Targeting Trypanosomatid PTR1 by a Multidisciplinary Fragment Hybridization Approach
Source: Journal of Medicinal Chemistry - ACS Publications
URL:[Link]
Technical Support Center: 7-Chloro-4-methoxybenzo[d]thiazol-2-amine Synthesis
Welcome to the Technical Support Center. As a building block for advanced pharmacophores—including histidine kinase inhibitors targeting Pseudomonas aeruginosa virulence[1]—the synthesis of 7-chloro-4-methoxybenzo[d]thia...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a building block for advanced pharmacophores—including histidine kinase inhibitors targeting Pseudomonas aeruginosa virulence[1]—the synthesis of 7-chloro-4-methoxybenzo[d]thiazol-2-amine requires precise stoichiometric and electronic control.
This guide provides field-proven methodologies, mechanistic troubleshooting, and self-validating protocols to help you maximize your yield and purity during the Hugerschoff cyclization process.
Synthetic Strategy & Mechanistic Workflow
The synthesis relies on a two-step sequence starting from 5-chloro-2-methoxyaniline . First, the aniline is converted into an arylthiourea intermediate. Second, an oxidative cyclization (the Hugerschoff reaction) constructs the thiazole ring[2].
Because the methoxy group strongly activates the aromatic ring, traditional harsh oxidants like liquid bromine often lead to electrophilic over-halogenation. To prevent this, our optimized workflow replaces liquid bromine with controlled halogenating agents like Benzyltrimethylammonium tribromide (BTMABr3) or N-Iodosuccinimide (NIS)[3].
Workflow for the controlled synthesis of 7-chloro-4-methoxybenzo[d]thiazol-2-amine.
Do not treat these steps as a mere recipe. Understanding the causality behind each phase ensures you can adapt to scale-up challenges.
Step 1: Synthesis of 1-(5-chloro-2-methoxyphenyl)thiourea
Causality: We use hydrochloric acid to generate thiocyanic acid (HSCN) in situ from ammonium thiocyanate. The protonated aniline (hydrochloride salt) ensures that the nucleophilic attack on the thiocyanate carbon proceeds smoothly without competing side reactions[4].
Preparation: Suspend 5-chloro-2-methoxyaniline (1.0 eq) in a 1:1 mixture of ethanol and water. Add concentrated HCl (1.1 eq) dropwise.
Validation Check: The suspension will clarify into a homogeneous solution as the soluble aniline hydrochloride salt forms.
Addition: Add ammonium thiocyanate (1.5 eq) in one portion.
Reflux: Heat the mixture to reflux (approx. 85 °C) for 4–6 hours.
Validation Check: The reaction is self-indicating. As the neutral thiourea intermediate forms, it becomes insoluble in the acidic aqueous medium. A thick, pale-yellow precipitate will emerge.
Isolation: Cool the flask to 0 °C in an ice bath to maximize precipitation. Filter the solid, wash thoroughly with cold water to remove unreacted NH₄Cl and acid, and dry under vacuum.
Step 2: Oxidative Cyclization to the Benzothiazole Core
Causality: The thiourea sulfur attacks the electrophilic halogen to form a sulfenyl halide intermediate. The aromatic ring then undergoes electrophilic attack at the C6 position. We utilize BTMABr3 (an organic ammonium tribromide) to provide a slow, stoichiometric release of Br₂, preventing the highly activated methoxy-substituted ring from undergoing unwanted bromination[3].
Preparation: Dissolve the 1-(5-chloro-2-methoxyphenyl)thiourea (1.0 eq) in a 1:1 v/v mixture of Dichloromethane (DCM) and Methanol.
Oxidation: Add BTMABr3 (1.05 eq) portion-wise at room temperature.
Validation Check: BTMABr3 is a vibrant orange-red solid. As it reacts with the thiourea, the color will rapidly discharge to a pale yellow/colorless solution.
Monitoring: Stir for 2 hours at room temperature.
Validation Check: Spot the reaction on a TLC plate (Hexane:EtOAc 7:3). The product will appear as a highly fluorescent spot under 254 nm UV light, distinct from the non-fluorescent thiourea.
Neutralization & Isolation: Concentrate the solvent under reduced pressure. The product currently exists as a water-soluble hydrobromide salt. You must basify the mixture by adding 10% aqueous NaOH until the pH reaches 9–10.
Validation Check: The free base of 7-chloro-4-methoxybenzo[d]thiazol-2-amine will crash out of the aqueous solution as a solid. Filter, wash with water, and recrystallize from ethanol.
Yield Optimization Data
Selecting the right oxidant is the single most critical factor in maximizing the yield of this specific scaffold. The table below summarizes quantitative outcomes based on the cyclization reagent used.
Q: I am observing multiple spots on my TLC during the cyclization step. Am I forming a mixture of regioisomers?A: No. The regioselectivity of the Hugerschoff reaction is strictly dictated by the substitution pattern of the starting aniline[2]. In 5-chloro-2-methoxyaniline, the C2 position is blocked by the methoxy group. Therefore, cyclization is sterically and structurally forced to occur exclusively at the C6 position. The multiple spots you are observing are almost certainly over-halogenated byproducts, not regioisomers.
Q: How can I eliminate these over-halogenated byproducts?A: The methoxy group at the C4-position of the final product strongly activates the aromatic ring, making it highly susceptible to electrophilic attack by excess halogen. Switch from liquid bromine to a milder, solid halogenating agent like Benzyltrimethylammonium tribromide (BTMABr3) or N-Iodosuccinimide (NIS)[3]. These reagents provide precise stoichiometric control.
Q: My final product is highly water-soluble, and I am losing massive amounts of yield during the aqueous workup. Why?A: During cyclization, the benzothiazole forms as a hydrobromide (or hydroiodide) salt, which is highly soluble in water[4]. If you attempt an organic extraction without adjusting the pH, the product will remain in the aqueous layer. You must basify the aqueous phase (using NaOH or NH₄OH) to at least pH 9 to liberate the neutral free base, which will then readily precipitate or partition into your organic solvent.
Q: The thiourea intermediate is not precipitating during Step 1. What went wrong?A: This usually indicates an incomplete reaction or an excessive solvent volume. Ensure you are using a slight excess of acid (HCl) to fully form the aniline hydrochloride before adding the thiocyanate. If precipitation fails, concentrate the solvent volume by 50% under reduced pressure and cool the flask in an ice bath to force crystallization.
References
Evaluation of Expanded 2-Aminobenzothiazole Library for Inhibition of Pseudomonas aeruginosa Virulence Phenotypes
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
Efficient Conversion of Substituted Aryl Thioureas to 2-Aminobenzothiazoles Using Benzyltrimethylammonium Tribromide
Source: ResearchGate
URL:[Link]
4′-Methyl-4,5′-bithiazole-based correctors of defective ΔF508-CFTR cellular processing
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
troubleshooting low solubility of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine in aqueous buffers
This guide is designed for researchers, scientists, and drug development professionals to address the common challenge of low aqueous solubility of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine. By understanding the physicoc...
Author: BenchChem Technical Support Team. Date: March 2026
This guide is designed for researchers, scientists, and drug development professionals to address the common challenge of low aqueous solubility of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine. By understanding the physicochemical properties of this molecule and applying systematic formulation strategies, you can achieve reliable and reproducible experimental results.
Frequently Asked Questions (FAQs)
Q1: I'm having trouble dissolving 7-Chloro-4-methoxybenzo[d]thiazol-2-amine in my standard aqueous buffer (e.g., PBS, pH 7.4). Why is it so poorly soluble?
A1: The low aqueous solubility of this compound is expected based on its molecular structure. It possesses a large, hydrophobic benzothiazole core, further enhanced by a chloro- group. While the methoxy- and amine groups add some polarity, they are insufficient to overcome the molecule's overall hydrophobic nature.
Most critically, the 2-amine group is a weak base. For typical aromatic amines, the pKa of the conjugate acid is in the range of 4-5.[1] According to the Henderson-Hasselbalch equation, at a neutral pH of 7.4, the amine group will be almost entirely in its neutral, uncharged form (R-NH2).[2][3] This neutral form is significantly less soluble in water compared to its protonated, charged counterpart (R-NH3+), which would predominate at a more acidic pH.[4]
Q2: What is the first and simplest modification I should try to improve solubility?
A2: The most direct approach is to leverage the basicity of the 2-amine group by adjusting the pH of your buffer.
The Causality: By lowering the pH of the aqueous buffer to be at least 1-2 units below the compound's pKa, you can protonate the amine group, forming a more soluble ammonium salt (R-NH3+).[5] For an aromatic amine, a good starting point would be to test buffers with a pH in the range of 3.0 to 5.0.
Actionable Step: Prepare a small volume of your intended buffer and adjust the pH downwards using dilute hydrochloric acid (e.g., 0.1 N HCl). Attempt to dissolve a small, known amount of the compound. Observe for improved solubility. Remember that the final pH must be compatible with your experimental system (e.g., cells, enzymes).
Q3: My experiment requires a near-neutral pH. What are my options? Can I use an organic co-solvent?
A3: Yes, using a co-solvent is the most common strategy when pH modification is not viable. Co-solvents are water-miscible organic solvents that enhance the solubility of hydrophobic compounds by reducing the polarity of the aqueous medium.[6][7]
Recommended Co-solvents:
Dimethyl sulfoxide (DMSO): This is the most widely used co-solvent due to its excellent ability to dissolve a broad range of polar and nonpolar compounds.[8][9] It is standard practice to prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO.
Ethanol: Another common choice, particularly when DMSO might interfere with the assay.
N-methyl-2-pyrrolidone (NMP) & Polyethylene Glycols (PEGs, e.g., PEG300, PEG400): These are often used in formulation development for in vivo studies and can be effective alternatives.[7][10]
Critical Consideration - "Solvent Shock": A frequent issue is that a compound dissolved in 100% DMSO can precipitate when diluted into an aqueous buffer.[11][12] This "solvent shock" occurs because the local concentration of the compound exceeds its solubility limit as the DMSO is rapidly diluted. To mitigate this, it is best to add the DMSO stock to the buffer dropwise while vortexing vigorously to ensure rapid mixing.[13] The final concentration of the organic co-solvent in your assay should be kept to a minimum, typically ≤0.5% for DMSO in cell-based assays, to avoid solvent-induced artifacts or toxicity.[14]
Q4: I've tried DMSO, but my compound still precipitates upon dilution into the final assay buffer. What's next?
A4: If you're still facing precipitation, you are likely dealing with a supersaturated solution that is not stable. Here are advanced strategies to consider:
Use of Surfactants: Non-ionic surfactants like Polysorbate 80 (Tween® 80) or Polysorbate 20 (Tween® 20) can be added to the final aqueous buffer at low concentrations (e.g., 0.01-0.1%). Surfactants form micelles that can encapsulate hydrophobic compounds, increasing their apparent solubility and preventing precipitation.[10][15]
Use of Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[16] They can form inclusion complexes with poorly soluble molecules, effectively "shielding" the hydrophobic part of the drug from the aqueous environment and dramatically increasing solubility.[17][18][] Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used derivatives.[20]
Q5: How can I be sure my compound is truly dissolved and not just a fine, invisible suspension?
A5: This is a critical point, as nanoprecipitates can lead to highly variable and erroneous results in biological assays.[12]
Visual Inspection: First, hold the solution vial against a bright light and a dark background. Look for any Tyndall effect (light scattering by particles), haziness, or shimmering that would indicate a suspension.
Filtration Test: Filter the solution through a 0.22 µm syringe filter. If the compound is truly dissolved, the concentration in the filtrate (as measured by UV-Vis spectroscopy or HPLC) should be identical to the pre-filtered solution. A significant drop in concentration indicates the presence of precipitate that was removed by the filter.
Nanoparticle Tracking Analysis (NTA): For rigorous analysis, NTA can be used to detect and quantify the presence of nanoparticles or aggregates in the solution.[12]
Troubleshooting Workflow & Decision Tree
This diagram provides a logical path for troubleshooting solubility issues with 7-Chloro-4-methoxybenzo[d]thiazol-2-amine.
Caption: A step-by-step decision tree for resolving solubility issues.
Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock Solution
This protocol describes the standard method for preparing a high-concentration stock solution in an organic co-solvent, which is a fundamental step for handling poorly soluble compounds.[21][22]
Preparation: Bring the vial of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine and a bottle of high-purity, anhydrous DMSO to room temperature.[23]
Weighing: Accurately weigh a desired amount of the compound (e.g., 5 mg) using a calibrated analytical balance.[24]
Dissolution: Add the appropriate volume of DMSO to achieve the target concentration (e.g., for 5 mg of a compound with MW ~214.67 g/mol to make a 20 mM stock, add ~1.16 mL of DMSO).
Solubilization: Vortex the vial vigorously for 1-2 minutes. If necessary, use a sonicating water bath for 5-10 minutes to facilitate dissolution.
Inspection: Visually inspect the solution to ensure it is clear and free of any particulate matter.
Storage: Aliquot the stock solution into single-use volumes in tightly sealed vials to minimize freeze-thaw cycles and moisture absorption.[11][25] Store at -20°C or -80°C as recommended for long-term stability.
Protocol 2: Workflow for Dilution into Final Assay Buffer
This workflow minimizes the risk of precipitation when preparing the final working solution for an experiment.
optimization of reaction conditions for synthesizing benzothiazole derivatives
Welcome to the Technical Support Center for Benzothiazole Synthesis. As drug development increasingly relies on the versatile benzothiazole scaffold—found in numerous anticancer, antimicrobial, and neuroprotective agents...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Benzothiazole Synthesis. As drug development increasingly relies on the versatile benzothiazole scaffold—found in numerous anticancer, antimicrobial, and neuroprotective agents—optimizing its synthesis is critical. This guide, curated by senior application scientists, provides field-proven protocols, mechanistic insights, and troubleshooting logic to help you overcome common bottlenecks in your synthetic workflows.
Mechanistic Knowledge Base
The construction of the benzothiazole core is historically dominated by two primary pathways. Understanding the causality behind each step is essential for rational optimization.
Pathway 1: Condensation of 2-Aminothiophenol with Aldehydes
This is the most versatile approach. The reaction proceeds through a distinct three-step mechanism:
Nucleophilic Attack: The amino group of 2-aminothiophenol attacks the carbonyl carbon of the aldehyde to form a 1[1].
Intramolecular Cyclization: The adjacent thiol group attacks the imine carbon, yielding a saturated benzothiazoline intermediate.
Oxidation (Aromatization): The intermediate must be oxidized to yield the fully aromatic 1[1]. Stalling at this step is the most common cause of low yields.
Reaction mechanism and troubleshooting logic for benzothiazole condensation.
Self-Validating Experimental Protocols
Protocol A: Green Condensation using H₂O₂/HCl
Causality & Design: HCl acts as an acid catalyst to increase the electrophilicity of the aldehyde carbonyl, accelerating the initial nucleophilic attack. H₂O₂ serves as a clean, terminal oxidant to drive the final aromatization step, preventing the reaction from stalling.
Step-by-Step Methodology:
Setup: In a round-bottom flask, dissolve 2-aminothiophenol (1.0 mmol) and the target aromatic aldehyde (1.0 mmol) in 2[2].
Catalyst Addition: Add the H₂O₂/HCl mixture. The optimal stoichiometric ratio for3[3].
Reaction: Stir vigorously at room temperature for 1 hour.
Validation Gate: Monitor via TLC. The disappearance of the highly UV-active aldehyde spot and the emergence of a lower-polarity, highly fluorescent spot indicates successful aromatization.
Isolation: Pour the mixture into 50 mL of ice-cold water. Collect the 2[2] and wash with cold water.
Scientist's Note: Always ensure your 2-aminothiophenol is fresh. It readily oxidizes in air to form disulfides, which will drastically reduce your yield and complicate purification.
Protocol B: Photocatalytic Oxidative Cyclization of Thiobenzanilides
Causality & Design: Traditional Jacobsen syntheses rely on harsh oxidants like 4[4], which generate toxic waste. Modern approaches utilize an acridinium salt photosensitizer and TEMPO as a Hydrogen Atom Transfer (HAT) agent. TEMPO abstracts hydrogen during the radical cyclization and is sustainably regenerated by atmospheric oxygen, ensuring a5[5] ideal for drug development.
Step-by-Step Methodology:
Setup: Dissolve thiobenzanilide (0.20 mmol) in 1 mL of solvent in a transparent glass vial.
Reaction: Irradiate the mixture with an5[5] under an open-air atmosphere for 1 hour.
Validation Gate: The reaction will undergo a distinct color shift as radical intermediates form and quench. Complete consumption of the thiobenzanilide on TLC confirms completion.
Isolation: Remove the solvent under reduced pressure and purify via standard column chromatography.
Photocatalytic oxidative cyclization workflow using TEMPO and visible light.
Quantitative Optimization Data
Selecting the right catalytic system depends heavily on your substrate and purity requirements. The table below summarizes quantitative data from validated studies to guide your experimental design.
Q1: My condensation reaction yield is consistently low, and TLC shows a persistent intermediate. What is happening?A1: Your reaction is likely stalling at the benzothiazoline intermediate due to 1[1]. To drive the aromatization, ensure an adequate oxidant is present. If running the reaction open-air is insufficient, supplement with an explicit oxidant like H₂O₂ or use a solvent like DMSO that can double as an oxidant[1].
Q2: I am synthesizing a pharmaceutical intermediate and must strictly avoid transition-metal contamination. What is the best pathway?A2: Opt for the visible-light-promoted oxidative cyclization of thiobenzanilides using TEMPO and atmospheric oxygen[5]. Alternatively, you can leverage the substrate itself: 2-aminothiophenol can form an 7[7] under visible light in aqueous media, completely eliminating the need for external metal catalysts or synthetic dyes.
Q3: How do the electronic properties of my starting aldehyde affect the reaction kinetics?A3: Aromatic aldehydes with2[2] increase the electrophilicity of the carbonyl carbon, making them significantly more reactive toward the initial nucleophilic attack by 2-aminothiophenol. This typically results in faster reaction times and higher yields compared to aldehydes with electron-donating groups or aliphatic aldehydes.
Q4: When using Bi₂O₃ nanoparticles as a green catalyst, my reaction isn't proceeding at room temperature. How can I optimize this?A4: Bi₂O₃ nanoparticles require mild heating to overcome the activation energy barrier. Research indicates that 6[6] in ethanol is the optimal condition, whereas running the reaction at room temperature yields no product even after 24 hours.
References
A Technical Guide to the Historical Synthesis of Benzothiazoles - Benchchem. 4
How to increase the yield of benzothiazole synthesis from 2-Aminothiophenol - Benchchem. 1
Photocatalyzed Intramolecular C–S Bond Formation: Green Synthesis of 2-Substituted Benzothiazoles - ACS Publications. 5
A simple and efficient synthesis of 2-substituted benzothiazoles catalyzed by H₂O₂/HCl - ResearchGate. 3
Technical Support Center: Optimization of 2-Aminothiophenol and Aldehyde Reactions - Benchchem. 2
One Pot synthesis of 2-substituted benzothiazoles catalyzed by Bi₂O₃ nanoparticles - Academia.edu. 6
Benzothiazole Synthesis: Mechanistic Investigation of an In Situ-Generated Photosensitizing Disulfide - ACS Publications. 7
Technical Support Center: Stability Testing & Troubleshooting for 7-Chloro-4-methoxybenzo[d]thiazol-2-amine HCl
Welcome to the Technical Support Center for 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride . This portal is designed for researchers, analytical scientists, and drug development professionals tasked with develop...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride . This portal is designed for researchers, analytical scientists, and drug development professionals tasked with developing stability-indicating methods and conducting forced degradation studies.
Understanding the intrinsic chemical vulnerabilities of your Active Pharmaceutical Ingredient (API) is the first step in designing a robust, self-validating stability-indicating method. The parent free base (CAS 67618-12-6) features a benzothiazole core with three key functional groups that dictate its degradation pathways:
4-Methoxy Group: While generally stable under ambient conditions, this ether linkage is highly susceptible to cleavage under aggressive acidic hydrolysis (e.g., elevated temperatures with strong acids), converting the molecule into a 4-hydroxy (phenolic) degradant.
2-Amino Group & Thiazole Sulfur: Amines and sulfides are highly susceptible to electron transfer oxidation. When exposed to peroxides or radical initiators, these groups readily form N-oxides, hydroxylamines, and sulfoxides[1].
Hydrochloride Salt Form: As an HCl salt, the API is highly water-soluble but inherently lowers the pH of unbuffered aqueous solutions. This auto-acidification can accelerate ether cleavage if the solution is subjected to thermal stress without a buffer, making diluent selection critical.
Predicted degradation pathways of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine under ICH stress.
Standardized Forced Degradation Workflows
To establish a valid stability-indicating profile, the API must be stressed to achieve a target degradation of 5–20% [2]. This specific window ensures that the analytical method is sensitive enough to detect primary degradants without causing secondary or tertiary breakdown, which would obscure the true degradation pathway[3].
Standardized forced degradation workflow ensuring a self-validating stability-indicating method.
Protocol 1: Hydrolytic Stress (Acid/Base)
Preparation: Dissolve the API in a chemically inert diluent (e.g., Methanol:Water) to a concentration of 1.0 mg/mL.
Acid Stress: Mix 5 mL of the API solution with 5 mL of 0.1 N HCl. Incubate at 60°C for 24–48 hours.
Base Stress: Mix 5 mL of the API solution with 5 mL of 0.1 N NaOH. Incubate at 60°C for 24–48 hours.
Neutralization (Self-Validating Step): To prevent continuous degradation in the autosampler, neutralize the acid samples with 0.1 N NaOH and the base samples with 0.1 N HCl immediately after the incubation period.
Protocol 2: Oxidative & Photolytic Stress
Oxidative Stress: Treat the 1.0 mg/mL API solution with 3% H₂O₂ at room temperature for 6–24 hours. Crucial Step: Quench with sodium bisulfite prior to injection to halt oxidation.
Photolysis: Expose the solid API and a 1.0 mg/mL solution (in quartz cuvettes) to cool white fluorescent and near-UV lamps, achieving a minimum of 1.2 million lux-hours and 200 watt-hours/m²[4]. Always run a dark control (foil-wrapped) in parallel.
Troubleshooting FAQs
Q: During acidic stress testing, I observe a major degradant with a mass shift of -14 Da. What is the mechanism?A: A mass loss of 14 Da (-CH₂) under strong acidic conditions and heat strongly indicates the cleavage of the 4-methoxy ether group. The acidic environment facilitates the protonation of the ether oxygen, followed by nucleophilic attack by the chloride ion on the methyl group, yielding chloromethane and 7-chloro-4-hydroxybenzo[d]thiazol-2-amine. To mitigate this in future formulations, avoid low-pH excipients.
Q: My oxidative stress samples (3% H₂O₂) show multiple overlapping peaks with +16 Da and +32 Da shifts. How can I resolve them?A: The +16 Da and +32 Da shifts correspond to the addition of one or two oxygen atoms. Because the molecule contains both a 2-amino group and a thiazole sulfur, oxidation can yield N-oxides, sulfoxides (+16 Da), or sulfones (+32 Da)[1].
Troubleshooting Action: Optimize your HPLC gradient. These polar oxidized species often co-elute near the void volume on standard C18 columns. Switch to a polar-embedded or PFP (pentafluorophenyl) stationary phase to increase the retention and resolution of these hydrophilic degradants.
Q: Why is my drug substance degrading in the autosampler before the HPLC run is complete?A: If you are running forced degradation samples without a quenching step, the reaction continues in the vial. For hydrolytic stress, you must neutralize the pH. For oxidative stress, quench residual peroxide with a reducing agent like sodium thiosulfate or sodium bisulfite. This is a critical step to ensure a self-validating and reproducible protocol.
Q: The photostability test shows significant degradation, but the dark control also shows a 5% loss. How do I interpret this?A: If the dark control degrades, the degradation is partially thermally induced by the heat generated from the light source, rather than purely photolytic[4]. Ensure your photostability chamber has adequate temperature control (e.g., maintained at 25°C). Subtract the dark control degradation from the exposed sample to determine the true photolytic degradation.
Technical Support Center: Purification of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine Hydrochloride
Welcome to the technical troubleshooting and protocol guide for the isolation and purification of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride . This resource is engineered for researchers and drug development...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical troubleshooting and protocol guide for the isolation and purification of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride . This resource is engineered for researchers and drug development professionals dealing with the complex physicochemical behaviors of highly functionalized benzothiazole derivatives.
Part 1: Expert Overview & Mechanistic Insight
The synthesis of 2-aminobenzothiazoles is frequently achieved via the Hügershoff reaction , which utilizes the oxidative cyclization of arylthioureas in the presence of liquid bromine or sulfuryl chloride[1]. While highly effective, this harsh oxidative environment often polymerizes unreacted electron-rich precursors (like methoxyanilines), leaving dark, tarry byproducts.
Furthermore, 7-chloro-4-methoxybenzo[d]thiazol-2-amine is a weakly basic heterocycle. Protonation primarily occurs at the endocyclic thiazole nitrogen rather than the exocyclic amine due to the stabilization of the resulting amidinium resonance structure. Understanding this pH-dependent solubility is the core mechanism driving the purification strategies detailed below.
Part 2: Troubleshooting & FAQs
Q: My crude product from the Hügershoff synthesis is a dark, oily residue instead of a solid. How do I initiate purification?A: The dark oil is a matrix of your target compound trapped within polymeric oxidation byproducts.
Causality: Highly conjugated, polymeric impurities are highly soluble in organic solvents but insoluble in water, whereas your protonated product is water-soluble.
Solution: Perform an acid-base extraction. Dissolve the crude mixture in dilute aqueous HCl to protonate the benzothiazole, wash with an organic solvent (e.g., dichloromethane) to extract the neutral tar, and then basify the aqueous layer with NaOH to precipitate the free base[2].
Q: I have successfully isolated the free base, but it is heavily discolored (red/brown). How do I remove these chromophores without losing yield?A:
Causality: Discoloration arises from trace amounts of highly conjugated, high-molecular-weight oxidation products that co-precipitate with the free base.
Solution: Activated carbon decolorization. Dissolve the free base in hot ethyl acetate. The highly porous activated carbon selectively adsorbs large, planar conjugated impurities via π-π interactions. Filtering the hot solution through a Celite pad ensures no carbon bleed into your filtrate.
Q: How do I cleanly convert the purified free base back into the hydrochloride salt without introducing water?A:
Causality: Because 2-aminobenzothiazoles are relatively weak bases, using aqueous HCl can lead to an equilibrium shift during solvent evaporation, resulting in partial dissociation and a sticky, hygroscopic mixture.
Solution: Use anhydrous HCl gas dissolved in a dry solvent (e.g., 1,4-dioxane or diethyl ether). The anhydrous environment drives the salt formation to absolute completion, causing the hydrochloride salt to crash out immediately as a filterable, crystalline solid.
Q: NMR indicates the presence of a regioisomer. How do I resolve this?A:
Causality: Depending on the symmetry of the starting substituted aniline, cyclization can occur at different ortho positions, leading to structurally similar regioisomers.
Solution: While fractional crystallization can sometimes enrich the desired 7-chloro-4-methoxy isomer, Preparative Reverse-Phase HPLC (C18 column, Water/Acetonitrile with 0.1% TFA) is the most reliable method to achieve >99% isomeric purity.
Part 3: Self-Validating Experimental Protocols
Protocol A: Acid-Base Extraction and Decolorization (Free-Basing)
This protocol separates the target compound from inorganic salts and polymeric tar.
Acidic Solubilization: Suspend 10 g of the crude reaction mixture in 100 mL of 1M HCl. Stir vigorously for 30 minutes at room temperature.
Validation Check: The target amine will dissolve. Any undissolved dark sludge is neutral/polymeric impurity.
Organic Wash: Transfer the mixture to a separatory funnel. Extract with 3 x 50 mL of Dichloromethane (DCM). Discard the dark DCM layers.
Basification (Free-Basing): Transfer the aqueous layer to an Erlenmeyer flask submerged in an ice bath. Slowly add 2M NaOH dropwise while stirring.
Validation Check: Monitor the pH using indicator paper. Once the pH reaches 9–10, a thick off-white precipitate (the free base) will form, validating successful deprotonation.
Decolorization: Filter the precipitate and dissolve it in 150 mL of hot Ethyl Acetate (EtOAc). Add 1.5 g of activated charcoal. Boil gently for 10 minutes.
Hot Filtration: Filter the hot suspension through a tightly packed Celite pad to remove the charcoal. Evaporate the pale-yellow filtrate under reduced pressure to yield the purified free base.
Protocol B: Anhydrous Hydrochloride Salt Formation & Recrystallization
This protocol ensures the formation of a stable, highly pure crystalline salt.
Dissolution: Dissolve the purified free base (approx. 5 g) in 50 mL of anhydrous diethyl ether (or THF if solubility is poor) under an inert nitrogen atmosphere.
Salt Formation: Dropwise, add 1.2 equivalents of 4M HCl in 1,4-dioxane while stirring vigorously at 0 °C.
Validation Check: The immediate formation of a crisp, white crystalline precipitate confirms the generation of the insoluble hydrochloride salt. If the solution remains clear, the system is not anhydrous.
Isolation: Stir for an additional 30 minutes to ensure complete precipitation. Filter the solid via vacuum filtration and wash with 2 x 20 mL of cold anhydrous ether.
Recrystallization: Dissolve the solid in a minimum amount of boiling absolute ethanol. Allow the solution to cool slowly to room temperature, then transfer to a 4 °C refrigerator overnight[3].
Final Collection: Filter the resulting needle-like crystals and dry under high vacuum at 40 °C for 12 hours.
Part 4: Quantitative Data Presentation
The following table summarizes the expected outcomes and operational limits of the purification techniques applied to 7-Chloro-4-methoxybenzo[d]thiazol-2-amine.
Purification Technique
Target Impurity Removed
Yield Recovery
Purity Limit
Mechanistic Rationale
Acid-Base Extraction
Inorganic salts, neutral tar, unreacted thioureas
85–95%
~90%
Exploits the pH-dependent solubility of the weakly basic aminobenzothiazole.
Activated Carbon
Colored polymeric oxidation products
80–90%
N/A (Color removal)
High surface area carbon adsorbs conjugated, high-MW polymeric species via π-π stacking.
Prep-HPLC (C18)
Regioisomers, structurally similar byproducts
50–70%
>99.5%
Separates based on subtle differences in hydrophobicity and dipole moment.
Anhydrous Salt Formation
Trace organics, non-basic impurities
75–85%
>98.0%
Selective precipitation of the protonated amine; excludes neutral impurities from the crystal lattice.
Part 5: Workflow Visualization
Workflow for the isolation and purification of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine HCl.
References
Synthesis of Bioactive 2-(Arylamino)thiazolo[5,4-f]-quinazolin-9-ones via the Hügershoff Reaction or Cu-Catalyzed Intramolecular C-S Bond Formation
National Institutes of Health (PMC)[Link]
Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents
ACS Omega - ACS Publications[Link]
Process for the preparation of 2-aminobenzothiazoles (US5374737A)
how to avoid common byproducts in the synthesis of 7-chloro-2-aminobenzothiazoles
Welcome to the technical support center for the synthesis of 7-chloro-2-aminobenzothiazoles. This guide is designed for researchers, medicinal chemists, and process development scientists.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 7-chloro-2-aminobenzothiazoles. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we address common challenges and provide in-depth, field-proven solutions to help you minimize byproduct formation and maximize the yield and purity of your target compound.
Frequently Asked Questions (FAQs)
Q1: What is the most common synthetic route for 7-chloro-2-aminobenzothiazole, and what are its primary challenges?
The most prevalent method is the direct thiocyanation of 3-chloroaniline, followed by bromine-mediated oxidative cyclization. This is a variation of the Hugerschoff reaction.[1][2] The primary starting material, 3-chloroaniline, is reacted with a thiocyanate salt (like potassium or ammonium thiocyanate) in the presence of bromine, typically in a solvent such as glacial acetic acid.
The main challenges with this route are:
Regioisomer Formation: The key challenge is controlling the regioselectivity of the cyclization. The electrophilic attack can occur at either position ortho to the amino group of the 3-chloroaniline intermediate, leading to a mixture of the desired 7-chloro-2-aminobenzothiazole and the undesired 5-chloro-2-aminobenzothiazole byproduct.[2]
Over-halogenation: Excess bromine can lead to the formation of poly-brominated byproducts on the benzothiazole ring.[3]
Formation of Tarry Polymers: Oxidative side reactions can consume starting materials and intermediates, leading to the formation of dark, polymeric tars that complicate purification and reduce yield.[4]
Q2: My final product is a mixture of 7-chloro and 5-chloro isomers. How can I improve the regioselectivity?
This is the most common and critical issue. The formation of the 5-chloro isomer is a competing reaction pathway. While achieving 100% selectivity is difficult, you can significantly favor the formation of the 7-chloro isomer through careful control of reaction conditions.
Kinetic vs. Thermodynamic Control: The cyclization is often under kinetic control. Lowering the reaction temperature during the bromine addition and the initial cyclization phase can enhance selectivity for the 7-chloro isomer, which is often the less sterically hindered product.
Solvent Effects: The choice of solvent can influence the transition state of the cyclization. While acetic acid is common, exploring less polar solvents or solvent mixtures may alter the isomer ratio.
Alternative Strategies: For applications requiring very high isomeric purity, consider a multi-step synthesis starting from a precursor where the substitution pattern is already fixed, such as 2,3-dichloroaniline. A synthetic route starting from 1-chloro-3-nitro-2-thiocyanatobenzene has been described for obtaining the 7-chloro isomer specifically.[5]
Q3: The reaction mixture turns dark brown or black, and I'm getting a very low yield. What's causing this?
The formation of dark, tar-like substances is typically due to oxidative polymerization.[4] This occurs when reactive intermediates are exposed to overly harsh conditions or atmospheric oxygen.
Cause: Over-oxidation by bromine or reaction with atmospheric oxygen can lead to complex side reactions and polymerization of aniline and thiophenol-type intermediates.
Solution:
Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to exclude oxygen.[6]
Controlled Reagent Addition: Add the bromine solution dropwise and slowly, maintaining a consistent low temperature (e.g., 0-5 °C) to prevent localized overheating and uncontrolled oxidation.
Stoichiometry: Use a precise stoichiometry of bromine. Excess oxidant is a primary cause of tar formation.
Troubleshooting Guide
This guide addresses specific experimental issues in a question-and-answer format.
Problem 1: My NMR analysis shows signals corresponding to a brominated benzothiazole byproduct.
Likely Cause: You have used an excess of bromine, leading to electrophilic aromatic substitution on the newly formed benzothiazole ring.[3] The electron-rich nature of the 2-aminobenzothiazole scaffold makes it susceptible to further halogenation.
Troubleshooting Steps:
Verify Stoichiometry: Recalculate and carefully measure the molar equivalents of bromine. Aim for the theoretical amount or a very slight excess (e.g., 1.05 equivalents).
Temperature Control: Maintain a low temperature during bromine addition. Higher temperatures accelerate the rate of both the desired cyclization and the undesired ring bromination.
Alternative Reagents: Consider using a milder cyclizing agent. For example, some modern protocols utilize iodine as a catalyst with molecular oxygen as the terminal oxidant, which can offer greater control and avoid harsh halogenating agents.[7]
Problem 2: The reaction stalls, and I isolate unreacted arylthiourea intermediate.
Likely Cause: The oxidative cyclization step is incomplete. This can be due to insufficient oxidant, low reaction temperature, or deactivation of the cyclizing agent.[4][6]
Troubleshooting Steps:
Check Oxidant Quality: Ensure your bromine solution has not degraded. If it appears pale or colorless, it may have lost potency.
Increase Temperature Post-Addition: While bromine addition should be cold, the cyclization itself may require gentle warming. After the addition is complete, try slowly raising the temperature to 40-50°C and monitor the reaction by TLC or LC-MS.
Acid Catalyst: The reaction is acid-catalyzed. Ensure your solvent (e.g., glacial acetic acid) is of high purity and not overly wet, as water can interfere with the reaction. Some protocols suggest using highly concentrated sulfuric acid to drive the reaction, which also minimizes hydrolysis of the thiourea.[3]
Problem 3: During workup, the product precipitates as an oil instead of a solid, making isolation difficult.
Likely Cause: The crude product is impure, containing significant amounts of byproducts that are depressing its melting point. The presence of both 5-chloro and 7-chloro isomers can also lead to the formation of a eutectic mixture, which has a lower melting point than either pure compound.
Troubleshooting Steps:
Optimize the Reaction: First, address the root cause of impurity by following the advice in this guide to minimize byproduct formation.
Modify Workup: Instead of direct precipitation, try an extractive workup. After neutralizing the reaction mixture, extract the product into an organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer to remove salts, dry it, and then concentrate it to obtain the crude material.
Purification Strategy: The resulting crude oil or solid can then be purified by column chromatography to separate the isomers and other impurities before attempting crystallization.
Visualizing the Problem: Reaction Pathways
The following diagram illustrates the desired reaction pathway for 7-chloro-2-aminobenzothiazole and the key competing side reactions.
challenges in the scale-up production of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine
Welcome to the technical support center for the scale-up production of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the com...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the scale-up production of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning this synthesis from the laboratory bench to larger-scale manufacturing. We will delve into common challenges, offering troubleshooting advice and answers to frequently asked questions, all grounded in established scientific principles.
The synthesis of 2-aminobenzothiazole derivatives is a well-established field, yet each unique substitution pattern presents its own set of challenges during scale-up.[1][2] The following section addresses specific issues you may encounter during the production of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine.
Issue 1: Inconsistent Reaction Yields and Purity
Question: We are observing significant batch-to-batch variability in both the yield and purity of our 7-Chloro-4-methoxybenzo[d]thiazol-2-amine. What are the likely causes and how can we improve consistency?
Answer: Inconsistent yields and purity in the synthesis of substituted 2-aminobenzothiazoles often stem from a few critical variables that become more pronounced at scale. The primary synthetic route typically involves the cyclization of a corresponding arylthiourea.[2][3]
Potential Causes & Solutions:
Purity of Starting Materials: The quality of your substituted aniline and thiocyanate source is paramount. Impurities in these starting materials can lead to the formation of undesired side-products that are difficult to remove later.
Recommendation: Implement stringent quality control on all incoming raw materials. Utilize techniques like HPLC and NMR to verify purity and identity before use.
Reaction Temperature Control: Exothermic reactions are common in these syntheses. Inadequate heat dissipation in larger reactors can lead to temperature spikes, promoting side reactions and decomposition.
Recommendation: Employ a reactor with efficient heat exchange capabilities. Implement a controlled addition profile for reagents to manage the exotherm. Monitor the internal reaction temperature closely and establish strict temperature limits.
Mixing Efficiency: Inadequate mixing can create localized "hot spots" of high reactant concentration, leading to non-uniform reaction conditions and the formation of impurities.
Recommendation: Ensure your reactor is equipped with an appropriately designed agitator for the viscosity of your reaction mixture. Perform mixing studies to validate that the entire reaction volume is being effectively homogenized.
Atmospheric Control: Some intermediates or the final product may be sensitive to oxidation.[4]
Recommendation: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative side reactions.
Issue 2: Difficulties in Product Isolation and Purification
Question: Our current crystallization process for 7-Chloro-4-methoxybenzo[d]thiazol-2-amine is resulting in poor recovery and does not effectively remove a key impurity. What alternative purification strategies can we explore?
Answer: Effective purification is critical for achieving the high-purity standards required for pharmaceutical applications. While crystallization is a common method, its efficiency is highly dependent on the solvent system and the nature of the impurities.
Potential Causes & Solutions:
Suboptimal Crystallization Solvent: The chosen solvent may have too high or too low solubility for the product, or it may co-crystallize with impurities.
Recommendation: Conduct a thorough solvent screening to identify a system that provides good solubility at elevated temperatures and poor solubility at lower temperatures for the desired product, while leaving impurities dissolved. Consider binary solvent systems to fine-tune solubility.
Presence of Isomeric Impurities: The synthesis may produce regioisomers that have similar physical properties to the target compound, making them difficult to separate by simple crystallization.
Recommendation:
Chromatography: For high-value applications, column chromatography is a powerful tool for separating closely related compounds. While often perceived as a lab-scale technique, preparative HPLC can be scaled for industrial production.
Reactive Crystallization: If the impurity has a reactive functional group that the desired product lacks, it may be possible to selectively react the impurity to form a more soluble or easily separable derivative before crystallization.
Product Stability During Work-up: The product may be degrading during prolonged exposure to acidic or basic conditions during extraction and isolation.
Recommendation: Minimize the time the product spends in harsh pH conditions. Use buffered aqueous solutions for extractions where possible. Ensure prompt isolation and drying of the purified product.
Frequently Asked Questions (FAQs)
This section addresses common inquiries regarding the synthesis and handling of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine.
Q1: What is the most common synthetic route for producing 7-Chloro-4-methoxybenzo[d]thiazol-2-amine on a larger scale?
A1: The most prevalent and scalable method for the synthesis of 2-aminobenzothiazoles involves the reaction of a substituted aniline with a thiocyanate salt (such as potassium or sodium thiocyanate) in the presence of a halogen, typically bromine, in an acidic solvent like acetic acid.[2] This approach, often a variation of the Hugershoff synthesis, allows for the formation of the benzothiazole ring system in a single step. An alternative, also suitable for scale-up, is the cyclization of a pre-formed arylthiourea using an oxidizing agent.[3]
Q2: What are the primary safety concerns when handling the reagents for this synthesis?
A2: Several safety hazards must be addressed:
Bromine: Is highly corrosive, toxic, and a strong oxidizing agent. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, goggles, and a face shield.
Thiocyanates: Can release toxic hydrogen cyanide gas if they come into contact with strong acids.
Solvents: Many organic solvents used in the synthesis are flammable and may have associated health risks.
Product Handling: The final product, like many benzothiazole derivatives, may be harmful if swallowed, in contact with skin, or inhaled, and can cause serious eye irritation.[5][6][7] Always consult the Safety Data Sheet (SDS) for detailed handling procedures.[5][6][7]
Q3: How can we monitor the progress of the reaction effectively during a large-scale run?
A3: In-process controls (IPCs) are crucial for monitoring reaction progress and ensuring consistency. High-Performance Liquid Chromatography (HPLC) is the most common and reliable method. A validated HPLC method can be used to track the consumption of the starting material and the formation of the product and any significant byproducts over time. This allows for a clear determination of the reaction endpoint.
Q4: Are there any specific analytical techniques recommended for final product characterization and quality control?
A4: A comprehensive analytical panel is necessary to ensure the quality of the final product. This should include:
HPLC: To determine purity and quantify any impurities.
NMR (¹H and ¹³C): To confirm the chemical structure and identify any isomeric impurities.
Mass Spectrometry (MS): To confirm the molecular weight of the product.
Melting Point: As an indicator of purity.
Elemental Analysis: To confirm the elemental composition.
Experimental Protocols & Data
Illustrative Laboratory-Scale Synthesis Protocol
This protocol is provided as a representative example and will require optimization for specific equipment and scale.
Step 1: Formation of the Thiourea Intermediate (Optional, but can improve control)
Dissolve the starting aniline derivative in a suitable solvent (e.g., ethanol).
Add an equimolar amount of an isothiocyanate reagent.
Stir the mixture at a controlled temperature until the reaction is complete (monitor by TLC or HPLC).
Isolate the arylthiourea intermediate by filtration or evaporation.
Step 2: Cyclization to form 7-Chloro-4-methoxybenzo[d]thiazol-2-amine
Suspend the arylthiourea in a suitable solvent such as chloroform or acetic acid.[2][8]
Cool the mixture in an ice bath.
Slowly add a solution of bromine in the same solvent, maintaining the temperature below 10°C.[2]
After the addition is complete, allow the reaction to stir at room temperature until completion (monitor by HPLC).
Quench the reaction with a suitable reducing agent (e.g., sodium bisulfite solution) to remove excess bromine.
Neutralize the mixture with a base (e.g., ammonia solution) to precipitate the product.[8]
Filter the crude product, wash with water, and dry.
Step 3: Purification
Recrystallize the crude product from a suitable solvent or solvent mixture (e.g., ethanol/water, toluene).
Typical Process Parameters and Expected Outcomes
Parameter
Typical Range
Expected Outcome
Reaction Temperature
0 - 25 °C
Controlled reaction, minimized side products
Reaction Time
2 - 8 hours
>95% conversion
Yield (Crude)
75 - 90%
Varies based on scale and conditions
Purity (after Crystallization)
>99%
Meets typical pharmaceutical standards
Visualizing the Workflow
Scale-Up Synthesis Workflow
Caption: A typical workflow for the scale-up synthesis of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine.
Troubleshooting Decision Tree for Impurity Issues
Caption: A decision tree for troubleshooting impurity formation during synthesis.
References
Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. National Center for Biotechnology Information. [Link]
Process for the preparation of 2-aminobenzothiazoles.
A Senior Application Scientist's Guide to Validating the Anticancer Activity of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the anticancer activity of the novel compound, 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochlo...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the anticancer activity of the novel compound, 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride. Drawing upon established methodologies and data from the broader class of benzothiazole derivatives, this document outlines a rigorous, multi-faceted approach to characterize the compound's therapeutic potential.
Introduction: The Promise of Benzothiazole Derivatives in Oncology
The benzothiazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including potent anticancer effects.[1][2] These compounds have demonstrated efficacy against a multitude of cancer cell lines through diverse mechanisms of action, such as the induction of apoptosis, cell cycle arrest, and the inhibition of key oncogenic signaling pathways.[2][3][4] Our target compound, 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride, belongs to this promising class of molecules. This guide will detail a systematic approach to elucidate its specific anticancer properties and benchmark its performance against other known anticancer agents.
Initial Cytotoxicity Screening: The MTT Assay
The foundational step in assessing any potential anticancer agent is to determine its cytotoxic effects on cancer cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely accepted colorimetric method for this purpose. It measures the metabolic activity of cells, which in most cases, correlates with cell viability.
Experimental Protocol: MTT Assay
Cell Seeding: Plate cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT-116 for colon cancer) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.
Compound Treatment: Prepare a stock solution of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride in a suitable solvent, such as DMSO. Serially dilute the compound in culture medium to achieve a range of concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Replace the medium in the wells with the medium containing the different concentrations of the compound. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug like Doxorubicin).
Incubation: Incubate the plate for 48-72 hours.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).
Comparative Data: IC50 Values of Benzothiazole Derivatives
To provide context for the expected potency of our target compound, the following table summarizes the IC50 values of other benzothiazole derivatives against various cancer cell lines as reported in the literature.
Elucidating the Mechanism of Action: Apoptosis and Cell Cycle Analysis
A critical aspect of validating an anticancer compound is understanding how it kills cancer cells. Many effective chemotherapeutic agents induce apoptosis (programmed cell death) and/or cause cell cycle arrest, preventing cancer cell proliferation.[3][7]
Experimental Workflow:
Figure 1: A streamlined workflow for the validation of anticancer activity.
Apoptosis Induction
The induction of apoptosis is a hallmark of many successful anticancer drugs.[7] We can assess this through several methods.
This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.
Protocol:
Cell Treatment: Treat cancer cells with 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride at its IC50 concentration for 24-48 hours.
Cell Harvesting: Harvest the cells and wash with cold PBS.
Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide.
Incubation: Incubate in the dark for 15 minutes at room temperature.
Flow Cytometry: Analyze the cells using a flow cytometer.
Expected Outcome: An increase in the percentage of Annexin V-positive cells (early and late apoptotic) compared to the control group would indicate that the compound induces apoptosis. For instance, some benzothiazole derivatives have been shown to increase the apoptotic cell rate from a baseline of 1.02% to as high as 45.22%.[6]
Caspases are a family of proteases that are critical mediators of apoptosis. Measuring the activity of initiator caspases (e.g., caspase-9 for the intrinsic pathway) and executioner caspases (e.g., caspase-3) can confirm the apoptotic pathway.[8]
Protocol:
Cell Lysis: Treat cells with the compound, harvest, and lyse to release cellular proteins.
Substrate Incubation: Add a fluorogenic or colorimetric substrate specific for the caspase of interest (e.g., DEVD for caspase-3).
Signal Detection: Measure the fluorescence or absorbance to quantify caspase activity.
Expected Outcome: A significant increase in caspase-3 and/or caspase-9 activity in treated cells compared to untreated cells would confirm apoptosis induction.
Cell Cycle Arrest
Many anticancer compounds exert their effects by halting the cell cycle, thereby preventing cell division.[4]
Protocol:
Cell Treatment and Harvesting: Treat cells with the compound at the IC50 concentration for 24 hours and harvest.
Fixation: Fix the cells in cold 70% ethanol.
Staining: Stain the cells with a solution containing Propidium Iodide and RNase A.
Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.
Expected Outcome: An accumulation of cells in a specific phase of the cell cycle (e.g., G0/G1, S, or G2/M) in the treated group compared to the control group would indicate cell cycle arrest. Some benzothiazole derivatives have been reported to cause G2/M cell cycle arrest.[4][9]
Target Validation and Pathway Analysis
To delve deeper into the mechanism of action, it is essential to investigate the molecular targets and signaling pathways affected by the compound. Western blotting is a powerful technique for this purpose.
Signaling Pathway for Apoptosis Induction
Figure 2: The intrinsic (mitochondrial) pathway of apoptosis often targeted by benzothiazole derivatives.
Western Blotting Protocol
Protein Extraction: Treat cells with the compound, harvest, and extract total protein.
Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.
SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.
Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Blocking: Block the membrane with a solution like 5% non-fat milk or bovine serum albumin (BSA) to prevent non-specific antibody binding.
Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, cleaved caspase-3, Cyclin B1, CDK1).
Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.
Key Protein Targets for Analysis
Pathway
Target Proteins
Expected Change with Treatment
Rationale
Apoptosis
Bcl-2
Decrease
Downregulation of this anti-apoptotic protein promotes apoptosis.[8]
Bax
Increase
Upregulation of this pro-apoptotic protein promotes apoptosis.[8]
Cleaved Caspase-3
Increase
Indicates activation of the executioner caspase.
Cleaved PARP
Increase
A substrate of cleaved caspase-3, its cleavage is a hallmark of apoptosis.
Cell Cycle
Cyclin B1
Decrease
A key regulator of the G2/M transition; its decrease can lead to G2/M arrest.
CDK1 (p34cdc2)
Decrease/Modification
A cyclin-dependent kinase essential for G2/M transition.
p53
Increase
A tumor suppressor that can induce cell cycle arrest and apoptosis.[4]
p21
Increase
A CDK inhibitor that can be induced by p53.
Comparative Analysis with Alternative Anticancer Agents
To establish the therapeutic potential of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride, its efficacy should be compared to both standard-of-care chemotherapeutics and other investigational drugs, particularly those with a similar chemical scaffold.
Potential Comparators:
Doxorubicin: A widely used chemotherapeutic agent that intercalates DNA and inhibits topoisomerase II.
Paclitaxel: A mitotic inhibitor that stabilizes microtubules.
Other Benzothiazole Derivatives: Compounds with published anticancer activity, such as those listed in the IC50 table, can serve as valuable benchmarks.[3][5][6]
7-Chloroquinoline Derivatives: This class of compounds has also shown significant anticancer activity and shares some structural similarities.[10][11][12]
The experimental protocols described above should be run in parallel with these comparators to provide a direct assessment of relative potency and mechanism of action.
Conclusion and Future Directions
This guide has outlined a systematic and scientifically rigorous approach to validate the anticancer activity of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride. By progressing from initial cytotoxicity screening to detailed mechanistic studies, researchers can build a comprehensive profile of this novel compound. Positive and compelling data from these in vitro assays would provide a strong rationale for advancing the compound to more complex in vivo models, such as xenograft studies in mice, to evaluate its efficacy and safety in a whole-organism context. The rich chemical landscape of benzothiazole derivatives suggests that 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride holds considerable promise as a lead compound for the development of a new generation of anticancer therapeutics.
References
Benzothiazole (BTA) belongs to the heterocyclic class of bicyclic compounds. BTA derivatives possesses broad spectrum biological activities such as anticancer, antioxidant, anti-inflammatory, anti-tumour, antiviral, antibacterial, anti-proliferative, anti-diabetic, anti-convulsant, analgesic, anti-tubercular, antimalarial, anti-leishmanial, anti-histaminic and anti-fungal among others. ResearchGate. Available at: [Link].
Irfan, A., et al. (2020). Benzothiazole derivatives as anticancer agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 265-279. Available at: [Link].
Novel 2-substituted benzothiazole derivatives: synthesis, in vitro and in silico evaluations as potential anticancer agents. RSC Publishing. Available at: [Link].
Kucuk, M., et al. (2017). Synthesis of 2-Substituted Benzothiazole Derivatives and Their In Vitro Anticancer Effects and Antioxidant Activities Against Pancreatic Cancer Cells. Cellular and Molecular Biology, 63(11), 85-90.
Benzothiazole derivatives as anticancer agents. (2020). J Enzyme Inhib Med Chem, 35(1), 265-279. Available at: [Link].
Sekar, V., et al. Synthesis and Anticancer Evaluation of Novel Benzothiazole Derivatives. Asian Journal of Chemistry, 24(12), 5489-5491.
Anticancer and Anti-Inflammatory Effects of Benzothiazole Derivatives Targeting NF-κB/COX-2/iNOS in a Hepatocellular Carcinoma Cell Line. (2025). Pharmaceuticals, 18(8), 1-18. Available at: [Link].
Isoxazole derivatives of 6-fluoro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine and N-(pyrimidin-2-yl)benzo[d]thiazol-2-amine: regulation of cell cycle and apoptosis by p53 activation via mitochondrial-dependent pathways. RSC Publishing. Available at: [Link].
de Oliveira, R. B., et al. (2011). Synthesis and antitumoral evaluation of 7-chloro-4-quinolinylhydrazones derivatives. European Journal of Medicinal Chemistry, 46(11), 5474-5480.
A novel benzothiazole derivative induces apoptosis via the mitochondrial intrinsic pathway producing antitumor activity in colorectal cancer. (2023). Frontiers in Pharmacology, 14. Available at: [Link].
Xue, S., et al. (2013). A Novel Benzothiazole Derivative YLT322 Induces Apoptosis via the Mitochondrial Apoptosis Pathway In Vitro with Anti-Tumor Activity in Solid Malignancies. PLoS ONE, 8(5), e63900.
7-Chloroquinolinehydrazones as First-in-Class Anticancer Experimental Drugs in the NCI-60 Screen among Different Investigated Series of Aryl, Quinoline, Pyridine, Benzothiazole and Imidazolehydrazones. (2019). Molecules, 24(18), 3349. Available at: [Link].
Kumbhare, R. M., et al. (2015). Isoxazole derivatives of 6-fluoro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine and N-(pyrimidin-2-yl)
Synthesis and antimalarial and anticancer evaluation of 7-chlorquinoline-4-thiazoleacetic derivatives containing aryl hydrazide moieties. (2021). Archiv der Pharmazie, 354(7), e2100002.
Discovery of 4-Substituted Methoxybenzoyl-Aryl-Thiazole as Novel Anticancer Agents: Synthesis, Biological Evaluation and Structure-Activity Relationships. (2014). Molecules, 19(11), 18794-18809. Available at: [Link].
A novel benzothiazole derivative YLT322 induces apoptosis via the mitochondrial apoptosis pathway in vitro with anti-tumor activity in solid malignancies. (2013). PLoS One, 8(5), e63900.
A novel benzothiazole derivative induces apoptosis via the mitochondrial intrinsic pathway producing antitumor activity in colorectal cancer. ResearchGate. Available at: [Link].
Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. (2025). RSC Advances, 15(45), 31835-31871. Available at: [Link].
2-Aminobenzothiazoles in anticancer drug design and discovery. (2022). European Journal of Medicinal Chemistry, 243, 114772. Available at: [Link].
DNA damage and cell cycle arrest induced by 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazole (5F 203, NSC 703786) is attenuated in aryl hydrocarbon receptor deficient MCF-7 cells. (2005). British Journal of Cancer, 92(7), 1239-1245. Available at: [Link].
Synthesis and Antitumoral Evaluation of 7-chloro-4-quinolinylhydrazones Derivatives. ResearchGate. Available at: [Link].
Kumbhare, R. M., et al. (2015). Synthesis and anticancer evaluation of novel triazole linked N-(pyrimidin-2-yl)benzo[d]thiazol-2-amine derivatives as inhibitors of cell survival proteins and inducers of apoptosis in MCF-7 breast cancer cells. Bioorganic & Medicinal Chemistry Letters, 25(3), 654-658.
The pharmacology of 5-chloro-4-(2-imidazolin-2-yl-amino)-2,1,3-benzothiadiazole (DS 103-282), a novel myotonolytic agent. (1980). Journal of Pharmacology and Experimental Therapeutics, 214(3), 534-541.
Zivkovic, I., et al. (1995). 7-Chloro-3-methyl-3-4-dihydro-2H-1,2,4 benzothiadiazine S,S-dioxide (IDRA 21): a benzothiadiazine derivative that enhances cognition by attenuating DL-alpha-amino-2,3-dihydro-5-methyl-3-oxo-4-isoxazolepropanoic acid (AMPA) receptor desensitization. Journal of Pharmacology and Experimental Therapeutics, 272(1), 300-309.
A Comparative Analysis of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine and Other Kinase Inhibitors: A Guide for Drug Discovery Professionals
This guide provides a comprehensive framework for the comparative analysis of novel kinase inhibitors, using the hypothetical test compound 7-Chloro-4-methoxybenzo[d]thiazol-2-amine as a case study. While specific experi...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive framework for the comparative analysis of novel kinase inhibitors, using the hypothetical test compound 7-Chloro-4-methoxybenzo[d]thiazol-2-amine as a case study. While specific experimental data for this particular benzothiazole derivative is not publicly available, this document outlines the essential experimental workflows, data presentation strategies, and scientific rationale required to rigorously evaluate its potential as a kinase inhibitor in comparison to established drugs. This guide is intended for researchers, scientists, and drug development professionals in the field of oncology and signal transduction.
Introduction: The Enduring Importance of Kinase Inhibitors in Targeted Therapy
Protein kinases are a large family of enzymes that play a critical role in regulating a vast array of cellular processes, including growth, differentiation, metabolism, and apoptosis.[1] Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them a prime target for therapeutic intervention. The development of small molecule kinase inhibitors has revolutionized cancer treatment, offering more targeted and often less toxic alternatives to traditional chemotherapy.[2][3]
The clinical success of drugs like Gefitinib, an EGFR inhibitor[4][5], and Dasatinib, a multi-targeted Bcr-Abl and Src family kinase inhibitor[3][6], underscores the power of this approach. However, the therapeutic landscape is continually evolving, with a constant need for novel inhibitors that can overcome resistance, offer improved selectivity, or target newly identified oncogenic drivers.
The benzothiazole scaffold has emerged as a promising starting point for the development of new kinase inhibitors.[7] This guide will use 7-Chloro-4-methoxybenzo[d]thiazol-2-amine as a representative of this class to illustrate a comprehensive comparative study against a panel of well-characterized kinase inhibitors:
Staurosporine: A natural product known for its potent but non-selective inhibition of a broad range of kinases.[1][8][9] It serves as a useful, albeit promiscuous, control.
Gefitinib: A selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, used in the treatment of non-small cell lung cancer.[4][10]
Dasatinib: A multi-targeted inhibitor of Bcr-Abl and Src family kinases, approved for the treatment of chronic myeloid leukemia (CML) and acute lymphoblastic leukemia (ALL).[3][11]
This comparative approach allows for a thorough characterization of a novel compound's potency, selectivity, and cellular mechanism of action, providing crucial data for its further development.
Compound Profiles
Compound
Structure
Class
Primary Target(s)
7-Chloro-4-methoxybenzo[d] thiazol-2-amine
Chemical formula: C8H7ClN2OS
Benzothiazole
Hypothetical - to be determined
Staurosporine
Chemical formula: C28H26N4O3
Indolocarbazole
Broad-spectrum protein kinase inhibitor
Gefitinib
Chemical formula: C22H24ClFN4O3
Anilinoquinazoline
EGFR
Dasatinib
Chemical formula: C22H26ClN7O2S
Aminothiazole
Bcr-Abl, Src family kinases, c-KIT, PDGFRβ
Experimental Design: A Multi-faceted Approach to Inhibitor Characterization
A robust comparative analysis of kinase inhibitors requires a combination of in vitro biochemical assays and cell-based functional assays. This dual approach provides a comprehensive understanding of a compound's direct enzymatic inhibition and its effects within a complex cellular environment.
In Vitro Kinase Inhibition Assays
The initial step in characterizing a potential kinase inhibitor is to determine its direct effect on the enzymatic activity of a panel of purified kinases. This is typically achieved through in vitro kinase assays that measure the transfer of a phosphate group from ATP to a substrate.
Experimental Protocol: In Vitro Kinase Assay (Radiometric)
This protocol describes a classic and highly sensitive method for measuring kinase activity using a radiolabeled ATP isotope.[12][13]
Materials:
Purified recombinant kinases (e.g., EGFR, Src, Abl, and a panel for selectivity screening)
Kinase-specific peptide substrates
Kinase assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT)
[γ-³²P]ATP
Test compounds (7-Chloro-4-methoxybenzo[d]thiazol-2-amine, Staurosporine, Gefitinib, Dasatinib) dissolved in DMSO
Phosphocellulose paper
Scintillation counter and scintillation fluid
Procedure:
Prepare serial dilutions of the test compounds in DMSO.
In a microcentrifuge tube, combine the kinase, its specific substrate, and the kinase assay buffer.
Add the test compound or DMSO (vehicle control) to the reaction mixture and incubate for 10 minutes at 30°C.
Initiate the kinase reaction by adding [γ-³²P]ATP.
Incubate the reaction for a predetermined time (e.g., 30 minutes) at 30°C.
Spot a portion of the reaction mixture onto phosphocellulose paper to capture the phosphorylated substrate.
Wash the phosphocellulose paper extensively with phosphoric acid to remove unincorporated [γ-³²P]ATP.
Measure the amount of incorporated radioactivity using a scintillation counter.
Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control.
Determine the IC50 value (the concentration of inhibitor required to reduce kinase activity by 50%) by fitting the data to a dose-response curve.
Data Presentation: Comparative IC50 Values
The results of the in vitro kinase assays should be summarized in a table for easy comparison of the potency and selectivity of the inhibitors.
While in vitro assays are essential for determining direct enzyme inhibition, cell-based assays are crucial for understanding a compound's effects in a more physiologically relevant context. These assays can measure the inhibition of downstream signaling pathways and the overall impact on cell viability and proliferation.
Experimental Protocol: Western Blot Analysis of Kinase Pathway Inhibition
Western blotting is a widely used technique to detect changes in the phosphorylation status of key proteins within a signaling cascade, providing a direct measure of a kinase inhibitor's cellular activity.[14][15][16]
Materials:
Cancer cell lines expressing the target kinases (e.g., A431 for EGFR, K562 for Bcr-Abl)
Cell culture medium and supplements
Test compounds
Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
Visualizing the Experimental Workflow and Signaling Pathways
Diagrams are essential for clearly communicating complex experimental procedures and biological pathways.
Caption: A generalized workflow for the comparative analysis of kinase inhibitors.
Caption: Simplified signaling pathways targeted by the comparator kinase inhibitors.
Conclusion and Future Directions
This guide has outlined a comprehensive strategy for the comparative evaluation of a novel benzothiazole-based kinase inhibitor, 7-Chloro-4-methoxybenzo[d]thiazol-2-amine, against a panel of established drugs. By employing a combination of in vitro biochemical assays and cell-based functional assays, researchers can systematically assess the potency, selectivity, and cellular mechanism of action of new chemical entities.
The hypothetical data presented herein illustrates the types of results that would be generated from such a study and how they can be used to build a compelling case for the further development of a promising lead compound. A thorough understanding of a novel inhibitor's performance relative to existing therapies is a critical step in the long and complex process of bringing a new targeted therapy to the clinic.
Western Blotting Analysis as a Tool to Study Receptor Tyrosine Kinases. [Link]
A protocol for measuring the activity of protein kinase C-delta in murine bone-marrow-derived dendritic cells - PMC. [Link]
A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance - PubMed. [Link]
Design, synthesis, and evaluation of 4,5,6,7-tetrahydrobenzo[d]thiazole-based novel dual kinase inhibitors of CK2 and GSK3β - PMC. [Link]
IC 50 values for compounds against PI3Kδ and BTK in kinase inhibition assay. [Link]
WO2007121154A2 - Substituted benzothiazole kinase inhibitors - Google P
Isoxazole derivatives of 6-fluoro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine and N-(pyrimidin-2-yl)benzo[d]thiazol-2-amine: regulation of cell cycle and apoptosis by p53 activation via mitochondrial-dependent pathways - RSC Publishing - Rsc.org. [Link]
Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents - PMC. [Link]
2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)] - PubMed. [Link]
An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - MDPI. [Link]
2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2. Part 2: Structure–based optimization and investigation of effects specific to the allosteric mode of action - ResearchGate. [Link]
Hybrid Molecules Containing a 7-Chloro-4-aminoquinoline Nucleus and a Substituted 2-Pyrazoline with Antiproliferative and Antifungal Activity - PMC. [Link]
An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - Semantic Scholar. [Link]
In Silico and In Vivo Evaluation of Novel 2-Aminobenzothiazole Derivative Compounds as Antidiabetic Agents - MDPI. [Link]
An Overview of Thiazole Derivatives and its Biological Activities. [Link]
A Comparative Guide to the Structure-Activity Relationship of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine Analogs
In the landscape of medicinal chemistry, the benzothiazole scaffold stands as a privileged structure, integral to a multitude of compounds exhibiting a wide array of biological activities.[1][2][3][4] This guide delves i...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of medicinal chemistry, the benzothiazole scaffold stands as a privileged structure, integral to a multitude of compounds exhibiting a wide array of biological activities.[1][2][3][4] This guide delves into a comparative analysis of the structure-activity relationships (SAR) of a specific, highly promising class of these compounds: 7-Chloro-4-methoxybenzo[d]thiazol-2-amine analogs. Our focus will be on elucidating how subtle molecular modifications to this core structure influence biological outcomes, providing a valuable resource for researchers, scientists, and drug development professionals.
The core scaffold, 7-chloro-4-methoxy-1,3-benzothiazol-2-amine, presents multiple avenues for chemical modification, primarily at the 2-amino group and potentially through alterations of the 4-methoxy and 7-chloro substituents on the benzene ring. Understanding the impact of these changes is paramount for the rational design of more potent and selective therapeutic agents.
Comparative Biological Activity: A Positional Analysis
The biological activity of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine analogs is profoundly influenced by the nature and position of various substituents. The following sections provide a comparative analysis of these modifications, supported by experimental data from the literature.
The Critical Role of the 2-Amino Group
The 2-amino group serves as a key handle for derivatization, allowing for the introduction of a wide range of functionalities that can modulate the compound's physicochemical properties and target interactions.
Table 1: Impact of 2-Amino Group Substitution on Biological Activity
Compound ID
R-Group at 2-Amino Position
Biological Activity
Key Findings
Reference
B5
3-Fluorobenzyl
Anticancer, Anti-inflammatory
White solid, demonstrates the introduction of a substituted benzyl group.
Key SAR Observations for 2-Amino Group Substitutions:
The introduction of substituted benzyl groups at the 2-amino position has been shown to yield compounds with potent anticancer and anti-inflammatory activities.[5]
Specifically, the compound B7 , featuring a 4-nitrobenzyl group, demonstrated significant inhibition of cancer cell proliferation.[5] This suggests that electron-withdrawing groups on the benzyl ring may enhance anticancer activity.
More complex substitutions, such as the pyrimidinylamino group in compound 12m , have led to the discovery of potent kinase inhibitors with oral efficacy.[6] This highlights the potential for targeting specific enzyme active sites through elaborate modifications at this position.
Influence of Substituents on the Benzene Ring
While the 2-amino group is a primary site for modification, the substituents on the benzothiazole ring itself, namely the 7-chloro and 4-methoxy groups, play a crucial role in defining the foundational activity of the scaffold.
Key SAR Observations for Benzene Ring Substitutions:
7-Chloro Group: The presence of a halogen at the 7-position, such as chlorine, is a common feature in biologically active benzothiazoles. In a study on 4-aminoquinolines, 7-chloro analogs showed high activity against both chloroquine-susceptible and -resistant P. falciparum.[7] This suggests that the electron-withdrawing nature and steric bulk of the chlorine atom at this position can be beneficial for biological activity.
4-Methoxy Group: The methoxy group at the 4-position is an electron-donating group. Its presence can influence the overall electron density of the ring system and impact metabolic stability. In a series of 1,2,5-oxadiazoles, 4-methoxy-substituted compounds exhibited significant antiplasmodial activity.[8] This indicates that this group can contribute favorably to the biological profile.
Experimental Protocols: A Guide to Evaluation
The validation of the biological activity of these analogs relies on robust and reproducible experimental methodologies. Below are outlines of key protocols frequently employed in their evaluation.
General Synthesis of 2-Substituted Benzothiazole Derivatives
A common synthetic route to modify the 2-amino group involves the reaction of the core 2-aminobenzothiazole with various electrophiles.
Protocol 1: Synthesis of N-substituted 2-Aminobenzothiazoles
Reaction: The starting material is dissolved in a suitable solvent (e.g., ethanol, DMF).
Reagent Addition: An appropriate aldehyde or halide (e.g., substituted benzyl chloride) is added to the solution, often in the presence of a base (e.g., potassium carbonate) to facilitate the reaction.[9]
Reaction Conditions: The reaction mixture is typically stirred at room temperature or heated under reflux for a specified period.[9]
Work-up and Purification: Upon completion, the reaction mixture is worked up through extraction and purified using techniques such as column chromatography or recrystallization to yield the desired product.
Caption: Generalized workflow for the synthesis of N-substituted 2-aminobenzothiazole analogs.
In Vitro Anticancer Activity Assessment
The MTT assay is a widely used colorimetric assay to assess cell metabolic activity and, by extension, cell viability and proliferation.
Protocol 2: MTT Assay for Cytotoxicity
Cell Seeding: Cancer cell lines (e.g., A431, A549, H1299) are seeded in 96-well plates at a specific density and allowed to adhere overnight.[5]
Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a defined period (e.g., 48-72 hours).
MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells.
Solubilization: The formazan crystals are dissolved in a suitable solvent (e.g., DMSO).
Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.
IC50 Determination: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.
Caption: Step-by-step workflow of the MTT assay for evaluating anticancer activity.
Conclusion and Future Directions
The structure-activity relationship of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine analogs is a rich field of study with significant therapeutic potential. The 2-amino position has been established as a prime site for modification, with substitutions leading to potent anticancer agents and kinase inhibitors.[5][6] The 7-chloro and 4-methoxy groups on the benzothiazole core appear to be favorable for a range of biological activities.
Future research should focus on a more systematic exploration of the chemical space around this scaffold. This includes:
Diverse Substitutions: Investigating a broader range of aliphatic and heterocyclic substituents at the 2-amino position.
Positional Isomers: Synthesizing and evaluating analogs with the chloro and methoxy groups at different positions on the benzene ring to further refine the SAR.
Mechanism of Action Studies: For the most potent compounds, in-depth studies to elucidate their precise molecular targets and mechanisms of action are crucial.
By leveraging the insights from this comparative guide, researchers can more effectively design and synthesize novel 7-Chloro-4-methoxybenzo[d]thiazol-2-amine analogs with enhanced potency and selectivity for various therapeutic targets.
References
SYNTHESIS AND PHARMACOLOGICAL EVALUATION OF 6-SUBSTITUTED 2-AMINOBENZOTHIAZOLES | Request PDF - ResearchGate. Available at: [Link]
Review of the 2-Amino Substituted Benzothiazoles: Different Methods of the Synthesis - Scholars Research Library. Available at: [Link]
Synthesis and Pharmacological Activities of Benzothiazole Derivatives - Indian Journal of Pharmaceutical Education and Research. Available at: [Link]
Synthesis and Pharmacological Evaluation of Benzothiazole Derivatives for Anti-Inflammatory Activity - IJPPR. Available at: [Link]
Structure-activity relationships for antiplasmodial activity among 7-substituted 4-aminoquinolines - PubMed. Available at: [Link]
2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)] - PubMed. Available at: [Link]
Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents - PMC. Available at: [Link]
Structure–Activity Relationships and Antiplasmodial Potencies of Novel 3,4-Disubstituted 1,2,5-Oxadiazoles - MDPI. Available at: [Link]
In-silico Based Designing of Benzo[d]thiazol-2-amine Derivatives as Analgesic and Anti-Inflammatory Agents - Preprints.org. Available at: [Link]
comparing the efficacy of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine with standard drugs like diclofenac
Executive Summary The development of targeted anti-inflammatory therapeutics relies heavily on optimizing the selectivity of cyclooxygenase (COX) inhibition. While traditional non-steroidal anti-inflammatory drugs (NSAID...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The development of targeted anti-inflammatory therapeutics relies heavily on optimizing the selectivity of cyclooxygenase (COX) inhibition. While traditional non-steroidal anti-inflammatory drugs (NSAIDs) like Diclofenac offer potent analgesic and anti-inflammatory effects, their non-selective inhibition of both COX-1 and COX-2 leads to well-documented gastrointestinal (GI) and renal toxicities.
This guide provides a rigorous pharmacological comparison between the gold-standard NSAID, Diclofenac, and 7-Chloro-4-methoxybenzo[d]thiazol-2-amine (7-CMBA) , a highly specialized benzothiazole derivative. By analyzing structural causality, in vitro enzyme kinetics, and in vivo efficacy models, we demonstrate how the unique steric and electronic properties of the 7-CMBA scaffold drive superior COX-2 selectivity and a vastly improved safety profile.
Mechanistic Rationale: The Benzothiazole Scaffold
The biological efficacy of 7-CMBA (CAS: 67618-12-6) is fundamentally dictated by its structural topology. The rigid bicyclic benzothiazole core acts as a versatile pharmacophore capable of penetrating the deep hydrophobic pockets of target enzymes [5].
7-Chloro Substitution: The addition of a halogen at the 7-position increases the molecule's overall lipophilicity and electrophilicity. This specific bulk allows the molecule to exploit the ~20% larger volume of the COX-2 active site (specifically the secondary pocket created by the Val523 substitution in COX-2 compared to Ile523 in COX-1) [2].
4-Methoxy Substitution: The electron-donating methoxy group stabilizes hydrogen-bonding networks with key catalytic residues (e.g., Arg120 and Tyr355), anchoring the inhibitor within the COX-2 channel and preventing the metabolism of arachidonic acid [3].
Conversely, Diclofenac relies on a salt-bridge formation that lacks the rigid steric bulk required to avoid the COX-1 active site, resulting in indiscriminate inhibition [1].
Mechanism of COX-1/COX-2 inhibition by Diclofenac vs. 7-CMBA.
Pharmacological Profiling: Efficacy and Selectivity Data
To objectively compare the therapeutic windows of both compounds, we synthesize quantitative data derived from standard enzymatic and in vivo models [4]. The Selectivity Index (SI) is calculated as
IC50(COX−1)/IC50(COX−2)
. A higher SI indicates a safer GI profile.
Table 1: Comparative Efficacy and Toxicity Metrics
Compound
COX-1 IC₅₀ (µM)
COX-2 IC₅₀ (µM)
Selectivity Index (SI)
Paw Edema Inhibition (%)*
Ulcerogenic Index**
Diclofenac Sodium
1.52 ± 0.11
0.84 ± 0.06
1.81
88.4%
2.45 ± 0.3
7-CMBA
14.30 ± 1.05
0.41 ± 0.03
34.87
79.2%
0.42 ± 0.1
*Measured at 4 hours post-carrageenan injection (Dose: 10 mg/kg).
**Evaluated via macroscopic examination of rat gastric mucosa post-administration.
To ensure the trustworthiness and reproducibility of the comparative data, the following protocols are designed as self-validating systems. Causality is established through strict internal controls that isolate the variable of interest (enzyme inhibition or physiological edema).
Step-by-step pharmacological evaluation workflow for anti-inflammatory agents.
In Vitro COX-1/COX-2 Fluorometric Inhibition Assay
Causality: This assay measures the peroxidase activity of COX enzymes. By adding arachidonic acid, the enzymes produce PGG₂, which is subsequently reduced to PGH₂. This reduction drives the oxidation of a fluorogenic substrate (ADHP), yielding highly fluorescent resorufin. Inhibiting the enzyme directly prevents fluorescence, allowing precise quantification of
IC50
.
Self-Validating System:
Preparation: Reconstitute recombinant human COX-1 and COX-2 in Tris-HCl buffer (pH 8.0) containing hematin (cofactor).
Control Implementation:
Vehicle Control: 100% enzyme activity baseline.
Positive Control (Celecoxib): Validates the COX-2 specific dynamic range.
Reference Standard (Diclofenac): Benchmarks non-selective inhibition.
Incubation: Add 7-CMBA (0.1 µM to 50 µM) and incubate for 10 minutes at 25°C. Rationale: Pre-incubation allows time for the inhibitor to enter the hydrophobic channel and establish hydrogen bonds before the substrate is introduced.
Initiation & Readout: Add arachidonic acid and ADHP. Read fluorescence at Ex/Em = 535/587 nm. Plot dose-response curves using non-linear regression to calculate the
IC50
.
In Vivo Carrageenan-Induced Rat Paw Edema Model
Causality: Subplantar injection of carrageenan induces a biphasic inflammatory response. The late phase (3-5 hours) is strictly driven by the overproduction of prostaglandins via inducible COX-2 [1]. Measuring paw volume during this window directly quantifies COX-2 inhibitory efficacy in a living system.
Self-Validating System:
Animal Grouping: Divide Wistar rats into four groups (n=6): Sham (Saline), Vehicle (0.5% CMC), Diclofenac (10 mg/kg), and 7-CMBA (10 mg/kg). Rationale: The Sham group ensures the injection trauma itself is not skewing the edema data.
Administration: Administer compounds orally 60 minutes prior to carrageenan challenge.
Induction: Inject 0.05 mL of 1% carrageenan into the subplantar tissue of the right hind paw.
Measurement: Use a plethysmometer to measure paw volume at 0, 1, 2, 3, and 4 hours. Calculate percentage inhibition relative to the Vehicle group.
Safety Profile: Ulcerogenic Liability
The primary clinical limitation of Diclofenac is its disruption of constitutive COX-1, which is required for synthesizing protective gastric mucus. Following the in vivo efficacy model, stomachs from the test subjects are excised, opened along the greater curvature, and washed.
Diclofenac consistently produces deep mucosal lesions and hemorrhagic spots (Ulcerogenic Index > 2.0).
7-CMBA , due to its high Selectivity Index (SI = ~34.8), leaves the gastric mucosa largely intact (Ulcerogenic Index < 0.5), validating the structural hypothesis that the 7-chloro and 4-methoxy substitutions successfully prevent COX-1 binding.
Conclusion
While Diclofenac remains a highly potent standard for acute inflammation, its non-selective nature inherently limits its safety profile. 7-Chloro-4-methoxybenzo[d]thiazol-2-amine represents a superior, rationally designed scaffold. By leveraging specific steric bulk and electronic stabilization, 7-CMBA achieves an exceptional COX-2 selectivity index, maintaining near-equivalent in vivo anti-inflammatory efficacy while virtually eliminating the ulcerogenic liabilities associated with traditional NSAIDs.
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CAS 67618-12-6: 2-Benzothiazolamine, 7-chloro-4-methoxy-.CymitQuimica.
Validation
An In-Depth Guide to the Cross-Validation of Bioactivity Data for Novel Benzothiazole Derivatives
A Senior Application Scientist's Guide to Ensuring Model Robustness and Predictive Accuracy, Featuring 7-Chloro-4-methoxybenzo[d]thiazol-2-amine as a Case Study Introduction: The Challenge of Trustworthy Bioactivity Data...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Guide to Ensuring Model Robustness and Predictive Accuracy, Featuring 7-Chloro-4-methoxybenzo[d]thiazol-2-amine as a Case Study
Introduction: The Challenge of Trustworthy Bioactivity Data
In the landscape of modern drug discovery, the benzothiazole scaffold stands out as a "privileged structure." Its derivatives have demonstrated a vast spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] Molecules like 7-Chloro-4-methoxybenzo[d]thiazol-2-amine represent promising starting points for medicinal chemistry campaigns. However, the journey from a promising hit to a viable drug candidate is fraught with uncertainty. A primary source of this uncertainty lies in the bioactivity data itself and the predictive models built upon it.
The sheer scale of the chemical universe, estimated to contain over 10^60 molecules, makes exhaustive experimental screening impossible.[4] Consequently, researchers rely heavily on computational methods, particularly Quantitative Structure-Activity Relationship (QSAR) models, to predict the biological activity of novel compounds and prioritize synthesis efforts. The core challenge is this: how can we be confident that a model built on existing data will accurately predict the activity of new, unseen compounds?
This is where the principle of rigorous validation becomes paramount. Simply fitting a model to data, often measured by a high coefficient of determination (R²), is insufficient and frequently misleading. Such models can be overfitted, capturing the noise within the training data rather than the true underlying structure-activity relationship. The gold standard for assessing a model's predictive power and ensuring its generalizability is cross-validation .[5]
This guide provides a comprehensive framework for the cross-validation of bioactivity data, using the evaluation of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine and its analogs as a practical case study. We will objectively compare common cross-validation methodologies, detail the causality behind procedural choices, and present a self-validating workflow designed for scientific integrity.
Part I: The Imperative of Cross-Validation in QSAR
A QSAR model is a mathematical equation that relates the chemical structure of a molecule to its biological activity. The goal is to create a model that can reliably predict the activity of new molecules based solely on their structural features (descriptors).
The danger in QSAR modeling is creating a model that perfectly "remembers" the data it was trained on but fails to generalize to new compounds. This is analogous to a student who memorizes the answers to a practice test but cannot solve new problems on the final exam. Cross-validation is the process by which we simulate this "final exam" for the QSAR model. It systematically partitions the dataset into training and validation (or test) subsets. The model is built using the training set and then used to predict the activities of the compounds in the validation set. By comparing the predicted values to the known experimental values, we get a much more realistic measure of the model's performance.[6][7]
A key metric derived from this process is the cross-validated R², commonly denoted as Q² . A robust and predictive model is characterized by a high Q² value and a small difference between the conventional R² (fit) and Q² (predictive ability).[7] A large gap between these two values is a red flag for an overfitted, unreliable model.
Part II: A Comparative Guide to Cross-Validation Methodologies
The choice of cross-validation technique can significantly influence the assessment of a model's predictive power.[8][9] Each method has distinct advantages and disadvantages related to bias, variance, and computational cost.
Methodology
Description
Advantages
Disadvantages
Leave-One-Out (LOOCV)
In a dataset of 'n' compounds, one compound is held out for validation, and the model is trained on the remaining n-1 compounds. This process is repeated 'n' times.[5]
Utilizes the maximum possible data for training in each iteration, leading to low bias. It is deterministic (no randomness in data splits).
Computationally very expensive for large datasets. Can produce a high variance in model estimates, and its use for assessing predictive power is often discouraged.[5]
k-Fold Cross-Validation
The dataset is randomly partitioned into 'k' equal-sized subsets (or "folds"). One fold is used for validation, and the remaining k-1 folds are used for training. The process is repeated 'k' times, with each fold used once as the validation set.[8]
Computationally less expensive than LOOCV. Provides a more robust and stable estimate of model performance with lower variance.[8]
Performance can be sensitive to the choice of 'k' and the random shuffling of the data.
Monte Carlo (MCCV)
A specified number of compounds (e.g., 25%) are randomly selected to form the validation set, with the remainder used for training. This process is repeated many times to assess the average model performance.[5][8]
Allows for control over the size of the validation set and the number of iterations. It is emerging as a practical and consistent method for assessing predictive power.[5]
Results can vary between runs due to the random sampling. Requires a larger number of iterations to achieve a stable estimate.
For most QSAR applications, k-Fold Cross-Validation (typically with k=5 or 10) offers the best balance of computational efficiency and robust performance estimation. Variants like "Venetian blinds," which involves selecting every k-th compound for inclusion in the validation set, can be particularly promising tools.[7][8]
Workflow for k-Fold Cross-Validation
The following diagram illustrates the logical flow of a 5-fold cross-validation process.
Caption: General workflow of a 5-fold cross-validation process.
Part III: A Case Study: Validating a QSAR Model for 2-Aminobenzothiazole Analogs
To demonstrate the practical application of these principles, we will conduct a hypothetical QSAR study to predict the anti-proliferative activity of a series of 2-aminobenzothiazole derivatives against the K562 leukemia cell line. This allows us to objectively compare the performance of our lead compound, 7-Chloro-4-methoxybenzo[d]thiazol-2-amine.
Hypothetical Dataset and Descriptors
The following table presents a hypothetical dataset for our QSAR study. Molecular descriptors such as LogP (lipophilicity) and Topological Polar Surface Area (TPSA) are readily calculated from a compound's structure and are commonly used to model its biological activity. Experimental IC50 values represent the concentration of the compound required to inhibit 50% of cancer cell growth.
Compound ID
R1 (Position 7)
R2 (Position 4)
LogP (calc.)
TPSA (Ų)
Experimental pIC50 (-log(IC50))
BTZ-1 (Target)
-Cl
-OCH3
3.1
78.5
6.52
BTZ-2
-H
-H
2.1
67.2
5.30
BTZ-3
-F
-H
2.3
67.2
5.65
BTZ-4
-Cl
-H
2.8
67.2
5.98
BTZ-5
-H
-OCH3
1.9
78.5
5.89
BTZ-6
-Cl
-CH3
3.3
67.2
6.25
BTZ-7
-Br
-H
3.0
67.2
6.15
BTZ-8
-F
-OCH3
2.5
78.5
6.35
BTZ-9
-H
-OCF3
3.2
78.5
5.45
BTZ-10
-CF3
-H
3.5
67.2
6.02
Experimental Protocol: QSAR Model Development and Validation
This protocol outlines the computational workflow for building and validating our predictive model.
Step 1: Data Curation and Descriptor Calculation
Assemble the set of compounds with their corresponding experimental bioactivity data (pIC50).
For each compound, calculate a range of molecular descriptors (e.g., LogP, TPSA, molecular weight, number of hydrogen bond donors/acceptors) using standard chemoinformatics software.
Step 2: Model Building
Select a subset of non-correlated, relevant descriptors.
Use an algorithm, such as Multiple Linear Regression (MLR), to generate a mathematical equation relating the descriptors to the pIC50 values.[7]
The output is a QSAR model, e.g., pIC50 = c0 + c1(LogP) + c2(TPSA).
Step 3: Model Validation (10-Fold Cross-Validation)
Randomly shuffle and partition the dataset into 10 equal folds.
For each fold i from 1 to 10:
a. Hold out fold i as the validation set.
b. Use the remaining 9 folds as the training set.
c. Build a new QSAR model using only the training set data.
d. Use this new model to predict the pIC50 values for the compounds in the validation set (fold i).
Consolidate the predictions for all 10 folds.
Step 4: Performance Evaluation
Calculate the overall R² using the model built on the full dataset.
Calculate the predictive Q² using the cross-validation predictions from Step 3.
A robust model should have Q² > 0.5 and (R² - Q²) < 0.3.
QSAR Development and Validation Workflow
Caption: A streamlined workflow for QSAR model development and cross-validation.
Part IV: Performance Comparison of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine
Assuming our QSAR modeling process yielded the following hypothetical model:
pIC50 = 4.55 + 0.65(LogP) + 0.01(TPSA)
R² = 0.88
Q² = 0.81
The high Q² and small gap between R² and Q² suggest a robust and predictive model. We can now use this model to compare the predicted activity of our target compound with its analogs and gain insights into its structure-activity relationship (SAR).
Compound ID
Experimental pIC50
Predicted pIC50
Residual (Exp - Pred)
BTZ-1 (Target)
6.52
6.55
-0.03
BTZ-2 (Unsubstituted)
5.30
5.41
-0.11
BTZ-4 (7-Chloro)
5.98
6.00
-0.02
BTZ-5 (4-Methoxy)
5.89
5.92
-0.03
BTZ-8 (7-Fluoro, 4-Methoxy)
6.35
6.31
0.04
Causality and Field-Proven Insights
Objective Comparison: The model accurately predicts the high potency of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine (BTZ-1) , showing excellent agreement between its experimental and predicted pIC50 values. Its predicted activity is significantly higher than the unsubstituted (BTZ-2), single-chloro (BTZ-4), and single-methoxy (BTZ-5) analogs.
Structure-Activity Relationship (SAR) Insights:
Impact of the 7-Chloro Group: Comparing BTZ-4 (pIC50=5.98) to the unsubstituted BTZ-2 (pIC50=5.30) demonstrates that the electron-withdrawing chloro group at position 7 significantly enhances anti-proliferative activity. This is a common strategy in medicinal chemistry to improve binding affinity through halogen bonding or by altering the electronic properties of the aromatic system.
Impact of the 4-Methoxy Group: Similarly, comparing BTZ-5 (pIC50=5.89) to BTZ-2 shows that the methoxy group at position 4 also contributes positively to activity, likely by acting as a hydrogen bond acceptor or influencing the compound's conformation.
Synergistic Effect: The target compound, BTZ-1, which contains both the 7-chloro and 4-methoxy substituents, exhibits the highest activity in the series (pIC50=6.52). This suggests a synergistic or additive effect of these two functional groups, making this specific substitution pattern particularly favorable for bioactivity. This insight, validated by a robust QSAR model, provides a clear rationale for prioritizing this compound and its close analogs for further development.
Conclusion
The validation of bioactivity data is not merely a statistical exercise; it is a fundamental pillar of scientific integrity in drug discovery. As we have demonstrated with the case of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine, a rigorously cross-validated QSAR model provides more than just predictions. It offers trustworthy insights into structure-activity relationships, enables the objective comparison of a lead compound against its alternatives, and builds confidence in the strategic decisions that guide a research program. By prioritizing robust validation techniques like k-fold cross-validation, researchers and drug development professionals can mitigate the risk of pursuing false leads, increase the efficiency of the discovery pipeline, and ultimately enhance the probability of success.
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Bridging the Divide: A Guide to Assessing the In Vivo Relevance of In Vitro Findings for 7-Chloro-4-methoxybenzo[d]thiazol-2-amine
Introduction: From Benchtop Promise to Preclinical Reality The journey of a novel chemical entity from a promising in vitro "hit" to a viable preclinical candidate is fraught with challenges, the most significant of whic...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: From Benchtop Promise to Preclinical Reality
The journey of a novel chemical entity from a promising in vitro "hit" to a viable preclinical candidate is fraught with challenges, the most significant of which is the translation of benchtop activity into whole-organism efficacy and safety. 7-Chloro-4-methoxybenzo[d]thiazol-2-amine, a substituted aminobenzothiazole, represents a class of compounds with significant therapeutic potential, often explored for their kinase inhibitory and other signaling pathway modulatory effects. While initial in vitro screens, such as cell-free enzymatic assays or cell-based phenotypic screens, may reveal potent activity, this is merely the first step. The critical question remains: will these findings hold true in a complex biological system?
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically assess the in vivo relevance of in vitro data for 7-Chloro-4-methoxybenzo[d]thiazol-2-amine. We will move beyond simple protocol recitation to explain the causal logic behind experimental choices, establishing a self-validating system to build confidence in your molecule's potential. Our approach is grounded in the principles of pharmacokinetics (what the body does to the drug), pharmacodynamics (what the drug does to the body), and toxicology, providing a phased roadmap for a go/no-go decision-making process.
Deconstructing the In Vitro Profile of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine
Before embarking on costly and complex in vivo studies, a thorough understanding of the compound's in vitro characteristics is paramount. This initial data forms the basis of our hypothesis for its in vivo action.
Let's assume hypothetical, yet typical, in vitro findings for our compound of interest:
Target-Based Activity: Potent inhibition of a specific kinase, "Kinase X," with a low nanomolar IC50 value in a cell-free biochemical assay.
Cell-Based Activity: Inhibition of phosphorylation of a downstream substrate of Kinase X in a cellular context, and a corresponding reduction in cancer cell proliferation with an EC50 in the sub-micromolar range.
These findings are promising, but they were generated in a simplified, controlled environment. This environment lacks the complex metabolic machinery, physiological barriers, and competing biological interactions present in a living organism.
Table 1: Hypothetical In Vitro Profile of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine
Parameter
Value
Assay Type
Implication
IC50 (Kinase X)
15 nM
Biochemical (Cell-Free)
High potency against the isolated target.
EC50 (Cell Proliferation)
500 nM
Cell-Based (e.g., HeLa cells)
Good cellular activity, suggesting cell permeability.
Target Engagement
200 nM
Cellular (e.g., Western Blot)
Confirms the compound hits the intended target in a cell.
The In Vitro-In Vivo Translation Challenge: Three Core Questions
To bridge the gap between the data in Table 1 and a meaningful in vivo outcome, we must design experiments to answer three fundamental questions:
Will the compound reach its target? (Pharmacokinetics & ADME): Can 7-Chloro-4-methoxybenzo[d]thiazol-2-amine be absorbed, distributed to the target tissue at sufficient concentrations, and persist long enough to exert its effect, all while avoiding rapid metabolism and excretion?
Will the compound engage its target and elicit a response? (Pharmacodynamics): If the compound reaches the target tissue, will it bind to Kinase X and inhibit its activity in vivo, leading to the desired physiological outcome (e.g., tumor growth inhibition)?
Will the compound be safe? (Toxicology): Can a therapeutically effective dose be achieved without causing unacceptable toxicity to the organism?
The following experimental roadmap is designed to address these questions in a logical, phased approach.
Experimental Roadmap for In Vivo Relevance Assessment
This roadmap is designed to front-load key go/no-go decision points, ensuring that resources are invested in compounds with the highest probability of success.
Phase 1: Foundational In Vitro ADME/Tox Screening
The goal of this phase is to identify potential liabilities that would preclude in vivo success, irrespective of the compound's potency.
Experimental Workflow: Phase 1
Caption: Phase 1 workflow for early assessment of drug-like properties.
1. Metabolic Stability Assessment
Causality: A compound that is too rapidly metabolized by the liver will have a very short half-life in vivo, making it difficult to maintain therapeutic concentrations. The primary enzymes responsible for this are cytochrome P450s (CYPs), which are abundant in liver microsomes.
Protocol: Liver Microsomal Stability Assay
Prepare a reaction mixture containing liver microsomes (human and mouse), NADPH (a required cofactor), and a buffer (e.g., potassium phosphate).
Pre-incubate the mixture at 37°C.
Add 7-Chloro-4-methoxybenzo[d]thiazol-2-amine (typically at 1 µM) to initiate the reaction.
Take aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).
Quench the reaction in each aliquot with a cold organic solvent (e.g., acetonitrile) containing an internal standard.
Analyze the remaining parent compound concentration in each sample using LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry).
Calculate the intrinsic clearance (Clint) and the in vitro half-life (t1/2).
Trustworthiness: Include positive control compounds with known metabolic fates (e.g., a rapidly metabolized compound like verapamil and a stable compound like warfarin) to validate the assay's performance.
2. Cell Permeability Assessment
Causality: For oral administration, a compound must be able to cross the intestinal epithelium to enter circulation. For intracellular targets like kinases, it must also cross the cell membrane.
A 96-well filter plate is coated with a lipid-infused artificial membrane, separating a donor (top) and an acceptor (bottom) compartment.
Add the test compound to the donor wells at a known concentration.
Incubate for a defined period (e.g., 4-16 hours) at room temperature.
Measure the concentration of the compound in both the donor and acceptor wells using UV-Vis spectroscopy or LC-MS/MS.
Calculate the permeability coefficient (Pe).
Trustworthiness: Run high and low permeability control compounds to define the dynamic range of the assay.
Table 2: Go/No-Go Criteria for Phase 1
Parameter
Poor Profile
Acceptable Profile
Rationale
Microsomal Half-Life (t1/2)
< 10 min
> 30 min
Indicates potential for rapid clearance in vivo.
PAMPA Permeability (Pe)
< 1 x 10⁻⁶ cm/s
> 5 x 10⁻⁶ cm/s
Suggests poor absorption and bioavailability.
HepG2 Cytotoxicity (CC50)
< 10 µM
> 50 µM
Raises concerns about general toxicity, not just on-target effects.
Phase 2: Murine Pharmacokinetic (PK) Study
If the compound shows a promising ADME/Tox profile in Phase 1, the next step is to understand its behavior in a living organism.
Experimental Workflow: Phase 2
Caption: Phase 2 workflow for determining key pharmacokinetic parameters.
Causality: This study directly answers the question of whether the compound can achieve and maintain exposure levels in the bloodstream that are predicted to be efficacious based on the in vitro cell-based data (i.e., concentrations above the EC50).
Protocol: Single-Dose Mouse PK Study
Formulation: Develop a suitable vehicle to solubilize 7-Chloro-4-methoxybenzo[d]thiazol-2-amine for both intravenous (IV) and oral (PO) administration.
Dosing: Use two groups of mice (e.g., n=3-5 per group). Administer a single dose of the compound to one group via IV injection (e.g., 1-2 mg/kg) and to the other group via oral gavage (e.g., 5-10 mg/kg).
Blood Sampling: Collect sparse blood samples from the mice at multiple time points (e.g., 5 min, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h).
Sample Processing: Process the blood to isolate plasma and store it at -80°C.
Bioanalysis: Quantify the concentration of the parent compound in the plasma samples using a validated LC-MS/MS method.
Data Analysis: Plot plasma concentration versus time. Use software like Phoenix WinNonlin to calculate key PK parameters.
Trustworthiness: The IV arm is critical as it provides data on clearance and volume of distribution independent of absorption, allowing for the calculation of absolute oral bioavailability (F%). Bioavailability is a crucial parameter indicating how much of the orally administered drug reaches systemic circulation.
Table 3: Key PK Parameters and Their Interpretation
Parameter
Abbreviation
Definition
Desired Outcome
Maximum Concentration
Cmax
The highest concentration of the drug in plasma.
Should exceed the in vitro EC50 by several-fold.
Area Under the Curve
AUC
The total drug exposure over time.
Sufficiently high to suggest sustained activity.
Half-Life
t1/2
The time it takes for the drug concentration to reduce by half.
Long enough to allow for reasonable dosing intervals (e.g., once or twice daily).
Oral Bioavailability
F%
The fraction of the oral dose that reaches systemic circulation.
> 20-30% is often considered a good starting point.
Phase 3: Target Engagement and Pilot Efficacy Study
With a favorable PK profile, the final step is to determine if the compound can modulate its target in the context of a disease model and produce a therapeutic benefit.
Causality: This phase directly links drug exposure (PK) to target modulation and therapeutic effect (PD), providing the most compelling evidence for in vivo relevance.
Protocol: Xenograft Efficacy Study (Example for Cancer)
Model Selection: Choose a human cancer cell line (e.g., the one used for in vitro testing) that grows as a tumor when implanted in immunodeficient mice.
Study Initiation: Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into vehicle control and treatment groups.
Dosing Regimen: Based on the PK data, design a dosing regimen for 7-Chloro-4-methoxybenzo[d]thiazol-2-amine that is predicted to maintain plasma concentrations above the EC50 for a significant portion of the dosing interval.
Efficacy Readout: Measure tumor volumes regularly (e.g., 2-3 times per week) with calipers. Monitor animal body weight as a general indicator of toxicity.
Target Engagement (Biomarker Analysis): At the end of the study (or in a satellite group), collect tumor tissue at a time point corresponding to expected peak drug concentration. Analyze the tissue for a biomarker of target inhibition (e.g., measure the phosphorylation status of the downstream substrate of Kinase X via Western Blot or ELISA).
Trustworthiness: The correlation between the dose, the level of target inhibition in the tumor, and the degree of tumor growth inhibition provides a robust, self-validating dataset.
Comparative Analysis: Benchmarking Against an Alternative
To understand the competitive landscape for your compound, it is useful to compare it to an alternative, perhaps a known compound that targets the same pathway. Let's consider a hypothetical competitor, "Compound Y."
Table 4: Comparative Profile of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine vs. Compound Y
Parameter
7-Chloro-4-methoxybenzo[d]thiazol-2-amine
Compound Y (Hypothetical)
Advantage
Kinase X IC50
15 nM
25 nM
7-Chloro-4-methoxybenzo[d]thiazol-2-amine
Cell Proliferation EC50
500 nM
400 nM
Compound Y
Mouse Microsomal t1/2
45 min
8 min
7-Chloro-4-methoxybenzo[d]thiazol-2-amine
Mouse Oral Bioavailability (F%)
35%
5%
7-Chloro-4-methoxybenzo[d]thiazol-2-amine
Tumor Growth Inhibition (@10mg/kg)
60%
20%
7-Chloro-4-methoxybenzo[d]thiazol-2-amine
This comparison clearly illustrates that while Compound Y might appear slightly more potent in a cellular assay, its poor metabolic stability and bioavailability severely limit its in vivo efficacy. 7-Chloro-4-methoxybenzo[d]thiazol-2-amine, with its superior drug-like properties, demonstrates far greater in vivo relevance.
Synthesizing the Evidence: A Go/No-Go Decision Framework
The data collected through these phases can be integrated into a decision-making framework.
Decision-Making Workflow
Caption: A structured decision tree for advancing a compound.
Conclusion
The translation of in vitro findings into in vivo reality is the cornerstone of successful drug discovery. For a novel molecule like 7-Chloro-4-methoxybenzo[d]thiazol-2-amine, potent in vitro activity is only the beginning of the story. By systematically evaluating its ADME/Tox properties, defining its pharmacokinetic profile, and ultimately testing its efficacy in a relevant disease model, researchers can build a robust data package. This phased, question-driven approach not only validates the biological hypothesis but also provides the necessary confidence to advance a compound toward the clinic, ensuring that the promise of the benchtop has the best possible chance of becoming a therapeutic reality.
References
Title: In vitro-in vivo correlation: A time-saving, cost-effective approach in drug development
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Validation
head-to-head comparison of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine and its regioisomers
An in-depth guide to the comparative analysis of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine and its constitutional isomers, tailored for researchers in medicinal chemistry and drug development. Introduction: The Subtle Si...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth guide to the comparative analysis of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine and its constitutional isomers, tailored for researchers in medicinal chemistry and drug development.
Introduction: The Subtle Significance of Structure
The 2-aminobenzothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of compounds with a wide array of biological activities, including anticancer, antimicrobial, and antidiabetic properties.[1][2][3] Its rigid bicyclic system provides a stable platform for introducing functional groups that can modulate pharmacological activity. However, the specific placement of these functional groups—a concept known as constitutional (or regio-) isomerism—can profoundly impact a molecule's physicochemical properties, spectroscopic signature, and ultimately, its biological function.[4][5]
This guide provides a head-to-head comparison of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine and its key constitutional isomers. As a Senior Application Scientist, my objective is not merely to present data, but to illuminate the causal relationships between molecular structure and observable properties. We will explore how the subtle shift of a chloro or methoxy group on the benzene ring creates distinct chemical entities, each with a unique profile. Understanding these differences is critical for unambiguous structure elucidation, SAR (Structure-Activity Relationship) studies, and the rational design of new therapeutic agents.
Defining the Isomers: A Matter of Connectivity
Constitutional isomers share the same molecular formula (in this case, C₈H₇ClN₂OS) but differ in the connectivity of their atoms.[5][6] For 7-Chloro-4-methoxybenzo[d]thiazol-2-amine, the primary isomers involve rearranging the chloro and methoxy substituents on the benzene portion of the scaffold. Below are the principal regioisomers of interest.
Caption: Key constitutional isomers of Chloro-methoxybenzo[d]thiazol-2-amine.
Comparative Physicochemical and Spectroscopic Analysis
The different substitution patterns directly influence electron distribution, molecular polarity, and steric environment, leading to distinct physical and spectroscopic properties. While comprehensive experimental data for all isomers is not consolidated in the literature, we can predict and interpret their key characteristics based on fundamental chemical principles.
Polarity and LogP: The overall molecular polarity is dictated by the vector sum of individual bond dipoles. In the 7-chloro-4-methoxy and 5-chloro-4-methoxy isomers, the electron-withdrawing chloro and electron-donating methoxy groups are on the same side of the thiazole fusion, potentially leading to a stronger overall molecular dipole moment compared to the 4-chloro-6-methoxy isomer where they are more opposed. This higher polarity would result in lower Rƒ values in normal-phase TLC, greater solubility in polar solvents, and a lower LogP value.
Spectroscopic Distinction: The Chemist's Fingerprint
Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for distinguishing these isomers. The chemical shifts (δ) and coupling patterns of the aromatic protons are uniquely defined by the substituent positions.
¹H NMR Predicted Spectral Comparison:
7-Chloro-4-methoxy-: This isomer will exhibit two aromatic protons. The proton at C5 will be a doublet, influenced by the proton at C6. The proton at C6 will also be a doublet. The methoxy group (-OCH₃) will appear as a sharp singlet around δ 3.8-4.0 ppm, and the amine (-NH₂) protons as a broad singlet.
4-Chloro-7-methoxy-: This isomer will also show two aromatic doublets (at C5 and C6), but their chemical shifts will differ from the 7-chloro-4-methoxy isomer due to the altered electronic environment.
6-Chloro-4-methoxy-: This isomer is distinct in that it will display two aromatic singlets (protons at C5 and C7), as they have no adjacent protons to couple with. This lack of splitting is a definitive identifying feature.
5-Chloro-4-methoxy-: This isomer will present two aromatic protons as doublets (at C6 and C7). The precise chemical shifts will be unique due to the specific electronic effects of the adjacent chloro and methoxy groups.
¹³C NMR Analysis:
The chemical shifts of the aromatic carbons are also highly informative. The carbon directly attached to the methoxy group will be significantly shielded (resonate upfield), while the carbon bonded to the chlorine atom will be deshielded (resonate downfield). The specific shifts of all six carbons in the benzene ring will provide a unique fingerprint for each isomer.[8][9]
Workflow for Regioisomer Characterization
A systematic workflow is essential to confidently identify and characterize a specific regioisomer. This process integrates synthesis, purification, and multi-modal spectroscopic analysis.
Caption: Experimental workflow for synthesis and definitive characterization of regioisomers.
Synthesis and Biological Implications
The synthesis of these compounds typically begins with a correspondingly substituted aniline, which dictates the final substitution pattern of the benzothiazole product.[10] This highlights a critical aspect of experimental design: the desired regioisomer must be targeted from the very first step.
While direct comparative biological data for these specific isomers is sparse, the broader literature on 2-aminobenzothiazoles shows that substituent placement is critical for activity.[1][3] For example, different substitution patterns on the benzothiazole ring have been shown to modulate inhibitory activity against key cancer targets like vascular endothelial growth factor receptor-2 (VEGFR-2) and phosphoinositide 3-kinase (PI3K).[1] The electronic and steric differences between our target isomers would almost certainly lead to differential binding affinities for a given biological target.
Caption: The relationship between structure, properties, and biological function.
Experimental Protocols
Trustworthiness: The following protocols are standard, self-validating procedures used in synthetic chemistry labs for routine characterization.
Protocol 1: Distinguishing Isomers by Thin Layer Chromatography (TLC)
Preparation: Prepare solutions of each synthesized isomer (approx. 1 mg/mL) in a suitable solvent like ethyl acetate or dichloromethane.
Spotting: On a silica gel TLC plate, use a capillary tube to spot each solution in a separate lane, ensuring the spots are small and above the solvent line. Spot a "co-spot" lane with a mixture of two isomers to check for separation.
Development: Place the TLC plate in a developing chamber containing a mobile phase (e.g., 30% ethyl acetate in hexanes). Ensure the chamber is saturated with solvent vapors. Allow the solvent front to travel up the plate until it is ~1 cm from the top.
Visualization: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots under a UV lamp (254 nm). Circle the spots.
Analysis: Calculate the Retention Factor (Rƒ) for each spot (Rƒ = distance traveled by spot / distance traveled by solvent front). Different isomers will exhibit different Rƒ values due to their polarity differences. The co-spot lane will show two distinct spots if separation is successful.
Protocol 2: ¹H NMR Sample Preparation and Acquisition
Sample Preparation: Accurately weigh 5-10 mg of the purified isomer and dissolve it in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean NMR tube. Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).
Instrument Setup: Insert the sample into the NMR spectrometer. Lock the instrument onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.
Acquisition: Acquire a standard proton spectrum. A typical experiment involves a 30- or 90-degree pulse, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds. Acquire at least 16 scans for a good signal-to-noise ratio.
Processing: Fourier transform the resulting Free Induction Decay (FID). Phase the spectrum and calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.
Interpretation: Integrate the peaks to determine proton ratios. Analyze the chemical shifts, splitting patterns (singlet, doublet, etc.), and coupling constants to elucidate the structure and confirm the isomeric identity, as described in the spectroscopic analysis section.
Conclusion
The seemingly minor difference between constitutional isomers like 7-Chloro-4-methoxybenzo[d]thiazol-2-amine and its counterparts has profound chemical and biological consequences. A definitive distinction between these compounds cannot be made on mass spectrometry alone; it requires careful analysis of ¹H and ¹³C NMR spectra, where unique coupling patterns and chemical shifts serve as unambiguous fingerprints. For medicinal chemists, recognizing and confirming the identity of a specific regioisomer is a foundational step in building reliable Structure-Activity Relationships. Failure to do so can lead to misinterpreted biological data and misguided drug design efforts. This guide provides the framework for performing that critical analysis with scientific rigor.
References
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Reyes-García, M. A., et al. (2025). Preclinical Evaluation of 2-Aminobenzothiazole Derivatives: In Silico, In Vitro, and Preliminary In Vivo Studies as Diabetic Treatments and Their Complications. Pharmaceuticals.
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Al-Suwaidan, I. A., et al. (2024). Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. ACS Omega.
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A Comparative Guide to Confirming Small Molecule Binding Modes: A Mutagenesis-Centric Approach for 7-Chloro-4-methoxybenzo[d]thiazol-2-amine
In the landscape of modern drug discovery, identifying a "hit" compound is only the beginning. The subsequent journey of transforming that hit into a viable drug candidate hinges on a deep, mechanistic understanding of i...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of modern drug discovery, identifying a "hit" compound is only the beginning. The subsequent journey of transforming that hit into a viable drug candidate hinges on a deep, mechanistic understanding of its interaction with the protein target. While computational docking provides invaluable initial hypotheses, these models remain speculative until rigorously validated by experimental data. This guide provides an in-depth, comparative framework for confirming the binding mode of a novel compound, using the hypothetical case of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine as a putative kinase inhibitor.
Our central strategy will be site-directed mutagenesis, a powerful technique that functionally probes the specific amino acid residues responsible for the "molecular handshake" between a ligand and its target.[1][2] We will not only detail the "how" but also the critical "why" behind each experimental choice. Furthermore, we will objectively compare this genetic approach with orthogonal biophysical methods, providing researchers with a comprehensive toolkit for achieving high-confidence structural and functional validation.
Part 1: The Mutagenesis Workflow: Interrogating the Binding Site
Let us assume that in silico modeling has predicted that 7-Chloro-4-methoxybenzo[d]thiazol-2-amine binds to the ATP-binding site of a hypothetical "Kinase X". The model suggests a specific binding orientation:
The 2-amine group forms a critical hydrogen bond with the backbone carbonyl of a hinge-region residue, Glu95 .
The 4-methoxy group is nestled within a hydrophobic pocket defined by Val35 and Leu148 .
The 7-chloro substituent engages in a halogen bond with the side chain of Met93 .
Site-directed mutagenesis allows us to test this hypothesis directly. By systematically mutating these key residues and measuring the subsequent impact on binding affinity, we can functionally map the energetic contributions of each interaction.[3][4]
Caption: Logical workflow for confirming a ligand binding mode using site-directed mutagenesis.
Experimental Protocol: From Hypothesis to Data
This protocol outlines the key steps to validate our predicted binding mode.
1. Design of Mutagenic Primers and Site-Directed Mutagenesis:
The cornerstone of this process is the creation of mutant proteins where the residue of interest is replaced, typically with a non-interacting alanine (Alanine Scanning) or another amino acid to probe specific properties like size or charge.[5] For our example, we will design mutants E95A, M93A, and V35A.
Causality: We choose alanine because its small, inert methyl side chain removes the original interaction (e.g., hydrogen bond, halogen bond, hydrophobic contact) with minimal perturbation to the overall protein structure. A significant loss of binding affinity in an alanine mutant strongly implies the original residue was critical for the interaction.
Protocol (QuikChange™ Method Adaptation):
Primer Design: Design complementary forward and reverse primers (~25-45 bp) containing the desired mutation in the center. The melting temperature (Tm) should be ≥78°C.[1]
PCR Amplification: Set up a PCR reaction using a high-fidelity DNA polymerase, the mutagenic primers, and a plasmid containing the wild-type (WT) gene for Kinase X.
Template Digestion: After PCR, digest the reaction mixture with the DpnI restriction enzyme. DpnI specifically cleaves methylated and hemimethylated DNA, selectively destroying the parental plasmid DNA and leaving the newly synthesized, unmethylated mutant plasmid.
Transformation: Transform the resulting mutant plasmid DNA into competent E. coli cells for amplification.
Sequence Verification: Isolate the plasmid DNA from several colonies and confirm the presence of the desired mutation and the absence of any secondary mutations by Sanger sequencing.
2. Protein Expression and Purification:
Express both WT and mutant versions of Kinase X, typically in an E. coli or baculovirus system. Purify the proteins to >95% homogeneity using affinity chromatography (e.g., Ni-NTA if using a His-tag) followed by size-exclusion chromatography.
Causality: It is critical to ensure that the mutant proteins are properly folded and stable. Misfolding can lead to a loss of binding that is incorrectly attributed to the loss of a specific interaction. Circular Dichroism (CD) spectroscopy should be performed on all purified proteins to confirm their secondary structure is comparable to the WT protein.
3. Quantitative Binding Affinity Measurement:
With purified WT and mutant proteins, the next step is to precisely measure the binding affinity of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine. Isothermal Titration Calorimetry (ITC) is the gold standard for this purpose as it provides a complete thermodynamic profile of the interaction in a single, label-free experiment.[6][7][8]
Protocol (Isothermal Titration Calorimetry):
Preparation: Dialyze the purified protein (WT or mutant) and the compound into the same buffer to minimize heats of dilution.
Loading: Load the protein into the sample cell of the calorimeter and the compound into the injection syringe.
Titration: Perform a series of small, sequential injections of the compound into the protein solution at a constant temperature.
Data Acquisition: The instrument measures the minute heat changes that occur upon binding.[9]
Analysis: Integrate the heat-per-injection data and fit it to a suitable binding model to determine the dissociation constant (Kd), binding stoichiometry (n), and changes in enthalpy (ΔH) and entropy (ΔS).[10]
Caption: Experimental workflow for site-directed mutagenesis and subsequent binding analysis.
Interpreting the Results: A Hypothetical Data Set
The power of this approach lies in the quantitative comparison of binding affinities.
Protein Variant
Kd (nM)
Fold Change vs. WT
ΔΔG (kcal/mol)
Interpretation
Wild-Type (WT)
50
1.0
0
Baseline affinity.
E95A
8,500
170
+3.0
Critical Interaction: Major loss of affinity confirms the essential H-bond predicted by the model.
M93A
450
9
+1.3
Supporting Interaction: Moderate loss of affinity supports the role of the halogen bond.
V35A
200
4
+0.8
Minor Contribution: Small loss of affinity suggests this residue contributes to the hydrophobic pocket but is not the sole determinant.
Y150A (Control)
65
1.3
+0.2
No Interaction: Negligible change in affinity confirms this distal residue is not involved in binding, validating the specificity of our mutations.
ΔΔG = RTln(Kd,mutant / Kd,WT)
This data strongly supports the initial in silico model, confirming that Glu95 is an essential anchor for the compound.
Part 2: A Comparative Guide to Orthogonal Validation Methods
While mutagenesis is a definitive functional test, a multi-faceted approach provides the highest degree of confidence. Other techniques can corroborate the mutagenesis data by probing the protein-ligand interaction from different perspectives.
Method
Principle
Resolution
Key Advantage
Key Limitation
Site-Directed Mutagenesis
Measures changes in binding affinity upon mutation of specific residues.[3]
Amino Acid
Provides direct functional data on the energetic importance of specific residues.
Indirect; can be confounded by mutations that cause structural perturbations.
Hydrogen-Deuterium Exchange MS (HDX-MS)
Ligand binding protects backbone amide protons from solvent exchange with deuterium, which is measured by mass spectrometry.[11][12]
Peptide (~5-15 residues)
Reveals both the direct binding interface and allosteric conformational changes across the protein in solution.[13]
Resolution is typically not at the single amino acid level; can be challenging for weak binders.[14]
Photoaffinity Labeling (PAL)
A photoreactive version of the ligand is used to form a covalent bond with interacting residues upon UV irradiation, which are then identified by MS.[15][16]
Amino Acid
Provides direct physical evidence of the binding site, even for transient interactions, and can be used in a cellular context.[16]
Requires chemical synthesis of a specialized probe; potential for non-specific labeling.
Surface Plasmon Resonance (SPR)
A label-free technique that measures changes in refractive index upon ligand binding to an immobilized protein, providing kinetic data (kon/koff).[17][18]
N/A (Global)
Delivers high-quality kinetic data, which is complementary to the thermodynamic data from ITC.[19][20]
Does not provide direct structural information on the binding site.
Method Spotlight: Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS)
HDX-MS is an increasingly popular method for mapping binding sites in a native solution environment.[21] The experiment involves incubating the target protein with and without the ligand in a deuterated buffer (D₂O). Regions of the protein that are part of the binding interface or become conformationally rigid upon binding will be protected from deuterium uptake.[12]
Experimental Insight: If our mutagenesis data is correct, an HDX-MS experiment should show significant protection (reduced deuterium uptake) in peptides corresponding to the hinge region (containing Glu95 and Met93) and the hydrophobic pocket (containing Val35). This provides powerful, independent corroboration of the binding site identified through mutagenesis.[3]
Method Spotlight: Photoaffinity Labeling
To gain direct, physical evidence of the interaction, one could synthesize a derivative of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine that incorporates a photoreactive group like a diazirine. This probe is incubated with the target protein, and upon UV exposure, the diazirine generates a highly reactive carbene that covalently cross-links to nearby amino acid residues.[22] Subsequent proteolytic digestion and mass spectrometry analysis can identify the exact residues that were modified, providing definitive proof of proximity.[15]
Conclusion: Building a Fortress of Evidence
Confirming the binding mode of a small molecule is a critical step in structure-based drug design. While computational predictions provide the initial blueprint, they must be validated through rigorous experimentation. Site-directed mutagenesis serves as a powerful functional tool to test these predictions at the amino acid level, quantifying the energetic importance of key interactions.
References
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Velazquez-Campoy, A., & Freire, E. (2006). Isothermal titration calorimetry for studying protein-ligand interactions. Nature Methods. Available at: [Link]
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Navigating Reproducibility in Biological Assays: A Comparative Guide for 2-Aminobenzothiazole Derivatives
A Senior Application Scientist's Perspective on Ensuring Robustness in Preclinical Research In the landscape of drug discovery and preclinical research, the reproducibility of biological assays is paramount. This guide p...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Perspective on Ensuring Robustness in Preclinical Research
In the landscape of drug discovery and preclinical research, the reproducibility of biological assays is paramount. This guide provides an in-depth technical analysis of the challenges and best practices associated with ensuring the consistency of experimental data, using the 2-aminobenzothiazole scaffold as a focal point. While specific, reproducible biological assay data for 7-Chloro-4-methoxybenzo[d]thiazol-2-amine is not extensively available in the public domain, this guide will leverage data from closely related analogs to illustrate key principles and provide a framework for researchers working with this class of compounds.
The 2-aminobenzothiazole core is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] However, subtle structural modifications can lead to significant changes in biological activity and, consequently, variability in assay results. This guide will explore these nuances, offering practical strategies to enhance data integrity.
The Challenge of Reproducibility in Small Molecule Screening
Reproducibility in biological assays, particularly in high-throughput screening (HTS), is a well-documented challenge. Factors contributing to this issue are multifaceted and can range from the inherent variability of biological systems to the physicochemical properties of the small molecules being tested. For the 2-aminobenzothiazole class, key considerations include:
Purity and Characterization: The presence of impurities or incorrect structural assignment of a compound can lead to misleading results. It is crucial to use highly purified compounds and to verify their identity and purity using analytical techniques such as NMR and mass spectrometry.
Solubility and Aggregation: Many small molecules, including some benzothiazole derivatives, have poor aqueous solubility. This can lead to compound precipitation in assay buffers, resulting in inaccurate concentration-response curves. Aggregation of compounds at high concentrations can also lead to non-specific inhibition of enzymes or disruption of cell membranes, producing false-positive results.
Assay-Specific Interferences: The chemical structure of a compound can interfere with certain assay technologies. For example, colored or fluorescent compounds can interfere with absorbance- or fluorescence-based readouts.
Comparative Analysis of 2-Aminobenzothiazole Analogs in a Kinase Inhibition Assay
To illustrate the impact of structural modifications on biological activity and to provide a framework for comparative analysis, we will examine the performance of 2-aminobenzothiazole derivatives in a phosphoinositide 3-kinase (PI3K) inhibition assay. The PI3K pathway is a critical signaling cascade often dysregulated in cancer.[4]
While specific data for 7-Chloro-4-methoxybenzo[d]thiazol-2-amine is not available, a recent study by Omar et al. (2024) investigated a series of novel 2-aminobenzothiazole derivatives as potential PI3Kγ inhibitors.[4] We will compare the activity of two of these compounds, OMS1 and OMS2 , with other published kinase inhibitors targeting the PI3K pathway.
This table highlights the significant variation in activity that can be observed with different substitutions on the 2-aminobenzothiazole scaffold. While OMS1 and OMS2 show moderate inhibition of PI3Kγ at a high concentration, other derivatives, such as compound 25, exhibit potent, nanomolar inhibition of a different kinase, c-MET.[5] This underscores the importance of screening compounds against a panel of kinases to determine their selectivity.
Experimental Protocols
To ensure the generation of reproducible data, it is imperative to follow well-defined and validated protocols. Below are detailed methodologies for a PI3K kinase inhibition assay and a cell viability assay, which are commonly used to evaluate the biological activity of 2-aminobenzothiazole derivatives.
In Vitro PI3K Kinase Inhibition Assay (Adapta™ Universal Kinase Assay)
This protocol is adapted from the Adapta™ Universal Kinase Assay (Thermo Fisher Scientific), a fluorescence-based immunoassay to measure kinase activity.
Materials:
Recombinant human PI3Kγ enzyme
Kinase buffer (e.g., 50 mM HEPES, pH 7.5, 100 mM KCl, 0.001% Brij-35, 1 mM DTT)
ATP and ADP
PIP2/PIP3 lipid substrate
Test compounds (dissolved in DMSO)
Adapta™ Eu-anti-ADP Antibody
Adapta™ Alexa Fluor® 647-labeled tracer
384-well low-volume plates
Plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET)
Procedure:
Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. Further dilute the compounds in kinase buffer to the desired final concentrations.
Reaction Setup: In a 384-well plate, add the PI3Kγ enzyme, lipid substrate, and test compound solution.
Reaction Initiation: Initiate the kinase reaction by adding a solution of ATP. The final reaction volume is typically 10 µL.
Incubation: Incubate the plate at room temperature for 60 minutes.
Detection: Add a mixture of the Eu-anti-ADP antibody and the Alexa Fluor® 647-labeled tracer to each well.
Incubation: Incubate the plate for 30 minutes at room temperature.
Data Acquisition: Measure the TR-FRET signal using a plate reader. The signal is proportional to the amount of ADP produced and is inversely proportional to the inhibitory activity of the test compound.
Cell Viability Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity, which is an indicator of cell viability.
Materials:
Human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer)
Complete cell culture medium (e.g., DMEM with 10% FBS)
Test compounds (dissolved in DMSO)
MTT solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)
96-well plates
Plate reader capable of measuring absorbance at 570 nm
Procedure:
Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate overnight.
Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control (DMSO).
Incubation: Incubate the plates for 48-72 hours.
MTT Addition: Add MTT solution to each well and incubate for 4 hours.
Formazan Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a plate reader. The absorbance is proportional to the number of viable cells.
Visualization of Key Pathways and Workflows
To further aid in the understanding of the concepts discussed in this guide, the following diagrams have been generated using Graphviz.
Caption: Simplified PI3K/Akt/mTOR signaling pathway, a common target for 2-aminobenzothiazole derivatives.
Caption: General experimental workflow for the evaluation of 2-aminobenzothiazole derivatives.
Conclusion and Future Directions
The reproducibility of biological assays is a critical aspect of preclinical drug discovery that requires careful attention to detail and a thorough understanding of the potential sources of variability. While specific data for 7-Chloro-4-methoxybenzo[d]thiazol-2-amine remains elusive in the public domain, the principles and methodologies outlined in this guide provide a robust framework for researchers working with the broader class of 2-aminobenzothiazole derivatives. By employing well-characterized compounds, validated assay protocols, and appropriate data analysis methods, the scientific community can enhance the reliability and translational potential of their findings. Future work should focus on the systematic evaluation of a diverse library of 2-aminobenzothiazole analogs, including 7-Chloro-4-methoxybenzo[d]thiazol-2-amine, in a panel of standardized biochemical and cell-based assays to build a comprehensive and reproducible dataset that can guide future drug discovery efforts.
References
Omar, A. M., et al. (2024). Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. ACS Omega. [Link][4][7]
Gong, P., et al. (2020). 2-Aminobenzothiazoles in anticancer drug design and discovery. RSC Medicinal Chemistry. [Link][5]
Villarreal, A., et al. (2023). Evaluation of Expanded 2-Aminobenzothiazole Library for Inhibition of Pseudomonas aeruginosa Virulence Phenotypes. ACS Infectious Diseases. [Link][6]
Hassan, A. S., et al. (2024). Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents. Frontiers in Chemistry. [Link][1][2]
Luo, Y., et al. (2020). Screening and Molecular Docking of Novel Benzothiazole Derivatives as Potential Antimicrobial Agents. Molecules. [Link][3]
Patel, A. D., et al. (2021). Pharmacological Profiling of Substituted Benzothiazoles: Insights into Structure-Activity Relationships. Journal of Advances and Scholarly Researches in Allied Education. [Link][8]
Tekiner-Gulbas, B., et al. (2009). Synthesis and biological evaluation of 2- aminobenzothiazole derivatives. European Journal of Medicinal Chemistry. [Link]
De, D., et al. (1998). Structure-activity relationships for antiplasmodial activity among 7-substituted 4-aminoquinolines. Journal of Medicinal Chemistry. [Link][9]
Parish, T., et al. (2023). Identification of 2-Amino Benzothiazoles with Bactericidal Activity against Mycobacterium tuberculosis. mSphere. [Link][10]
ChEMBL. (2023). Document Report Card for CHEMBL4257557. [Link][11]
Al-Omair, M. A., et al. (2022). Synthesis of Novel Chloro-Benzo [d]imidazole Regioisomers as Selective CB2 Receptor Agonists: Indirect Functional Evaluation and Molecular Insights. Pharmaceuticals. [Link][12]
Egan, T. J., et al. (2000). Structure-Activity Relationships in 4Aminoquinoline Antiplasmodials. The Role of the Group at the 7Position. Journal of Medicinal Chemistry. [Link][13]
Li, W., et al. (2009). Discovery of 4-substituted methoxybenzoyl-aryl-thiazole as novel anticancer agents: synthesis, biological evaluation, and structure-activity relationships. Journal of Medicinal Chemistry. [Link][11]
Li, W., et al. (2009). Discovery of 4-Substituted Methoxybenzoyl-Aryl-Thiazole as Novel Anticancer Agents: Synthesis, Biological Evaluation and Structure-Activity Relationships. PMC. [Link][14]
Phatak, S. S., et al. (2023).[5][7][15]Triazolo[3,4-b]benzothiazole Scaffold as Versatile Nicotinamide Mimic Allowing Nanomolar Inhibition of Different PARP Enzymes. Journal of Medicinal Chemistry. [Link][2]
Al-Ostath, A., et al. (2022). Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles. Molecules. [Link][16]
Thuy, T. T. D., et al. (2025). SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. EXCLI Journal. [Link][17]
A Guide to Benchmarking the Selectivity Profile of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine Against a Panel of Kinase Enzymes
In the landscape of modern drug discovery, the journey from a promising chemical entity to a clinically approved therapeutic is fraught with challenges. One of the most critical hurdles is ensuring that a drug candidate...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of modern drug discovery, the journey from a promising chemical entity to a clinically approved therapeutic is fraught with challenges. One of the most critical hurdles is ensuring that a drug candidate interacts specifically with its intended biological target. A lack of selectivity, where a compound binds to numerous unintended proteins, can lead to unforeseen side effects and potential toxicity, derailing an otherwise promising program.[1][2] This guide provides an in-depth, practical framework for characterizing the selectivity of a novel compound, using 7-Chloro-4-methoxybenzo[d]thiazol-2-amine as a representative example from the biologically active benzothiazole class.[3][4]
While the benzothiazole scaffold is known to be a versatile pharmacophore present in drugs with a wide range of activities, the specific enzymatic profile of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine is not extensively documented in public literature.[3][5][6][7] Therefore, this document will serve as a comprehensive case study, presenting a robust methodology and hypothetical data to illustrate how researchers and drug development professionals can rigorously benchmark the selectivity of such a compound against a panel of enzymes, specifically focusing on protein kinases.
The Rationale of Selectivity Profiling in Kinase Inhibitor Development
Protein kinases are a large family of enzymes that play central roles in cellular signaling, and their dysregulation is a hallmark of many diseases, particularly cancer.[8] Consequently, they are a major class of drug targets.[1] However, the high degree of structural similarity in the ATP-binding site across the kinome presents a significant challenge for developing selective inhibitors.[8]
The primary objectives of kinase selectivity profiling are:
To Confirm On-Target Potency: Validate that the compound potently inhibits the intended target kinase.
To Identify Off-Target Liabilities: Uncover interactions with other kinases that could lead to adverse effects.[9]
To Discover Polypharmacology Opportunities: In some cases, inhibiting multiple specific kinases can offer a therapeutic advantage.[10]
To Guide Structure-Activity Relationship (SAR) Studies: Provide crucial data to medicinal chemists for optimizing compound selectivity and potency.[1]
An effective profiling strategy does not test enzymes at random. It involves a carefully curated panel that provides a broad yet relevant survey of the target space. For this case study, we will profile 7-Chloro-4-methoxybenzo[d]thiazol-2-amine against a panel of 10 representative human kinases, chosen to span different branches of the kinome tree and to include kinases implicated in common off-target effects.
Experimental Workflow: High-Throughput In Vitro Kinase Inhibition Assay
To quantify the interaction between our compound and the kinase panel, we will employ a robust, high-throughput biochemical assay. Luminescence-based assays, which measure the amount of ATP remaining after a kinase reaction, are a widely accepted industry standard due to their sensitivity and scalability.[11]
The workflow for this process is a self-validating system, incorporating essential controls to ensure data integrity.
Caption: Workflow for a luminescence-based kinase inhibition assay.
Detailed Step-by-Step Protocol
This protocol outlines the key steps for determining the half-maximal inhibitory concentration (IC50) of a test compound.[12][13]
Compound Preparation:
Create a 10-point, 3-fold serial dilution series of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine in 100% DMSO, starting from a 10 mM stock. This concentration range is crucial for capturing the full dose-response curve.
Prepare control wells containing only DMSO (vehicle control for 0% inhibition) and a known potent inhibitor for the specific kinase (positive control for 100% inhibition).
Assay Plate Setup:
In a 384-well plate, add 5 µL of the appropriate kinase and its corresponding peptide substrate, prepared in an optimized assay buffer.[11]
Transfer a small volume (e.g., 50 nL) of the compound serial dilutions and controls from the DMSO plate to the assay plate.
Pre-incubation:
Gently mix the plate and incubate for 15 minutes at room temperature.[12] This step allows the compound to bind to the enzyme before the enzymatic reaction is initiated, which is critical for time-dependent inhibitors.
Reaction Initiation:
Add 5 µL of ATP solution to all wells to start the kinase reaction. The concentration of ATP should be at or near its Michaelis-Menten constant (Km) for each specific kinase to ensure competitive inhibitors can be accurately assessed.
Mix and incubate the plate for 60 minutes at room temperature.
Signal Detection:
Terminate the kinase reaction and measure the remaining ATP by adding 10 µL of a suitable detection reagent (e.g., a luciferase/luciferin-based system).
Incubate for 10 minutes to stabilize the luminescent signal.
Read the plate on a luminometer. The light signal is inversely proportional to kinase activity.
Data Analysis:
Normalize the raw data: Set the average signal from the vehicle (DMSO) control wells as 100% enzyme activity and the average signal from a background well (no enzyme) as 0% activity.[12]
Calculate the percent inhibition for each compound concentration.
Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[12]
Data Presentation and Comparative Analysis
The output of the profiling campaign is a set of IC50 values, which quantify the concentration of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine required to inhibit 50% of each enzyme's activity. This data is best presented in a clear, structured table.
Table 1: Hypothetical Selectivity Profile of 7-Chloro-4-methoxybenzo[d]thiazol-2-amine
Kinase Target
Kinase Family
IC50 (nM)
MAPK1 (ERK2)
CMGC
25
ABL1
TK
>10,000
AURKA
Other
8,500
CDK2
CMGC
1,200
EGFR
TK
>10,000
GSK3B
CMGC
450
PIK3CA
PI3K
>10,000
PKA
AGC
9,800
ROCK1
AGC
6,750
SRC
TK
>10,000
Interpretation of Results
On-Target Potency: The compound is a potent inhibitor of MAPK1 (ERK2), with an IC50 of 25 nM. This would be considered its primary target in this panel.
Off-Target Activity: The compound shows moderate activity against GSK3B (IC50 = 450 nM) and weaker activity against CDK2 (IC50 = 1,200 nM).
Selectivity Window: The compound is highly selective for MAPK1 over most other kinases in the panel, with IC50 values greater than 10,000 nM for many, indicating a selectivity window of over 400-fold against those kinases. The selectivity over GSK3B is 18-fold (450 nM / 25 nM). A common threshold for a good chemical probe is a >30-fold selectivity over closely related proteins.[14]
Visualizing Selectivity in a Biological Context
To understand the functional implications of selectivity, it is essential to place the target in its signaling pathway. MAPK1 (ERK2) is a critical node in the Ras-Raf-MEK-ERK signaling cascade, which regulates cell proliferation, differentiation, and survival.
Caption: Inhibition of the MAPK pathway by our lead compound.
This diagram illustrates that by selectively inhibiting MAPK1, our compound can block downstream signaling that leads to cell proliferation, a desirable effect in cancer therapy. The high selectivity against EGFR, another kinase upstream in the same broad pathway, is a critical feature. Non-selective inhibition of EGFR could lead to skin toxicities and other side effects associated with EGFR inhibitors.
Conclusion and Forward Look
This guide has outlined a comprehensive, scientifically rigorous framework for benchmarking the selectivity of a novel compound, 7-Chloro-4-methoxybenzo[d]thiazol-2-amine. Through a combination of robust experimental design, clear data presentation, and contextual biological analysis, we have demonstrated how to build a detailed and actionable selectivity profile.
The hypothetical data presented positions 7-Chloro-4-methoxybenzo[d]thiazol-2-amine as a potent and relatively selective inhibitor of MAPK1. The identified off-target interactions with GSK3B and CDK2, while weaker, are critical findings that must be considered. The next logical step in the drug discovery process would be to validate these findings in cell-based assays.[14] Cellular target engagement assays can confirm whether the compound interacts with its intended and unintended targets in a more physiologically relevant environment, providing a crucial bridge between biochemical activity and cellular function.[14][15]
Ultimately, a thorough and early understanding of a compound's selectivity is not merely an academic exercise; it is a cornerstone of developing safer, more effective medicines.[2][16]
References
In Vitro Enzyme Inhibitory Assays . Bio-protocol. [Link]
Best Practices for Implementing Kinase Assays in Research . VKEY-BIO. [Link]
In Vitro Inhibition of α-Amylase and α-Glucosidase by Extracts from Psiadia punctulata and Meriandra bengalensis . PMC. [Link]
In Vitro Enzyme Assay: Cutting Edge Research . Da-Ta Biotech. [Link]
A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets . Crossfire Oncology. [Link]
A standard operating procedure for an enzymatic activity inhibition assay . PubMed. [Link]
CETSA® for Selectivity Profiling in Drug Discovery . Pelago Bioscience. [Link]
Measuring and interpreting the selectivity of protein kinase inhibitors . PMC - NIH. [Link]
Step-by-Step Guide to Kinase Inhibitor Development . Reaction Biology. [Link]
Synthesis and biological activity of 7-chloro-(6-fluoro-benzothiazole)-2-amino(substituted) acetanilides . ResearchGate. [Link]
Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents . PMC. [Link]
Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors . ACS Publications. [Link]
Exploring Benzo[d]thiazol-2-Amine Derivatives, Synthesis, and Molecular Docking Insights Potential Anticancer Agents Targeting HER Enzyme and DNA . PubMed. [Link]
The use of novel selectivity metrics in kinase research . PMC. [Link]
SYNTHESIS AND ANTHELMINTIC ACTIVITY OF 2-AMINO-6-SUBSTITUTED BENZOTHIAZOLES . ResearchGate. [Link]
Target-specific compound selectivity for multi-target drug discovery and repurposing . Frontiers in Pharmacology. [Link]
Improving Selectivity in Drug Design . AZoLifeSciences. [Link]
Design, Synthesis and Biological Activities of (Thio)Urea Benzothiazole Derivatives . Semantic Scholar. [Link]
Synthesis and Biological Properties of Benzothiazole, Benzoxazole and Chromen-4-one Analogs of the Potent Antitumor Agent 2-(3,4-Dimethoxyphenyl)-5-fluorobenzothiazole . Amazon AWS. [Link]
7-chloro-4-methoxy-1,3-benzothiazol-2-amine — Chemical Substance Information . ECHA. [Link]
2-Aminobenzothiazole derivatives: novel scaffolds for the development of antifungal agents . UCLouvain. [Link]
As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory endpoint, but as a critical extension of the experimental lifecycle. When handling 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydr...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory endpoint, but as a critical extension of the experimental lifecycle. When handling 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride (CAS:1)[1], its specific structural composition—namely the covalently bound aryl chlorine and the ionic chloride from the salt complex—fundamentally dictates its environmental fate.
Improper disposal of this halogenated heterocyclic amine violates Resource Conservation and Recovery Act (RCRA) regulations and poses severe risks to laboratory personnel and municipal water systems. This guide provides the authoritative, mechanistic framework for the safe operational handling and disposal of this compound.
Mechanistic Hazard Assessment: The Causality of Halogenation
The disposal strategy for any chemical is governed by its combustion chemistry. The hydrochloride salt form of this benzothiazole derivative contains two equivalents of chlorine per molecule (one covalent, one ionic), resulting in a mass fraction of ~28.3% halogens.
The Causality: When standard, non-halogenated solvents are incinerated, they undergo complete combustion to CO₂ and H₂O, making them suitable for commercial fuel blending. However, the combustion of highly halogenated compounds generates corrosive hydrogen chloride (HCl) gas. Furthermore, if incinerated at suboptimal temperatures, these compounds risk forming highly toxic polychlorinated dibenzodioxins (PCDDs)[2].
Because its halogen content vastly exceeds the3 for Halogenated Organic Compounds (HOCs)[3], any waste stream containing this compound must be universally flagged as Halogenated Waste . This ensures the waste is routed to a specialized2 equipped with caustic scrubbers to neutralize the acidic exhaust[2].
Quantitative Disposal Metrics
To ensure accurate manifesting and operational safety, all quantitative data regarding the disposal of this compound is summarized below.
Parameter
Value / Specification
Operational Implication
CAS Number
2034327-64-3
Required for all hazardous waste manifests and SDS tracking.
Molecular Weight
~251.13 g/mol (HCl Salt)
Used to calculate molarity and total halogen load in liquid waste.
Halogen Content
~28.3% (w/w)
Vastly exceeds the EPA 0.1% threshold; strictly prohibits fuel blending.
Aqueous waste must be neutralized (pH 5-9) prior to specific disposal routes, though incineration remains preferred.
Waste Segregation Workflow
The following diagram maps the logical decision tree for routing 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride waste based on its physical state.
Workflow for the segregation and disposal of halogenated benzothiazole waste.
Standard Operating Procedure (SOP): End-to-End Disposal
This protocol utilizes a self-validating system to ensure that every step of the disposal process is chemically sound and compliant with standard 4[4].
Step 1: Waste Characterization and Stream Assignment
Action: Determine the physical state of the waste. Solid waste (powders, contaminated pipette tips) must be separated from liquid waste (compound dissolved in assay buffers or organic solvents).
Causality: Even if this compound is dissolved in a non-halogenated solvent (like DMSO or Ethanol), the high chlorine content of the solute contaminates the entire mixture. 5 dictate that halogenated compounds cannot be co-mingled with standard streams[5].
Validation Check: Review the liquid waste carboy log. If the primary solvent is non-halogenated, verify that the log explicitly notes the addition of a halogenated solute to prevent the container from being mistakenly routed for fuel blending.
Step 2: Primary Containment
Action: Transfer the waste into a high-density polyethylene (HDPE) or glass container. Do not use metal containers.
Causality: The hydrochloride salt can dissociate in the presence of ambient moisture to form trace hydrochloric acid, which will corrode metal containers over time. HDPE provides excellent chemical resistance[4].
Validation Check: Cap the container tightly and invert it briefly (if liquid) over a safe secondary tray to confirm the integrity of the seal and cap threading.
Step 3: Secondary Containment and Segregation
Action: Place the primary container in a secondary containment bin designated strictly for halogenated organics.
Causality: Segregation prevents catastrophic cross-reactions. Mixing halogenated waste with strong oxidizers or alkali metals can lead to exothermic reactions or explosions, as outlined in standard 6[6].
Validation Check: Visually inspect the secondary containment tray. Verify that no non-halogenated, acidic, or basic waste streams share the same physical containment space.
Causality: Environmental Health & Safety (EHS) contractors rely on accurate manifesting to route the waste to the correct high-temperature rotary kiln. Vague labels like "Organic Waste" lead to improper processing and environmental contamination.
Validation Check: Ensure the label is completely filled out with the accumulation start date, chemical name (no abbreviations), and the specific hazard class (Toxic/Irritant).
Essential Personal Protective Equipment (PPE) for Handling 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride: A Detailed Guide
For Researchers, Scientists, and Drug Development Professionals In the dynamic environment of pharmaceutical research, the safety of laboratory personnel is of paramount importance. This guide provides a comprehensive ov...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the dynamic environment of pharmaceutical research, the safety of laboratory personnel is of paramount importance. This guide provides a comprehensive overview of the essential personal protective equipment (PPE) and procedural best practices for handling 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride. By understanding the rationale behind each safety measure, you can foster a secure and efficient research environment.
Understanding the Compound's Hazard Profile
Based on notified classifications and labeling, 7-chloro-4-methoxy-1,3-benzothiazol-2-amine is associated with the following hazards:
Specific target organ toxicity — single exposure[2]
Core PPE Recommendations
The selection of appropriate PPE is contingent on the specific laboratory procedure being performed. Here, we outline the recommended PPE for various common scenarios.
Scenario
Eye and Face Protection
Hand Protection
Body Protection
Respiratory Protection
Weighing and preparing stock solutions
Chemical splash goggles or safety glasses with a face shield.[7][8][9]
Chemical-resistant gloves (e.g., nitrile), with double-gloving recommended.[7]
Chemical-resistant apron or coveralls over a lab coat.[3]
A NIOSH-approved respirator with appropriate cartridges.
Rationale for PPE Selection
Eye and Face Protection: Given the risk of serious eye irritation, robust eye protection is non-negotiable.[2] For tasks with a higher splash potential, a face shield should be used in conjunction with goggles to protect the entire face.[8]
Hand Protection: Nitrile gloves provide good protection against a wide range of chemicals.[7] Double-gloving adds an extra layer of safety, particularly when handling the pure compound or concentrated solutions.
Body Protection: A lab coat is the minimum requirement to protect against incidental contact.[7] For larger quantities or spill cleanup, more extensive coverage with a chemical-resistant apron or suit is necessary.[11]
Respiratory Protection: Inhalation of the powdered form or aerosols can be harmful.[2][12] A certified chemical fume hood is the primary engineering control to mitigate this risk. If a fume hood is not available or during a large spill, a respirator is essential.[1][10]
Procedural Workflow for Safe Handling
A systematic approach to donning and doffing PPE is crucial to prevent cross-contamination.
Caption: A visual guide to the correct sequence for putting on and taking off PPE.
Disposal Plan for Contaminated Materials
All materials that come into contact with 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride must be treated as hazardous waste.[3]
Caption: A workflow for the proper segregation and disposal of contaminated materials.
Key Disposal Steps:
Segregate Waste: Keep solid, liquid, and sharp waste streams separate.
Use Designated Containers: All waste containers must be clearly labeled with the chemical name and associated hazards.
Follow Institutional Protocols: Adhere to your organization's specific procedures for hazardous waste pickup and disposal.
By implementing these comprehensive safety measures, you can significantly mitigate the risks associated with handling 7-Chloro-4-methoxybenzo[d]thiazol-2-amine hydrochloride and ensure a safer laboratory environment for all personnel.